(R)-Betaxolol-d7 (hydrochloride)

Core Science & Biosynthesis

An In-Depth Technical Guide to (R)-Betaxolol-d7 (hydrochloride)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Betaxolol-d7 (hydrochloride) is the deuterated form of (R)-Betaxolol, the pharmacologically active R-isomer of Betaxolol. Betaxolol is a cardioselective β1-adrenergic receptor blocker utilized in the management of hypertension and glaucoma.[1] The incorporation of seven deuterium atoms into the isopropylamino moiety of (R)-Betaxolol creates a stable, isotopically labeled analog. This modification makes (R)-Betaxolol-d7 (hydrochloride) an invaluable tool in pharmacokinetic and metabolic studies, where it serves as an ideal internal standard for the accurate quantification of Betaxolol in biological matrices using mass spectrometry-based methods.[2] This guide provides a comprehensive overview of the chemical properties, synthesis, analytical characterization, and pharmacological applications of (R)-Betaxolol-d7 (hydrochloride).

Physicochemical Properties

The physicochemical properties of (R)-Betaxolol-d7 (hydrochloride) are crucial for its handling, formulation, and application in analytical methods. Below is a summary of its key properties, with data for the non-deuterated form provided for comparison.

Property	(R)-Betaxolol-d7 (hydrochloride)	(R)-Betaxolol (hydrochloride)
Molecular Formula	C₁₈H₂₂D₇NO₃·HCl[1]	C₁₈H₂₉NO₃·HCl[3]
Molecular Weight	350.93 g/mol [1]	343.89 g/mol [3]
CAS Number	1219802-92-2	63659-19-8[4]
Appearance	White to off-white solid	White crystalline powder[5]
Melting Point	Not explicitly available	Approximately 116 °C[3]
Solubility	Soluble in water, methanol, and ethanol[6]	H₂O: 36 mg/mL, DMSO: 100 mg/mL[5]
Isotopic Purity	≥99% deuterated forms (d₁-d₇)	Not Applicable

Synthesis and Isotopic Labeling

The synthesis of (R)-Betaxolol-d7 (hydrochloride) involves a multi-step process that combines chiral synthesis to obtain the (R)-enantiomer and the incorporation of deuterium atoms. The most common strategy is to introduce the deuterium label via a deuterated reagent, such as isopropylamine-d7, in the final steps of the synthesis.

A representative synthetic route starts from 4-(2-hydroxyethyl)phenol.[7][8] The synthesis is designed to first build the core structure of Betaxolol and then introduce the chiral center and the deuterated moiety.

Representative Synthetic Workflow:

Caption: Synthetic workflow for (R)-Betaxolol-d7 (hydrochloride).

Step-by-Step Methodology:

Step 1: Synthesis of 4-(2-(Cyclopropylmethoxy)ethyl)phenol

This intermediate can be synthesized from 4-(2-hydroxyethyl)phenol by reaction with a cyclopropylmethyl halide under basic conditions.[9] This step introduces the cyclopropylmethoxyethyl side chain.

Step 2: Chiral Epoxidation

The phenolic hydroxyl group of 4-(2-(cyclopropylmethoxy)ethyl)phenol is reacted with (R)-epichlorohydrin in the presence of a base. This reaction establishes the chiral center of the molecule, leading to the formation of (R)-2-((4-(2-(cyclopropylmethoxy)ethyl)phenoxy)methyl)oxirane.[10] The use of the (R)-enantiomer of epichlorohydrin is critical for obtaining the desired (R)-Betaxolol stereoisomer.

Step 3: Deuterium Labeling via Ring-Opening

The epoxide ring of the chiral intermediate is opened by nucleophilic attack with isopropylamine-d7.[7] This reaction introduces the deuterated isopropylamino group, forming (R)-Betaxolol-d7. The reaction is typically carried out in a protic solvent like methanol or ethanol under reflux.[7]

Step 4: Hydrochloride Salt Formation

The final step involves the formation of the hydrochloride salt by treating the (R)-Betaxolol-d7 free base with hydrochloric acid in an appropriate solvent, such as isopropanol or ether.[9] This enhances the stability and water solubility of the final product.

Analytical Characterization

A rigorous analytical characterization is essential to confirm the identity, purity, and isotopic enrichment of (R)-Betaxolol-d7 (hydrochloride).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.[11]

• ¹H NMR: The ¹H NMR spectrum of (R)-Betaxolol-d7 (hydrochloride) will be similar to that of non-deuterated (R)-Betaxolol, with the key difference being the absence of signals corresponding to the seven protons on the isopropyl group.[12] The remaining protons on the aromatic ring, the ethyl side chain, the cyclopropyl group, and the propanol backbone can be assigned based on their chemical shifts and coupling patterns.[13]

• ¹³C NMR: The ¹³C NMR spectrum will show all 18 carbon signals. The carbons of the deuterated isopropyl group will exhibit a triplet multiplicity due to coupling with deuterium (spin I=1), and their chemical shifts may be slightly upfield compared to the non-deuterated analog.[13]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and isotopic purity of (R)-Betaxolol-d7 (hydrochloride).

• Electrospray Ionization (ESI-MS): In positive ion mode, the spectrum will show a prominent protonated molecular ion [M+H]⁺ at m/z 315.5, which is 7 mass units higher than that of non-deuterated Betaxolol (m/z 308.5).

• Tandem Mass Spectrometry (MS/MS): Fragmentation analysis is crucial for structural confirmation and for developing quantitative methods. A characteristic fragmentation of Betaxolol involves the cleavage of the bond between the secondary amine and the propanol backbone, yielding a fragment at m/z 72 for the non-deuterated compound.[14] For (R)-Betaxolol-d7, this fragment will be shifted to m/z 79, providing a distinct transition for selected reaction monitoring (SRM) in quantitative assays.[6]

High-Performance Liquid Chromatography (HPLC)

HPLC is employed to determine the chemical and enantiomeric purity of (R)-Betaxolol-d7 (hydrochloride).

• Reversed-Phase HPLC: A C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) can be used to assess chemical purity.[15]

• Chiral HPLC: To confirm the enantiomeric excess of the (R)-isomer, a chiral stationary phase (CSP) is required. Polysaccharide-based columns, such as those with cellulose or amylose derivatives, are effective for separating the enantiomers of Betaxolol.[7]

Pharmacological Profile and Application in Bioanalysis

Mechanism of Action

(R)-Betaxolol is a selective antagonist of β1-adrenergic receptors, which are predominantly located in the heart.[5] By blocking these receptors, it prevents the binding of the endogenous catecholamines, epinephrine and norepinephrine. This leads to a reduction in heart rate, myocardial contractility, and cardiac output, which in turn lowers blood pressure.[4] In the eye, Betaxolol is thought to reduce intraocular pressure by decreasing the production of aqueous humor.[4]

Caption: Mechanism of action of (R)-Betaxolol as a β1-adrenergic antagonist.

Application as an Internal Standard in LC-MS/MS Bioanalysis

The primary application of (R)-Betaxolol-d7 (hydrochloride) is as an internal standard in quantitative bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]

The Rationale for Using a Stable Isotope-Labeled Internal Standard:

In quantitative analysis of biological samples, an internal standard (IS) is added at a known concentration to all samples, calibrators, and quality controls. The IS helps to correct for variability during sample preparation, chromatography, and mass spectrometric detection.[16] A stable isotope-labeled (SIL) internal standard like (R)-Betaxolol-d7 is considered the "gold standard" because its chemical and physical properties are nearly identical to the analyte ((R)-Betaxolol). This ensures that it behaves similarly during extraction and co-elutes chromatographically, experiencing the same degree of matrix effects (ion suppression or enhancement).[17]

Experimental Protocol: Quantification of (R)-Betaxolol in Human Plasma by LC-MS/MS

This protocol provides a representative workflow for the quantification of (R)-Betaxolol in human plasma using (R)-Betaxolol-d7 as an internal standard.[16][17]

1. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma, add 10 µL of (R)-Betaxolol-d7 internal standard working solution (e.g., 500 ng/mL in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation and elution of Betaxolol.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• SRM Transitions:

  • (R)-Betaxolol: Q1 (m/z 308.5) -> Q3 (e.g., m/z 72.1)
  • (R)-Betaxolol-d7 (IS): Q1 (m/z 315.5) -> Q3 (e.g., m/z 79.1)

3. Quantification:

• A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibrators.

• The concentration of (R)-Betaxolol in unknown samples is determined from this calibration curve.

Conclusion

(R)-Betaxolol-d7 (hydrochloride) is a critical analytical tool for researchers in pharmacology and drug development. Its properties as a stable, isotopically labeled analog of the active enantiomer of Betaxolol make it an ideal internal standard for ensuring the accuracy and precision of quantitative bioanalytical methods. A thorough understanding of its chemical properties, synthesis, and analytical characterization, as outlined in this guide, is essential for its effective application in advancing our understanding of the pharmacokinetics and therapeutic effects of Betaxolol.

References

• TÜBİTAK Academic Journals. Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). 2015 Sep 7. Available from: [Link]

• ResearchGate. Possible fragmentation patterns of betaxolol hydrochloride after... Available from: [Link]

• MDPI. Chemo-Enzymatic Synthesis of Enantiopure β-Antagonist (S)-Betaxolol. 2022 Dec 15. Available from: [Link]

• Google Patents. US7019172B2 - Process for preparation of S-(-)-betaxolol and salts thereof.

• ResearchGate. Scheme 6. Synthesis of betaxolol hydrochloride from 19. Available from: [Link]

• ResearchGate. (PDF) LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. 2024 May 11. Available from: [Link]

• ResearchGate. Determination of the beta-blocker betaxolol and labelled analogues by gas chromatography/mass spectrometry with selected ion monitoring of the alpha-cleavage fragment (m/z 72). Available from: [Link]

• PubMed. LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. 2024 Aug 20. Available from: [Link]

• ResearchGate. (PDF) 1H and 13C NMR characteristics of β-blockers. 2011 Jan 20. Available from: [Link]

• MDPI. Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens. 2024 Sep 27. Available from: [Link]

• Veeprho. Betaxolol-D7 (HCl Salt) | CAS 1219802-92-2. Available from: [Link]

• Pharmaffiliates. CAS No : NA | Product Name : (R)-Betaxolol-d7 Hydrochloride. Available from: [Link]

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• Waters Corporation. Analysis of Beta-Blockers Using UPLC with Accurate-Mass Screening. Available from: [Link]

• SciSpace. Development and validation of stability-indicating TLC-densitometric method for determination of betaxolol with LC-ESI/MS analys. Available from: [Link]

• PubChem. Betaxolol Hydrochloride | C18H30ClNO3 | CID 107952. Available from: [Link]

• PubMed. 1H and 13C NMR characteristics of β-blockers. 2011 May 15. Available from: [Link]

• precisionFDA. BETAXOLOL HYDROCHLORIDE. Available from: [Link]

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Physicochemical Profiling and Analytical Utility of (R)-Betaxolol-d7 Hydrochloride: A Technical Whitepaper

Executive Summary

(R)-Betaxolol-d7 hydrochloride is a highly specialized, stable isotope-labeled reference material. As the deuterated (R)-enantiomer of the cardioselective β1​ -adrenergic receptor antagonist betaxolol, it serves a critical role in modern pharmacokinetics, enantioselective metabolism studies, and bioanalytical mass spectrometry. This technical guide details its physicochemical properties, the mechanistic rationale behind its structural design, and provides validated methodologies for its application as an internal standard (IS) in LC-MS/MS workflows.

Molecular Architecture and Physicochemical Profile

The structural design of (R)-Betaxolol-d7 hydrochloride is engineered for analytical precision. Betaxolol itself is a 1-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-3-(isopropylamino)propan-2-ol derivative.

The Causality of Deuteration (-d7)

The incorporation of seven deuterium atoms ( 2 H) onto the isopropylamine moiety is a calculated structural modification. In mass spectrometry, natural isotopic distributions (primarily 13 C and 15 N) create M+1 and M+2 peaks. A mass shift of +7 Da ensures that the precursor and product ions of the deuterated standard completely bypass the isotopic envelope of the unlabeled endogenous drug[1]. Furthermore, the isopropyl group is metabolically stable; placing the deuterium atoms here prevents in vivo deuterium-hydrogen (D/H) exchange, which would otherwise compromise quantitative accuracy during pharmacokinetic tracking[2].

The Rationale for the Hydrochloride Salt

The compound is formulated as a hydrochloride (HCl) salt rather than a free base. The secondary amine in the free base form is susceptible to oxidative degradation and exhibits poor aqueous solubility. Protonation via hydrochloric acid yields a stable, highly water-soluble crystalline powder, ensuring consistent molarity when preparing stock solutions for biological assays[2].

Quantitative Physical Characteristics

The core physical and chemical properties of the compound are summarized below for reference during assay development.

Table 1: Physicochemical Properties of (R)-Betaxolol-d7 Hydrochloride[3][4][5]

Property	Specification
Chemical Formula	C 18​ H 22​ D 7​ NO 3​ ·HCl (or C 18​ H 23​ D 7​ ClNO 3​ )
Molecular Weight	350.94 g/mol
Appearance	White crystalline powder
Chirality	Enantiomerically pure (R)-isomer
Solubility	Soluble in Water, Methanol, Ethanol; 10 mM in DMSO
Isotopic Substitution	7 Hydrogen atoms replaced by Deuterium
Storage Temperature	-20°C (Recommended for long-term stability)

Pharmacodynamic Context: The (R)-Enantiomer

Betaxolol is administered clinically as a racemic mixture to manage hypertension and glaucoma. However, its β1​ -blocking activity is stereoselective, residing predominantly in the (S)-enantiomer. The (R)-enantiomer, while exhibiting lower affinity for the β1​ -adrenergic receptor, is crucial for enantioselective pharmacokinetic studies. Tracking (R)-betaxolol allows researchers to understand chiral inversion, stereospecific clearance rates, and off-target neuroprotective effects independent of profound cardiovascular suppression[4].

Fig 1: Mechanism of β1-adrenergic receptor antagonism. (R)-Betaxolol exerts competitive inhibition.

Analytical Applications: LC-MS/MS Workflow

The definitive application of (R)-Betaxolol-d7 hydrochloride is as an Internal Standard (IS) in quantitative bioanalysis (LC-MS/MS or GC-MS)[6].

The Self-Validating System of Isotope Dilution

Using a stable isotope-labeled standard creates a self-validating experimental protocol. Because (R)-Betaxolol-d7 shares the exact physicochemical properties (pKa, lipophilicity, protein binding affinity) as the unlabeled drug, it co-elutes chromatographically. Any matrix effect (ion suppression or enhancement) occurring in the electrospray ionization (ESI) source affects both the analyte and the IS equally. Consequently, the ratio of their peak areas remains constant, automatically correcting for extraction losses, pipetting errors, and matrix variations.

Step-by-Step Methodology: Plasma Extraction and Quantification

The following protocol outlines a standard protein precipitation (PPT) workflow for pharmacokinetic quantification:

Step 1: Stock Solution Preparation

• Action: Dissolve (R)-Betaxolol-d7 hydrochloride in 100% methanol to yield a 1.0 mg/mL primary stock.

• Causality: Methanol ensures complete dissolution of the HCl salt while preventing bacterial growth and hydrolytic degradation during -20°C storage.

Step 2: Sample Spiking

• Action: Aliquot 50 µL of human/animal plasma into a microcentrifuge tube. Add 10 µL of the working IS solution (e.g., 100 ng/mL (R)-Betaxolol-d7). Vortex for 10 seconds.

• Causality: Early introduction of the IS ensures it undergoes the exact same degradation, protein binding, and extraction conditions as the endogenous analyte.

Step 3: Protein Precipitation (PPT)

• Action: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to the sample.

• Causality: Acetonitrile denatures plasma proteins (e.g., albumin), releasing bound betaxolol. Formic acid maintains the drug in its ionized (protonated) state, enhancing solubility in the organic phase and improving downstream ionization efficiency.

Step 4: Centrifugation

• Action: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 100 µL of the clear supernatant to an LC vial.

• Causality: High-speed centrifugation pellets the denatured proteins, preventing LC column clogging and reducing matrix complexity.

Step 5: LC-MS/MS Analysis

• Action: Inject 5 µL onto a C18 reversed-phase column using a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA). Operate the mass spectrometer in positive Electrospray Ionization (+ESI) using Multiple Reaction Monitoring (MRM).

• Causality: The C18 column retains the hydrophobic portions of the molecule, allowing separation from polar plasma lipids. MRM isolates the specific mass-to-charge (m/z) transitions for unlabeled betaxolol and the +7 Da shifted transitions for (R)-Betaxolol-d7, ensuring absolute specificity.

Fig 2: Self-validating bioanalytical LC-MS/MS workflow using (R)-betaxolol-d7 as an internal standard.

Synthesis and Chiral Resolution

The production of (R)-Betaxolol-d7 hydrochloride requires stringent synthetic controls to ensure both isotopic purity and enantiomeric excess (ee). The synthesis typically begins with 4-(2-hydroxyethyl)phenol, which undergoes alkylation and reduction[2].

To achieve the (R)-configuration, chiral resolution of the racemic intermediate is performed using a resolving agent (e.g., chiral tartaric acid derivatives), or the synthesis utilizes a stereospecific chiral pool approach. The deuteration step involves reacting the intermediate with commercially available d7-isopropylamine. Finally, the product is treated with anhydrous hydrogen chloride gas in an ethereal solvent to precipitate the highly pure hydrochloride salt, which is subsequently verified by high-performance liquid chromatography (HPLC) and chiral stationary phases[2].

References

• EvitaChem - Buy (R)-Betaxolol-d7 Hydrochloride (EVT-1502636). 2

• MedChemExpress - Betaxolol-d7 hydrochloride (SL75212-d7) | Stable Isotope. 1

• Cayman Chemical - PRODUCT INFORMATION - Betaxolol-d7 (hydrochloride). 6

• LGC Standards - (R)-Betaxolol-d7 Hydrochloride Product Overview. 3

• CymitQuimica - (R)-Betaxolol-d7 Hydrochloride Chemical Properties. 4

• Gentaur - HY-B0381AS Betaxolol-d7 (hydrochloride) Specifications. 5

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• 5. gentaur.pl [gentaur.pl]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

(R)-Betaxolol-d7 mechanism of action as an internal standard

An In-Depth Technical Guide on the Core Mechanism of (R)-Betaxolol-d7 as an Internal Standard

Authored by: A Senior Application Scientist

Introduction: The Pursuit of Precision in Bioanalysis

In the landscape of drug development and pharmacokinetic research, the accurate quantification of therapeutic agents in complex biological matrices is the bedrock upon which critical decisions are made.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the predominant analytical technique for this purpose, prized for its high sensitivity and selectivity.[2][3][4][5] However, the journey from a biological sample to a reliable concentration value is fraught with potential variability. To navigate these challenges, the principle of isotope dilution mass spectrometry (IDMS), utilizing a stable isotope-labeled internal standard (SIL-IS), is employed.[6] This guide provides a detailed exploration of the mechanism of action of (R)-Betaxolol-d7, a deuterated analog of the β1-selective adrenergic receptor blocker Betaxolol, and explains why it represents the "gold standard" for the quantitative bioanalysis of its parent compound.[6][7]

Part 1: The Fundamental Challenge in Quantitative Bioanalysis: Overcoming Analytical Variability

The core challenge in measuring drug concentrations in matrices like plasma, blood, or urine stems from the inherent variability of the analytical process and the influence of the matrix itself.[3][6] These issues can be categorized into three main sources:

• Inconsistent Sample Recovery: During sample preparation steps—such as protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE)—the efficiency of analyte extraction can vary between samples.[6][8] This leads to inconsistent losses of the target analyte before it ever reaches the analytical instrument.

• Instrumental Fluctuations: Minor variations in the performance of the LC-MS/MS system, such as slight changes in injection volume or fluctuations in mass spectrometer sensitivity over an analytical run, can introduce errors.[6]

• Matrix Effects: This is arguably the most significant and unpredictable challenge in LC-MS/MS bioanalysis.[3][4][7] Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the biological sample (e.g., salts, phospholipids, metabolites).[3][7][9] This can manifest as:

  • Ion Suppression: The most common effect, where matrix components interfere with the desolvation or charging of the analyte in the ion source, leading to a decreased signal and artificially low quantification.[3][7]

  • Ion Enhancement: Less common, but where matrix components can increase ionization efficiency, leading to an exaggerated signal and artificially high quantification.[3][7]

Because these effects can differ from one sample source to another (e.g., plasma from different individuals), they represent a major threat to data accuracy and precision.[4][10]

Caption: The primary sources of error in quantitative bioanalysis.

Part 2: The Mechanism of (R)-Betaxolol-d7 as a Self-Validating System

The use of a SIL-IS like (R)-Betaxolol-d7 is the most robust solution to the aforementioned challenges.[6][7] An internal standard is a compound added at a fixed, known concentration to every sample—including calibration standards, quality controls (QCs), and unknown study samples—at the very beginning of the sample preparation process.[1][6] (R)-Betaxolol-d7 functions as an ideal internal standard for (R)-Betaxolol by mimicking its behavior through every step of the analytical workflow.

Core Principle: Normalization Through Ratio-Based Measurement

The fundamental mechanism is that any physical loss or ionization interference experienced by the analyte, (R)-Betaxolol, will be equally experienced by the internal standard, (R)-Betaxolol-d7. The mass spectrometer distinguishes between the two based on their mass difference, but since they are affected proportionally by variability, the ratio of their signals remains constant and directly proportional to the analyte's concentration.

Caption: Workflow demonstrating how an ideal IS corrects for variability.

Detailed Mechanistic Breakdown

• Physicochemical & Chromatographic Equivalence: (R)-Betaxolol-d7 is chemically identical to (R)-Betaxolol, with the sole difference being the substitution of seven hydrogen atoms with their heavier deuterium isotopes.[11] This minor mass change does not significantly alter key physicochemical properties like polarity, pKa, or solubility. Consequently, during liquid chromatography, (R)-Betaxolol-d7 exhibits virtually identical retention behavior to the unlabeled analyte.[6] This co-elution is critical; it ensures that both compounds enter the mass spectrometer's ion source at the same time, subjecting them to the exact same microenvironment of interfering matrix components.[4][7]

• Identical Behavior During Sample Preparation: When added to a plasma sample, (R)-Betaxolol-d7 will bind to plasma proteins to the same extent as (R)-Betaxolol. During a protein precipitation step (e.g., with acetonitrile), both the analyte and the IS will be released into the supernatant with the same efficiency. If the extraction recovery is, for example, only 85%, 15% of both the analyte and the IS will be lost. The ratio of their concentrations remains unchanged.

• Equivalent Response to Matrix Effects: As the co-eluting analyte and IS enter the ion source, they are exposed to the same co-eluting phospholipids or salts that cause ion suppression. Because their molecular structures and ionization potentials are nearly identical, their ionization efficiency will be suppressed to the same degree.[7] For instance, if a matrix effect suppresses the signal by 40%, the signal for both compounds will drop to 60% of their true value, but their ratio will be preserved.

• Distinct Detection by Mass-to-Charge Ratio (m/z): Despite their identical behavior, the mass spectrometer can easily differentiate them. In Multiple Reaction Monitoring (MRM) mode, specific precursor-to-product ion transitions are monitored for each compound.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Note
(R)-Betaxolol	308.2	116.1	Representative values; must be optimized empirically.
(R)-Betaxolol-d7	315.2	123.1	Mass shift of +7 Da due to deuterium labeling.

The instrument measures the peak area for each of these transitions separately, providing the raw signals needed to calculate the crucial ratio.

Quantitative Data Example

The table below illustrates how the analyte/IS ratio remains stable even with significant variation in absolute signal intensity due to matrix effects or recovery issues.

Sample	Analyte Peak Area	IS Peak Area	Analyte / IS Ratio	Conclusion
Neat Solution (No Matrix)	1,000,000	500,000	2.00	Reference signal
Sample A (Low Recovery)	800,000	400,000	2.00	Ratio is maintained
Sample B (Ion Suppression)	500,000	250,000	2.00	Ratio is maintained
Sample C (Ion Enhancement)	1,200,000	600,000	2.00	Ratio is maintained

This consistent ratio is then used to determine the concentration from a calibration curve, which is itself constructed using the same ratio-based methodology. This effectively cancels out the analytical variability, leading to highly accurate and precise data.[6]

Part 3: Experimental Protocol and Validation

The reliability of a method using (R)-Betaxolol-d7 must be formally demonstrated through a rigorous validation process, as mandated by regulatory agencies like the FDA and EMA (through ICH M10 guidelines).[1][12][13]

Experimental Workflow: Quantification of (R)-Betaxolol in Human Plasma

• Preparation of Standards:

  • Prepare separate stock solutions of (R)-Betaxolol and (R)-Betaxolol-d7 in a suitable organic solvent (e.g., methanol).

  • Create a series of calibration standards by spiking blank human plasma with varying concentrations of (R)-Betaxolol.

  • Prepare Quality Control (QC) samples at a minimum of four levels: LLOQ (Lower Limit of Quantification), Low, Medium, and High.[14]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each sample (calibrator, QC, or unknown), add 20 µL of the (R)-Betaxolol-d7 working solution (the internal standard).

  • Vortex briefly to mix.

  • Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a clean 96-well plate or autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Use a C18 reversed-phase column with a gradient elution profile (e.g., mobile phases of water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to achieve chromatographic separation. The method should be optimized to ensure (R)-Betaxolol elutes in a region free from major interferences.

  • Mass Spectrometry: Operate the tandem mass spectrometer in positive electrospray ionization (ESI) mode. Monitor the specific MRM transitions for both (R)-Betaxolol and (R)-Betaxolol-d7.

• Data Processing and Quantification:

  • Integrate the chromatographic peaks for both the analyte and the IS.

  • Calculate the peak area ratio (Analyte Area / IS Area) for all samples.

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards. A linear regression with 1/x² weighting is typically used.

  • Determine the concentration of (R)-Betaxolol in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Regulatory Validation: A Self-Validating System

The use of a SIL-IS is a cornerstone of a self-validating analytical system. Key validation parameters, guided by the FDA and ICH M10, confirm its performance.[1][13][15]

Validation Parameter	Objective & Rationale	Acceptance Criteria (Typical)
Selectivity	Ensure no endogenous components in the matrix interfere with the detection of the analyte or IS.	Response in blank matrix should be ≤ 20% of the LLOQ response for the analyte and ≤ 5% for the IS.[1]
Matrix Effect	Assess the potential for ion suppression or enhancement from different sources of the biological matrix. The SIL-IS is expected to track and correct for this.	The coefficient of variation (CV) of the IS-normalized matrix factor across at least 6 different matrix lots should be ≤ 15%.
Accuracy & Precision	Demonstrate that the method can reliably quantify the analyte over the entire calibration range.	For QCs, the mean accuracy should be within ±15% of the nominal value (±20% at LLOQ), and the precision (CV) should be ≤ 15% (≤ 20% at LLOQ).[16]
Recovery	Evaluate the efficiency of the extraction process. While 100% recovery is not required, it must be consistent and reproducible. The SIL-IS corrects for variability.	Recovery of the analyte and IS should be consistent, with a CV ≤ 15%.[1]
Stability	Confirm the analyte and IS are stable under various conditions (freeze-thaw, bench-top, long-term storage).	Analyte response should be within ±15% of the baseline samples.

Conclusion

(R)-Betaxolol-d7 is not merely a procedural additive; it is an active participant in ensuring the analytical integrity of a bioanalytical method. Its mechanism of action is rooted in its fundamental physicochemical similarity to the unlabeled analyte, allowing it to co-elute chromatographically and experience identical effects during sample extraction and ionization.[6][7] By enabling a ratio-based measurement, (R)-Betaxolol-d7 provides a robust, self-validating system that actively corrects for the inevitable sources of variability inherent in LC-MS/MS bioanalysis. This makes it an indispensable tool for generating the high-quality, reliable pharmacokinetic data required to support modern drug development programs.

References

• Understanding LC/MS/MS. (2014, July 16). Certara. [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. UKEssays. [Link]

• Mass Spectrometry In Bioanalysis: Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS). Agno Pharmaceuticals. [Link]

• Qualitative and quantitative bioanalysis by liquid chromatography tandem mass spectrometry (LC-MS/MS). Journal of Chemical and Pharmaceutical Research. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• A Review: Use of Deuterated Internal Standards in Mass Spectometry Techniques. Pharmacy HEI. [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018, May 24). FDA. [Link]

• Liquid chromatography–tandem mass spectrometry for clinical diagnostics. PMC - NIH. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass. [Link]

• GLP Quantitative Bioanalysis using LC-MS/MS. Biotrial. [Link]

• Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. RPubs. [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass. [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. [Link]

• Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect. PubMed. [Link]

• Betaxolol Tablets USP, Film-Coated. (2011, November 2). accessdata.fda.gov. [Link]

• Betaxolol. (2024, February 28). StatPearls - NCBI Bookshelf. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. [Link]

• Betaxolol. Wikipedia. [Link]

• Guideline on Bioanalytical Method Validation in Pharmaceutical Development. PMDA. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

• Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry. MDPI. [Link]

• PRODUCT MONOGRAPH. E-lactancia. [Link]

• Synthesis of a series of compounds related to betaxolol, a new beta 1-adrenoceptor antagonist with a pharmacological and pharmacokinetic profile optimized for the treatment of chronic cardiovascular diseases. PubMed. [Link]

• BETAXOLOL Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. Gpatindia. [Link]

• Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). TÜBİTAK Academic Journals. [Link]

• What is the mechanism of Betaxolol Hydrochloride? Patsnap Synapse. [Link]

• Betaxolol: Uses & Dosage. MIMS Indonesia. [Link]

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Pharmacokinetics and metabolism of the parent compound Betaxolol

An In-depth Technical Guide on the Pharmacokinetics and Metabolism of Betaxolol

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the pharmacokinetic and metabolic profile of the parent compound Betaxolol. It is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the absorption, distribution, metabolism, and excretion (ADME) of this beta-1-adrenergic receptor antagonist. The content herein is synthesized from peer-reviewed literature and authoritative sources to ensure scientific accuracy and practical relevance.

Introduction: The Clinical and Pharmacological Context of Betaxolol

Betaxolol is a selective beta-1-adrenergic receptor blocker primarily used in the management of hypertension and for the reduction of intraocular pressure in glaucoma. Its selectivity for beta-1 receptors results in a lower incidence of bronchospastic side effects compared to non-selective beta-blockers, making it a valuable therapeutic agent. A thorough understanding of its pharmacokinetic and metabolic fate is paramount for optimizing its clinical use, predicting potential drug-drug interactions, and guiding the development of novel drug delivery systems. This document delineates the critical aspects of Betaxolol's journey through the body, from administration to elimination.

The Pharmacokinetic Profile of Betaxolol

The clinical efficacy and safety profile of Betaxolol are directly influenced by its pharmacokinetic properties. The compound exhibits predictable and well-characterized behavior in the body.

Absorption

Following oral administration, Betaxolol is almost completely absorbed from the gastrointestinal tract, with a high bioavailability of approximately 89%. The peak plasma concentrations (Cmax) are typically reached within 2 to 4 hours (Tmax) after ingestion. The absorption of Betaxolol is not significantly affected by the presence of food, which simplifies its dosing regimen.

Distribution

Betaxolol is moderately lipophilic and exhibits a relatively large volume of distribution, averaging 6 L/kg. This indicates extensive distribution into peripheral tissues. It is approximately 50% bound to plasma proteins, primarily albumin. This moderate level of protein binding means that a significant fraction of the drug is free to distribute to its sites of action and metabolism.

Metabolism

The liver is the primary site of Betaxolol metabolism. The metabolic pathways are extensive, with the parent compound being transformed into several metabolites. The biotransformation processes are primarily oxidative, mediated by the cytochrome P450 (CYP) enzyme system. While multiple CYP isoforms may play a role, the major pathways involve hydroxylation of the aromatic ring and the aliphatic side chain. The metabolites are pharmacologically inactive or possess significantly less activity than the parent compound.

Excretion

Betaxolol and its metabolites are predominantly eliminated via the kidneys. Over 80% of an administered dose is recovered in the urine, with approximately 15% being excreted as the unchanged parent drug. The remaining portion consists of its various metabolites. The elimination half-life of Betaxolol is long, ranging from 14 to 22 hours, which allows for once-daily dosing in the treatment of hypertension.

Quantitative Pharmacokinetic Parameters of Betaxolol

The following table summarizes the key pharmacokinetic parameters of Betaxolol, providing a quantitative basis for its clinical application and for further research.

Parameter	Value	Source
Bioavailability (F)	~89%
Time to Peak Plasma Concentration (Tmax)	2 - 4 hours
Plasma Protein Binding	~50%
Volume of Distribution (Vd)	6 L/kg
Elimination Half-Life (t½)	14 - 22 hours
Renal Excretion of Unchanged Drug	~15%

Metabolic Pathways and Enzymology

The biotransformation of Betaxolol is a critical determinant of its clearance and potential for drug-drug interactions. The metabolic landscape is dominated by oxidative reactions catalyzed by hepatic CYP enzymes.

Primary Metabolic Transformations

The metabolism of Betaxolol proceeds through two major pathways:

• Aromatic Hydroxylation: The addition of a hydroxyl group to the phenyl ring of the molecule.

• Aliphatic Hydroxylation: The hydroxylation of the cyclopropylmethyl group on the ether side chain.

These initial oxidative steps are followed by further modifications, such as O-dealkylation and subsequent oxidation of the resulting alcohol to a carboxylic acid. The resulting metabolites are more polar than the parent compound, facilitating their renal excretion.

Caption: Workflow for in-vitro metabolic stability assessment.

In-Vivo Pharmacokinetic Studies

In-vivo studies, typically conducted in animal models (e.g., rats, dogs) and subsequently in humans, are essential for determining the complete pharmacokinetic profile of Betaxolol. These studies involve the administration of a defined dose of the drug, followed by the collection of blood and urine samples over a specified period. The concentration of Betaxolol and its metabolites in these biological matrices is then quantified using validated analytical methods.

Analytical Techniques

High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of Betaxolol and its metabolites in biological samples. This technique offers high sensitivity, selectivity, and throughput, allowing for the accurate determination of drug concentrations even at low levels.

Clinical Implications and Considerations

The pharmacokinetic and metabolic characteristics of Betaxolol have several important clinical implications.

Drug-Drug Interactions

Given that Betaxolol is metabolized by CYP enzymes, there is a potential for drug-drug interactions with co-administered drugs that are inhibitors or inducers of these enzymes. For instance, potent CYP2D6 inhibitors could potentially increase the plasma concentrations of Betaxolol, leading to an enhanced pharmacodynamic effect and an increased risk of adverse events.

Pharmacokinetics in Special Populations

• Renal Impairment: Since a significant portion of Betaxolol is cleared by the kidneys, patients with renal impairment may exhibit a prolonged elimination half-life and increased exposure to the drug. Dose adjustments may be necessary in this population.

• Hepatic Impairment: In patients with severe liver disease, the metabolism of Betaxolol may be reduced, leading to higher plasma concentrations and an increased risk of toxicity.

• Elderly: Elderly patients may have reduced renal and hepatic function, which can lead to decreased clearance of Betaxolol. Cautious dosing and monitoring are recommended in this age group.

Caption: Factors influencing Betaxolol clearance.

Conclusion

Betaxolol possesses a favorable pharmacokinetic profile characterized by high bioavailability, a long elimination half-life enabling once-daily dosing, and well-defined metabolic and excretion pathways. Its metabolism is primarily hepatic, with renal excretion of both the parent drug and its metabolites. A comprehensive understanding of these pharmacokinetic and metabolic characteristics is essential for its safe and effective clinical use, particularly when considering potential drug-drug interactions and its application in special patient populations. The experimental methodologies outlined in this guide provide a framework for the continued investigation and characterization of Betaxolol and other xenobiotics.

References

For further reading and verification of the information presented in this guide, please refer to the following sources:

• PubChem. Betaxolol. National Center for Biotechnology Information. [Link]

• ScienceDirect. Betaxolol - an overview. [Link]

• DrugBank. Betaxolol. [Link]

Navigating the Analytical Landscape of (R)-Betaxolol-d7: A Technical Guide to its Certificate of Analysis and Purity

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of (R)-Betaxolol-d7 in Research and Development

(R)-Betaxolol, a selective beta-1 adrenergic receptor antagonist, is a chiral molecule where the (S)-enantiomer possesses significantly higher pharmacological activity.[1] In the realm of pharmaceutical research and development, particularly in pharmacokinetic (PK) and drug metabolism (DMPK) studies, stable isotope-labeled internal standards are indispensable for achieving accurate and reliable quantitative analysis.[2] (R)-Betaxolol-d7, a deuterated analog of the less active enantiomer, serves as an ideal internal standard for the quantification of (R)-Betaxolol in biological matrices.[3][4] The replacement of seven hydrogen atoms with deuterium imparts a mass shift that allows for its clear differentiation from the unlabeled analyte in mass spectrometry-based assays, without significantly altering its chemical properties.[5]

This technical guide provides an in-depth exploration of the critical quality attributes of (R)-Betaxolol-d7, focusing on the interpretation of its Certificate of Analysis (CoA) and the analytical methodologies employed to ascertain its purity. Understanding these parameters is paramount for ensuring the integrity and validity of experimental data.

Deconstructing the Certificate of Analysis: A Blueprint of Quality

A Certificate of Analysis for (R)-Betaxolol-d7 is a formal document that attests to the identity, purity, and quality of the material. While the specific format may vary between suppliers, a comprehensive CoA will typically include the following key parameters.

Parameter	Typical Specification	Significance and Rationale
Chemical Identity	Conforms to structure	Confirms that the compound is indeed (R)-Betaxolol-d7. This is typically verified by techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).
Chemical Purity	≥98%	Represents the percentage of the desired compound in the material, excluding isotopic isomers and residual solvents. High chemical purity is crucial to prevent interference from impurities in analytical assays.
Isotopic Purity (Enrichment)	≥98% deuterated forms (d1-d7)	Indicates the percentage of molecules that contain at least one deuterium atom. This is a critical parameter for an internal standard, as low isotopic enrichment can lead to signal overlap with the unlabeled analyte.[3]
Enantiomeric Purity	Report Value (e.g., >99% (R))	Specifies the percentage of the desired (R)-enantiomer relative to the (S)-enantiomer. High enantiomeric purity is essential to avoid cross-contamination and inaccurate quantification of the target enantiomer.
Residual Solvents	Conforms to USP <467> or ICH Q3C guidelines	Ensures that the levels of solvents used during synthesis are below established safety limits, preventing potential toxicity or interference in biological assays.
Water Content	Report Value (e.g., by Karl Fischer titration)	Water can affect the stability and accurate weighing of the material. This is an important parameter for preparing standard solutions of known concentrations.

The Analytical Toolkit: Methodologies for Purity and Identity Confirmation

The specifications outlined in the CoA are substantiated by a suite of sophisticated analytical techniques. As a senior application scientist, it is not enough to simply accept these values; a thorough understanding of the underlying methodologies is crucial for data interpretation and troubleshooting.

Identity Confirmation: Unveiling the Molecular Structure

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for elucidating the molecular structure of (R)-Betaxolol-d7. The absence of signals corresponding to the seven deuterated positions in the ¹H NMR spectrum, coupled with the characteristic shifts of the remaining protons, provides definitive structural confirmation.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the accurate mass of the molecule, which should correspond to the theoretical mass of C₁₈H₂₂D₇NO₃. This technique also provides initial insights into the isotopic distribution.[6][7]

Chemical Purity Assessment: Quantifying the Desired Compound

High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for determining chemical purity. A validated HPLC method, typically employing a C18 reversed-phase column with UV detection, is used to separate (R)-Betaxolol-d7 from any process-related impurities or degradation products.[8] The purity is calculated based on the relative peak area of the main component.

Experimental Protocol: A Typical HPLC Method for Chemical Purity

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size

• Mobile Phase: A mixture of acetonitrile, methanol, and a phosphate buffer (e.g., 175:175:650 v/v/v), with the buffer pH adjusted to 3.0.[8]

• Flow Rate: 1.5 mL/min[8]

• Detection: UV at 222 nm[8]

• Injection Volume: 10 µL

• Column Temperature: Ambient or controlled (e.g., 30°C)

Isotopic Purity and Enrichment: The Deuterium Dimension

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is the definitive technique for determining isotopic purity and enrichment. By analyzing the mass-to-charge ratio (m/z) of the molecular ion, the distribution of different isotopologues (molecules with varying numbers of deuterium atoms) can be quantified.[6][7]

The Causality Behind the Method: The separation power of LC ensures that the mass spectrum is not convoluted by co-eluting impurities. High-resolution mass analyzers, such as Time-of-Flight (TOF) or Orbitrap, are crucial for resolving the isotopic peaks and accurately determining their relative abundances.[7][9]

Workflow for Isotopic Enrichment Analysis

Caption: Workflow for determining isotopic enrichment of (R)-Betaxolol-d7 using LC-MS.

Enantiomeric Purity: Separating the Mirror Images

The selective pharmacological activity of betaxolol enantiomers necessitates a rigorous assessment of enantiomeric purity.[1]

Chiral High-Performance Liquid Chromatography (Chiral HPLC): This is the most common and reliable method for separating and quantifying enantiomers. It utilizes a chiral stationary phase (CSP) that interacts differently with the (R) and (S) enantiomers, leading to their separation.[10][11]

The Rationale for Chiral Separation: The three-dimensional structure of the CSP creates a chiral environment where transient diastereomeric complexes are formed with the enantiomers of betaxolol. The difference in the stability of these complexes results in different retention times, allowing for their separation and quantification.[10]

Experimental Protocol: A Chiral HPLC Method for Enantiomeric Purity

• Column: A cellulose-based CSP, such as Chiralcel OD or Chiralpak IB.[10][12]

• Mobile Phase: A mixture of n-hexane and ethanol (e.g., 95:5 v/v) with a small amount of an amine modifier like diethylamine (DEA) (e.g., 0.2%).[12] The non-polar mobile phase is often effective for separating enantiomers on polysaccharide-based CSPs. The DEA is added to improve peak shape for basic compounds like betaxolol.[12]

• Flow Rate: 0.8 mL/min[12]

• Detection: UV at 274 nm[12]

• Column Temperature: 30°C[12]

Logical Relationship of Analytical Techniques

Sources

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The Solvation Dynamics and Analytical Workflows of (R)-Betaxolol-d7 in Organic Solvents

Executive Summary

In the realm of stereoselective pharmacokinetics, the accurate quantification of chiral drugs requires highly specific internal standards (IS). (R)-Betaxolol-d7 —the deuterium-labeled, dextrorotatory enantiomer of the selective β1​ -adrenergic receptor antagonist betaxolol—serves as an indispensable tool in LC-MS/MS bioanalysis[1]. As a Senior Application Scientist, I frequently encounter assay failures stemming from improper solvent selection during stock solution preparation. This whitepaper elucidates the thermodynamic solubility profile of (R)-Betaxolol-d7 hydrochloride across various organic solvents, explains the mechanistic causality behind these interactions, and provides a self-validating protocol for preparing robust analytical standards.

Physicochemical Grounding and Isotopic Utility

Betaxolol is clinically administered as a racemic mixture to manage hypertension and glaucoma[2][3]. However, its pharmacological activity resides primarily in the (S)-enantiomer. To study the stereoselective metabolism and clearance of the less active (R)-enantiomer, researchers utilize (R)-Betaxolol-d7[1].

The incorporation of seven deuterium atoms on the isopropyl group induces a mass shift of +7 Da ( m/z ~315.2 for the protonated free base, compared to ~308.2 for unlabeled betaxolol). This mass differential is critical: it prevents isotopic cross-talk in the first quadrupole (Q1) of a mass spectrometer, ensuring that the IS perfectly corrects for matrix effects and ion suppression without interfering with the analyte signal[4].

Because the compound is supplied as a hydrochloride salt (MW ≈ 350.9 g/mol ), its dissolution behavior is governed by the disruption of the ionic lattice. The pKa​ of the secondary amine is approximately 9.4, meaning the molecule remains protonated in neutral and acidic environments[5].

Thermodynamic Solubility Profile

The solubility of (R)-Betaxolol-d7 HCl is highly dependent on the dielectric constant ( ϵ ) and hydrogen-bonding capacity of the solvent. Below is a synthesized data table reflecting its solubility across common organic solvents[5][6][7].

Organic Solvent	Dielectric Constant ( ϵ )	Solubility Classification	Approx. Max Concentration	Analytical Application Notes
Methanol (MeOH)	32.7	Freely Soluble	>25 mg/mL	Ideal for LC-MS/MS mobile phase integration and serial dilutions.
Ethanol (EtOH)	24.5	Freely Soluble	>25 mg/mL	Suitable for in vivo formulation preparation (e.g., PEG/Tween mixtures).
Dimethyl Sulfoxide (DMSO)	46.7	Soluble	~25 mg/mL (100 mM)	Standard for long-term stock storage at -20°C; prevents degradation.
Dimethylformamide (DMF)	36.7	Soluble	~25 mg/mL	Alternative polar aprotic solvent; harder to evaporate during sample prep.
Chloroform (CHCl 3​ )	4.8	Slightly Soluble	<5 mg/mL	Limited use; the d7 crystalline variant exhibits reduced solubility here.
Acetone	20.7	Slightly Soluble	<5 mg/mL	Not recommended for primary stock solutions due to volatility and low capacity.
Diethyl Ether	4.3	Insoluble	N/A	Useful as an anti-solvent for precipitation or liquid-liquid extraction (LLE).

Mechanistic Causality of Solvation

Why does (R)-Betaxolol-d7 HCl dissolve readily in methanol but struggle in chloroform? The causality lies in the salt form. To dissolve a hydrochloride salt, the solvent must provide sufficient ion-dipole interactions to overcome the high lattice energy of the crystal.

• Protic Solvents (MeOH, EtOH): The hydroxyl groups act as strong hydrogen bond donors, effectively solvating the chloride anion, while the oxygen lone pairs stabilize the protonated secondary amine.

• Aprotic Solvents (DMSO): DMSO possesses a high dielectric constant and a highly polarized S=O bond, making it an excellent cation solvator, which facilitates the dissolution of the protonated betaxolol molecule[6].

• Non-Polar Solvents (Ether, Chloroform): These lack the dipole moment necessary to separate the ionic pairs. Interestingly, while the free base of betaxolol is highly soluble in chloroform, the d7-hydrochloride salt is only slightly soluble, a distinction critical for liquid-liquid extraction workflows[7][8].

Self-Validating Experimental Protocol: Stock Solution Preparation

To ensure absolute trustworthiness in bioanalytical assays, stock preparation must be an internally validated system. Do not assume a clear liquid equates to a homogenous solution.

Materials Required:

• (R)-Betaxolol-d7 Hydrochloride powder (Purity ≥ 98%)

• LC-MS grade Methanol or DMSO

• Class A volumetric flasks and positive displacement pipettes

• Ultrasonic bath

Step-by-Step Methodology:

• Gravimetric Addition: Equilibrate the (R)-Betaxolol-d7 vial to room temperature in a desiccator to prevent ambient moisture condensation, which can alter the true mass. Weigh exactly 5.0 mg using a micro-analytical balance.

• Primary Solubilization: Transfer the powder to a 5 mL amber glass vial. Add 1.0 mL of LC-MS grade DMSO to target a 5 mg/mL concentration.

• Energy Input: Vortex the mixture for 60 seconds. If particulates remain, place the vial in an ultrasonic bath at room temperature for 5–10 minutes. Expert Insight: Avoid heating above 40°C, as localized thermal stress can induce micro-degradation of the amine.

• Visual Validation (The Tyndall Effect): Shine a laser pointer through the vial. If the beam path is visible (scattering), undissolved micro-crystals remain. Continue sonication until the beam path is entirely invisible.

• Instrumental Validation: Dilute a 10 μ L aliquot into 990 μ L of 50:50 MeOH:Water. Inject into an LC-UV/MS system to confirm the m/z 315.2 peak and verify that the UV absorption at λmax​ 223 nm matches the expected calibration curve[6].

• Storage: Purge the vial headspace with inert Argon or Nitrogen gas to prevent oxidative degradation. Seal tightly and store at -20°C[6].

Workflow for preparing and validating (R)-Betaxolol-d7 organic stock solutions.

Pharmacological Context: Receptor Interaction

While (R)-Betaxolol-d7 is primarily an analytical tool, understanding its biological target is essential for researchers conducting in vitro receptor binding assays or cell-based screening. Betaxolol is a cardioselective β1​ -adrenergic receptor antagonist[2][9].

When evaluating the drug in biological buffers, researchers must dilute the organic stock solution (e.g., DMSO) into aqueous media (like PBS, pH 7.2). Critical Rule: The final concentration of the organic solvent must remain below 0.1% (v/v) to prevent solvent-induced cytotoxicity or artifactual alterations in cell membrane fluidity, which can skew receptor binding kinetics[6].

Mechanism of Beta-1 adrenergic receptor inhibition by (R)-Betaxolol-d7.

References

• PrescriberPoint. Betaxolol hydrochloride solubility profile and Pharmacokinetics. Retrieved from: [Link]

• U.S. Food and Drug Administration (FDA). Kerledex (betaxolol hydrochloride and chlorthalidone) Label. Retrieved from:[Link]

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• 4. medchemexpress.com [medchemexpress.com]
• 5. Betaxolol (betaxolol) - Dosing, PA Forms & Info (2026) [prescriberpoint.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. (±)-Betaxolol-d7 HCl (N-iso-propyl-d7) | 1219802-92-2 [chemicalbook.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Betaxolol Hydrochloride | 63659-19-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Protocols & Analytical Methods

Application Note: High-Throughput Bioanalysis of (R)-Betaxolol in Human Plasma via a Validated LC-MS/MS Method

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of (R)-Betaxolol in human plasma. The method utilizes (R)-Betaxolol-d7 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. A streamlined sample preparation procedure based on protein precipitation is employed, enabling high-throughput analysis suitable for clinical and preclinical pharmacokinetic studies. The method was developed and validated according to the principles outlined in the FDA's Bioanalytical Method Validation Guidance.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the development, optimization, and validation of this bioanalytical assay.

Introduction

Betaxolol is a selective beta-1 adrenergic receptor blocker used primarily for the treatment of hypertension and glaucoma.[3][4] As with many pharmaceuticals, it is administered as a racemate, and understanding the pharmacokinetic profile of the individual enantiomers is crucial, as they can exhibit different pharmacological and toxicological properties. This method focuses on the analysis of (R)-Betaxolol, utilizing its deuterated analog, (R)-Betaxolol-d7, as an internal standard to correct for matrix effects and variability during sample processing and analysis.

LC-MS/MS is the gold standard for bioanalysis due to its inherent selectivity, sensitivity, and speed.[1] This note describes the systematic development of an LC-MS/MS method, from mass spectrometric tuning and chromatographic optimization to sample preparation and full validation, providing a ready-to-implement protocol.

Principle of the Method

The method involves the extraction of (R)-Betaxolol and the internal standard (IS), (R)-Betaxolol-d7, from human plasma via protein precipitation. The resulting supernatant is then injected into a reverse-phase HPLC system for chromatographic separation, followed by detection using a triple quadrupole mass spectrometer. Quantification is achieved by Multiple Reaction Monitoring (MRM) in positive electrospray ionization (ESI) mode, using the peak area ratio of the analyte to the IS.

Materials and Reagents

• Analytes: (R)-Betaxolol, (R)-Betaxolol-d7 (Certified Reference Standards)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (18.2 MΩ·cm)

• Chemicals: Ammonium Formate (LC-MS grade)

• Biological Matrix: Drug-free human plasma (K2-EDTA)

Instrumentation

• Liquid Chromatograph: UHPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is recommended for good peak shape and separation.

Method Development

Mass Spectrometry Optimization

The first step in method development is the optimization of mass spectrometer parameters for both the analyte and the internal standard. This is achieved by infusing a standard solution of each compound directly into the mass spectrometer.

• Ionization Mode: Due to the presence of a secondary amine, both Betaxolol and its deuterated analog readily protonate, making positive ESI the optimal choice.

• Precursor and Product Ions: The protonated molecules [M+H]⁺ were identified as the precursor ions in a Q1 scan. These ions were then subjected to collision-induced dissociation (CID) to identify the most stable and abundant product ions for MRM analysis.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(R)-Betaxolol	308.2	116.1	Optimized Value
(R)-Betaxolol-d7	315.2	123.1	Optimized Value
Table 1: Optimized MRM Transitions.

Chromatographic Optimization

The goal of chromatographic development is to achieve a sharp, symmetrical peak for the analyte, free from matrix interference, with a short run time.

• Mobile Phase Selection: A mobile phase consisting of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B) was chosen. The acidic modifier aids in the protonation of the analyte, enhancing the ESI signal.

• Gradient Elution: A fast gradient was developed to ensure rapid elution of Betaxolol while allowing for adequate separation from any potential interferences.

• Column Choice: A C18 column provides excellent retention and peak shape for compounds of intermediate polarity like Betaxolol.

Parameter	Condition
Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B in 2.0 min, hold for 0.5 min, return to 5% B in 0.1 min, equilibrate for 0.9 min
Total Run Time	3.5 minutes
Table 2: Optimized Chromatographic Conditions.

Experimental Protocols

Stock and Working Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve (R)-Betaxolol and (R)-Betaxolol-d7 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Serially dilute the (R)-Betaxolol stock solution with 50:50 (v/v) acetonitrile:water to prepare working solutions for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the (R)-Betaxolol-d7 stock solution with 50:50 (v/v) acetonitrile:water to achieve a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for removing the bulk of proteins from plasma samples.[5][6] Acetonitrile is often preferred as it typically results in cleaner extracts compared to methanol.[6]

• Aliquot 50 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL (R)-Betaxolol-d7 internal standard working solution to each tube (except for the double blank).

• Vortex briefly to mix.

• Add 150 µL of acetonitrile (crash solvent) to each tube. This represents a 3:1 ratio of solvent to plasma, which is effective for efficient protein removal.[5][7]

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

Workflow Diagram

Caption: Bioanalytical workflow from sample preparation to final quantification.

Method Validation

The developed method should be fully validated according to regulatory guidelines such as the FDA's "Bioanalytical Method Validation Guidance for Industry".[1][2][8] Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity	Calibration curve with at least 6 non-zero points, correlation coefficient (r²) ≥ 0.99
Accuracy & Precision	Intra- and inter-day precision (%CV) ≤ 15% (≤ 20% at LLOQ), accuracy (%RE) within ±15% (±20% at LLOQ)
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma from at least 6 sources
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve with acceptable precision (≤20%) and accuracy (±20%)
Matrix Effect	Assessed by comparing the response of the analyte in post-extraction spiked samples to that of a pure solution. The CV of the IS-normalized matrix factor should be ≤ 15%
Recovery	The extraction efficiency of the analyte from the biological matrix. Should be consistent and reproducible.
Stability	Analyte stability in plasma under various conditions: bench-top, freeze-thaw cycles, and long-term storage
Table 3: Summary of Method Validation Parameters and Acceptance Criteria.

Conclusion

The LC-MS/MS method described provides a rapid, sensitive, and reliable approach for the quantification of (R)-Betaxolol in human plasma. The use of a stable isotope-labeled internal standard ensures high accuracy and mitigates potential matrix effects. The simple protein precipitation sample preparation protocol allows for high-throughput analysis, making this method well-suited for supporting pharmacokinetic studies in a regulated bioanalytical laboratory.

References

• Determination of beta-blockers and beta2-agonists in sewage by solid-phase extraction and liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. Lambda Therapeutic Research. Available at: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Alliance Pharma. Available at: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration. Available at: [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• Bioanalytical Method Validation for Biomarkers Guidance. U.S. Department of Health and Human Services. Available at: [Link]

• Determination of beta-blockers and beta2-agonists in sewage by solid-phase extraction and liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies. Available at: [Link]

• Simultaneous extraction and detection of diuretics, beta-blockers and other xenobiotics in human urine by HPLC. SpringerLink. Available at: [Link]

• A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis. PubMed. Available at: [Link]

• Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. Folia. Available at: [Link]

• Rapid and Sensitive LC-MS/MS Method for the Determination of Metoprolol in Beagle Dog Plasma with a Simple Protein Precipitation Treatment and Its Pharmacokinetic Applications. MDPI. Available at: [Link]

• Comparison of extraction of a beta-blocker from plasma onto a molecularly imprinted polymer with liquid-liquid extraction and solid phase extraction methods. PubMed. Available at: [Link]

• Microextraction-Based Techniques for the Determination of Beta-Blockers in Biological Fluids: A Review. MDPI. Available at: [Link]

• Rapid and sensitive analysis of trace β-blockers by magnetic solid-phase extraction coupled with Fourier transform ion cyclotron resonance mass spectrometry. ResearchGate. Available at: [Link]

• LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. PubMed. Available at: [Link]

• Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens. National Center for Biotechnology Information. Available at: [Link]

• LC-MS analysis of basic pharmaceuticals (beta-blockers and anti-ulcer agents) in wastewater and surface water. AquaEnergy Expo Knowledge Hub. Available at: [Link]

• (PDF) LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. ResearchGate. Available at: [Link]

• Development and validation of stability-indicating TLC-densitometric method for determination of betaxolol with LC-ESI/MS analys. SciSpace. Available at: [Link]

• Determination of Common Beta-Agonist Residues in Meat Products by UPLC. Waters Corporation. Available at: [Link]

• Application. UU Research Portal. Available at: [Link]

• Determination of Betaxolol Enantiomers by High-Performance Liquid Chromatography. Application to Pharmacokinetic Studies. PubMed. Available at: [Link]

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Application Note: Quantitative Pharmacokinetic Profiling of Betaxolol Enantiomers Using (R)-Betaxolol-d7 as a Stable Isotope-Labeled Internal Standard

Introduction & Scientific Rationale

Betaxolol is a highly selective β1​ -adrenergic receptor antagonist widely prescribed for the management of hypertension and glaucoma. In clinical practice, it is administered as a racemic mixture; however, its pharmacological activity is highly stereoselective. The (S)-enantiomer is primarily responsible for the β -blocking efficacy, whereas the (R)-enantiomer exhibits distinct pharmacokinetic (PK) clearance rates and secondary receptor affinities[1]. To accurately model the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of this drug, researchers must quantify the enantiomers individually using chiral liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS)[2].

The Challenge: Matrix Effects in LC-MS/MS

While LC-MS/MS offers unparalleled sensitivity, it is notoriously susceptible to matrix effects —specifically, ionization suppression or enhancement caused by co-eluting endogenous components (e.g., phospholipids, salts) in biological matrices like human plasma. Because (R)-betaxolol and (S)-betaxolol elute at different retention times on a chiral column, they are subjected to entirely different matrix environments. A generic internal standard cannot accurately correct for the ionization fluctuations experienced by both enantiomers simultaneously.

The Solution: (R)-Betaxolol-d7 as a Self-Validating Standard

To achieve regulatory-grade quantitative accuracy, a Stable Isotope-Labeled Internal Standard (SIL-IS) that perfectly mimics the target analyte is mandatory[3]. By utilizing (R)-Betaxolol-d7 , researchers introduce a self-validating control into the assay[4].

Mechanistic Causality:

• Perfect Co-elution: Because deuterium substitution does not significantly alter lipophilicity or polarity, (R)-Betaxolol-d7 co-elutes exactly with the unlabeled (R)-betaxolol analyte. This ensures both molecules experience the exact same matrix suppression and extraction recovery losses[5].

• Isotopic Isolation: The incorporation of seven deuterium atoms yields a mass shift of +7 Da. This is a critical design choice: it provides a sufficient mass window to prevent any isotopic cross-talk from the naturally occurring 13C or 15N heavy isotopes of the unlabeled drug, which could otherwise artificially inflate the internal standard signal[6].

Fig 1. Mechanism of matrix effect correction using a co-eluting SIL-IS in ESI-MS/MS.

Experimental Protocol: LC-MS/MS Bioanalytical Workflow

The following protocol details the extraction, chiral separation, and quantification of (R)-betaxolol from human plasma, utilizing (R)-Betaxolol-d7 to guarantee compliance with FDA bioanalytical validation standards[7].

Step 2.1: Sample Preparation via Mixed-Mode Solid-Phase Extraction (SPE)

Causality: Betaxolol is a secondary amine with a pKa of ~9.4. Using a Mixed-Mode Cation Exchange (MCX) SPE cartridge allows the drug to be strongly retained via ionic bonds at a low pH, permitting aggressive washing with organic solvents to remove neutral lipids and phospholipids that cause matrix effects.

• Spiking: Aliquot 200 µL of human plasma into a silanized microcentrifuge tube (silanization prevents non-specific binding of the lipophilic amine). Add 20 µL of the working (R)-Betaxolol-d7 IS solution (50 ng/mL). Vortex for 30 seconds.

• Acidification: Add 200 µL of 2% phosphoric acid to the plasma to ensure the amine group of betaxolol is fully protonated.

• Conditioning: Condition the MCX SPE cartridge (30 mg/1 mL) with 1 mL of methanol, followed by 1 mL of LC-MS grade water.

• Loading & Washing: Load the acidified sample onto the cartridge. Wash with 1 mL of 0.1 N HCl (removes aqueous interferences), followed by 1 mL of 100% methanol (removes neutral lipophilic interferences like phospholipids).

• Elution: Elute the analytes using 1 mL of 5% ammonium hydroxide in methanol. The high pH neutralizes the amine, breaking the ionic bond with the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the mobile phase.

Step 2.2: Chiral Liquid Chromatography

Causality: Mass spectrometers cannot distinguish between enantiomers as they have identical masses and fragmentation patterns. Baseline chromatographic resolution prior to ionization is absolute necessary.

• Column: Use a macrocyclic antibiotic chiral stationary phase (e.g., Chirobiotic V, 250 x 4.6 mm, 5 µm)[2].

• Mobile Phase: Isocratic elution using Methanol / 20 mM Ammonium Acetate (100/0.1, v/v) adjusted to pH 6.0 with glacial acetic acid. Note: Polar organic modes provide excellent enantioselectivity for β -blockers while maintaining high compatibility with ESI-MS/MS.

• Flow Rate: 0.8 mL/min (split 1:4 post-column before entering the MS source to prevent source contamination).

• Injection Volume: 5 µL.

Step 2.3: ESI-MS/MS Detection

Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (+ESI) mode using Multiple Reaction Monitoring (MRM).

Table 1: MRM Transitions and MS Parameters

Compound	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
(R)-Betaxolol	308.2	116.1	50	25
(R)-Betaxolol-d7	315.2	123.1	50	25

(Note: The primary fragmentation pathway involves the cleavage of the isopropylamino-propanol side chain. The d7 isotope is located on the isopropyl group, resulting in a proportional +7 Da shift in the product ion, ensuring zero cross-talk).

Fig 2. End-to-end LC-MS/MS workflow for enantioselective pharmacokinetic profiling.

Method Validation & Regulatory Compliance

To utilize this assay in clinical or preclinical PK studies, the method must be validated according to the FDA Bioanalytical Method Validation Guidance for Industry (2018) [7][8]. The inclusion of (R)-Betaxolol-d7 ensures that the assay easily passes the stringent matrix factor and recovery criteria.

Table 2: FDA 2018 Acceptance Criteria for Bioanalytical Validation

Validation Parameter	FDA Acceptance Criteria	Role of (R)-Betaxolol-d7
Calibration Curve	R2≥0.99 ; ±15% of nominal (±20% at LLOQ)	Normalizes instrument drift across long analytical runs.
Intra/Inter-Assay Precision	CV ≤ 15% ( ≤ 20% at LLOQ)	Corrects for volumetric errors during sample preparation.
Intra/Inter-Assay Accuracy	± 15% of nominal (± 20% at LLOQ)	Ensures true concentration is reported regardless of matrix.
Matrix Effect (IS-Normalized)	CV ≤ 15% across 6 distinct matrix lots	Co-elution guarantees the Analyte/IS ratio remains unaffected by lot-to-lot phospholipid variations.
Extraction Recovery	Consistent and reproducible (CV ≤ 15%)	Tracks identical physical losses during the MCX SPE wash steps.

References

• Waters Corporation. "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations". Available at: [Link]

• National Institutes of Health (NIH). "A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis". Available at: [Link]

• ACS Publications. "Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS". Available at: [Link]

• Chromatography Online. "The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS)". Available at: [Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry May 2018". Available at: [Link]

• MDPI. "Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry". Available at: [Link]

• National Institutes of Health (NIH) / PMC. "Enantiomeric Profiling of Chiral Pharmacologically Active Compounds in the Environment with the Usage of Chiral Liquid Chromatography Coupled with Tandem Mass Spectrometry". Available at: [Link]

• Resolve Mass. "Essential FDA Guidelines for Bioanalytical Method Validation". Available at: [Link]

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High-Fidelity LC-MS/MS Bioanalysis of (R)-Betaxolol in Human Plasma Using (R)-Betaxolol-d7

Mechanistic Rationale & Analyte Profile

Betaxolol is a highly selective β1​ -adrenergic receptor antagonist (beta-blocker) predominantly utilized in the clinical management of systemic hypertension and open-angle glaucoma[1]. Because therapeutic plasma concentrations often fall into the low nanogram-per-milliliter (ng/mL) range, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for its pharmacokinetic (PK) quantification[2].

When analyzing basic amines in complex biological matrices like human plasma, analysts frequently encounter matrix effects—endogenous components that cause unpredictable ion suppression or enhancement in the electrospray ionization (ESI) source. To establish a self-validating, highly trustworthy assay, (R)-Betaxolol-d7 is employed as a stable isotope-labeled internal standard (SIL-IS)[3]. In this specific standard, seven deuterium atoms are incorporated into the N-isopropyl group[4]. This structural placement provides a robust +7 Da mass shift, completely eliminating isotopic crosstalk (M+1/M+2 interference) with the native drug, while ensuring the IS co-elutes exactly with the native analyte to correct for any matrix-induced ionization anomalies.

Fig 1. Mechanism of (R)-Betaxolol blocking the β1-adrenergic receptor signaling pathway.

Experimental Design: The Causality of Methodological Choices

To extract (R)-Betaxolol and its SIL-IS from plasma, one must choose between Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

The Extraction Rationale: While PPT is rapid, it fails to remove endogenous phospholipids, which are notorious for causing severe ion suppression in ESI+ mode. We utilize an alkaline Liquid-Liquid Extraction (LLE) using ethyl acetate[5].

The pH Causality: Betaxolol contains a secondary aliphatic amine with a pKa of approximately 9.4. If extracted at a physiological pH (7.4), the molecule remains predominantly ionized (protonated) and will not partition efficiently into an organic solvent. By buffering the plasma to pH ~9.5–10.0 using Ammonium Hydroxide ( NH4​OH ), the amine is deprotonated and neutralized. This chemical shift drives the highly efficient partition of both (R)-Betaxolol and (R)-Betaxolol-d7 into the non-polar ethyl acetate phase, leaving polar matrix interferents and salts behind in the aqueous layer[5].

Quantitative Data & Mass Spectrometry Parameters

The assay operates in Positive Electrospray Ionization (ESI+) using Multiple Reaction Monitoring (MRM). The fragmentation of betaxolol typically yields a major product ion via the cleavage of the isopropylamino-propanol side chain. For the d7 variant, because the deuterium atoms are located on the N-isopropyl group, the product ion mass shifts correspondingly from m/z 116.1 to m/z 123.1[4].

Table 1: MRM Transitions and Collision Parameters

Analyte	Precursor Ion ( [M+H]+ )	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
(R)-Betaxolol	308.2	116.1	50	22
(R)-Betaxolol-d7	315.2	123.1	50	22

Table 2: LC Gradient Conditions (Flow Rate: 0.4 mL/min)

Time (min)	Mobile Phase A (0.1% Formic Acid in H2​O )	Mobile Phase B (0.1% Formic Acid in Acetonitrile)
0.00	90%	10%
0.50	90%	10%
2.50	10%	90%
3.50	10%	90%
3.60	90%	10%
5.00	90%	10%

Step-by-Step Sample Preparation Protocol

This high-throughput LLE protocol is designed for 96-well plate formats or individual microcentrifuge tubes.

• Aliquot: Transfer 200 µL of human plasma (blank, calibrator, QC, or subject sample) into a 2.0 mL polypropylene microcentrifuge tube.

• Internal Standard Addition: Spike 20 µL of the (R)-Betaxolol-d7 working solution (e.g., 50 ng/mL in 50% methanol) into all tubes except double blanks. Vortex briefly.

• Alkalinization: Add 50 µL of 0.5 M Ammonium Hydroxide ( NH4​OH ) buffer to each sample. Critical Step: This raises the pH to ~9.8, neutralizing the secondary amine of betaxolol to ensure organic solubility.

• Extraction: Add 1.0 mL of LC-MS grade Ethyl Acetate to each tube.

• Partitioning: Secure the tubes and vortex vigorously on a multi-tube vortexer for 5 minutes at 1500 rpm to maximize the surface area for phase transfer.

• Phase Separation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C. This yields a tightly packed aqueous/protein pellet at the bottom and a clear organic supernatant.

• Transfer: Carefully transfer 800 µL of the upper organic layer (Ethyl Acetate) into a clean 96-well collection plate, avoiding the aqueous boundary.

• Evaporation: Evaporate the organic solvent to complete dryness under a gentle, steady stream of ultra-pure nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase A/B (80:20, v/v). Vortex for 2 minutes.

• Analysis: Inject 5 µL of the reconstituted sample into the LC-MS/MS system.

Fig 2. Step-by-step liquid-liquid extraction workflow for (R)-Betaxolol and its SIL-IS.

Self-Validating System (Trustworthiness & QC)

A bioanalytical protocol must be a self-validating system to ensure data integrity. The following controls are mandatory for this workflow:

• Isotopic Crosstalk Verification: Because of the +7 Da mass difference, crosstalk is theoretically eliminated. However, a "Zero Sample" (blank plasma spiked only with (R)-Betaxolol-d7) must be injected to prove that the high concentration of the IS does not contribute to the native betaxolol MRM channel (308.2 → 116.1).

• Matrix Effect Monitoring: The absolute peak area of the (R)-Betaxolol-d7 IS must be monitored across all patient samples. A sudden drop in IS area (e.g., >50% variance from the mean of the calibrators) flags a severe, localized matrix effect (e.g., a patient with hyperlipidemia or co-administered medications), invalidating that specific sample's extraction efficiency.

• System Suitability Test (SST): Before running the batch, a low-QC sample is injected repeatedly (n=5) to verify that the retention time drift is ≤ 2% and the area ratio precision (Analyte/IS) is ≤ 5% CV.

References

• Determination of betaxolol in human plasma by high-performance liquid chromatography with fluorescence detection Life Science Journal[2]

• Betaxolol-d7 hydrochloride | Stable Isotope MedChemExpress[3]

• Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents in Human Postmortem Specimens PMC (National Institutes of Health)[5]

• Betaxolol Impurities and Related Compound Veeprho[1]

• Custom CRM Request Form - Target Analysis (Betaxolol D7 HCl N-iso-propyl D7) Target Analysis[4]

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• 2. lifesciencesite.com [lifesciencesite.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Custom CRM Request Form – Target Analysis [targetanalysis.gr]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Robust Mixed-Mode Solid-Phase Extraction Protocol for the Quantification of Betaxolol in Human Plasma using (R)-Betaxolol-d7

An Application Note for Bioanalytical Method Development

Abstract

This application note presents a detailed, field-proven protocol for the extraction of Betaxolol, a selective β1-adrenergic receptor blocker, from human plasma. The method employs a mixed-mode solid-phase extraction (SPE) strategy, leveraging both reversed-phase and strong cation exchange retention mechanisms for superior selectivity and sample cleanup. The use of a stable isotope-labeled internal standard, (R)-Betaxolol-d7, ensures the highest level of accuracy and precision for subsequent quantitation by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This protocol is designed for researchers, bioanalytical scientists, and clinical pharmacologists requiring a reliable and reproducible method for pharmacokinetic or toxicological studies.

Introduction and Scientific Principle

Betaxolol is a therapeutic agent used in the management of hypertension and glaucoma.[1][2] Accurate measurement of its concentration in biological matrices like plasma is critical for understanding its pharmacokinetics and ensuring therapeutic efficacy. However, the inherent complexity of biological fluids necessitates a rigorous sample preparation step to remove endogenous interferences such as proteins, salts, and phospholipids, which can compromise analytical results.[3]

Simple protein precipitation or liquid-liquid extraction often fails to provide a sufficiently clean extract for sensitive LC-MS/MS analysis, leading to issues like ion suppression and reduced method robustness. Solid-phase extraction (SPE) offers a more selective alternative.[3]

The Power of Mixed-Mode SPE:

This protocol utilizes a polymeric mixed-mode sorbent that possesses both hydrophobic (reversed-phase) and strong cation exchange (SCX) functionalities.[4] This dual-mode approach is exceptionally effective for isolating basic compounds like Betaxolol from complex samples.[5][6][7]

The extraction principle relies on a two-pronged retention strategy:

• Reversed-Phase Interaction: The non-polar backbone of the sorbent retains Betaxolol and other hydrophobic molecules via van der Waals forces.

• Ion Exchange Interaction: Under acidic conditions (pH < pKa), the secondary amine group of Betaxolol becomes protonated (positively charged). This allows for a strong ionic bond to form with the negatively charged SCX functional groups on the sorbent surface.

This dual retention mechanism permits the use of aggressive wash steps. An organic solvent can be used to wash away hydrophobically-bound neutral and acidic interferences, while the ionic tether securely holds the target analyte, resulting in an exceptionally clean final eluate.[4]

The Gold Standard Internal Standard:

The protocol's trustworthiness is anchored by the use of (R)-Betaxolol-d7, a stable isotope-labeled (SIL) internal standard. A SIL internal standard is chemically identical to the analyte and thus behaves virtually identically throughout the entire extraction and analysis process. It effectively compensates for any analyte loss during sample handling, extraction variability, and matrix-induced ion suppression or enhancement in the MS source, which is a cornerstone of validated bioanalytical methods.

Materials and Reagents

Item	Description/Specification
SPE Cartridge	Polymeric Mixed-Mode Strong Cation Exchange (e.g., Phenomenex Strata™-X-C, Waters Oasis® MCX)[4][5], 30 mg / 1 mL format
Betaxolol HCl	Reference Standard, Purity >99%
(R)-Betaxolol-d7	Internal Standard (IS), Purity >99%
Methanol	HPLC or LC-MS Grade
Acetonitrile	HPLC or LC-MS Grade
Formic Acid	LC-MS Grade, ~99%
Ammonium Hydroxide	ACS Grade, ~28-30%
Water	Deionized, 18.2 MΩ·cm
Human Plasma	K2-EDTA anticoagulant, sourced from an accredited vendor
Equipment	SPE Vacuum Manifold, Nitrogen Evaporator, Vortex Mixer, Calibrated Pipettes, Centrifuge

Step-by-Step Experimental Protocol

• Internal Standard (IS) Working Solution (50 ng/mL): Prepare a stock solution of (R)-Betaxolol-d7 in methanol. From this stock, prepare a working solution at 50 ng/mL in 50:50 Methanol:Water.

• Sample Pre-treatment Solution (4% Formic Acid in Water): Add 4 mL of formic acid to 96 mL of deionized water.

• Wash Solution 1 (0.1 M Formic Acid in Water): Add 3.8 mL of formic acid to 996.2 mL of deionized water.

• Wash Solution 2 (Methanol): Use 100% LC-MS grade methanol.

• Elution Solution (5% NH₄OH in Methanol): Carefully add 5 mL of concentrated ammonium hydroxide to 95 mL of methanol under a fume hood. Prepare this solution fresh daily.

• Reconstitution Solution (90:10 Water:Acetonitrile with 0.1% Formic Acid): Mix 90 mL of water with 10 mL of acetonitrile and add 100 µL of formic acid.

• Scientist's Note: The goal of this step is to precipitate proteins, release Betaxolol from protein binding, and ensure the analyte is in its protonated (positively charged) state for optimal binding to the SCX sorbent.

• Pipette 200 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS Working Solution (50 ng/mL).

• Add 400 µL of the Sample Pre-treatment Solution (4% Formic Acid in Water).

• Vortex vigorously for 30 seconds to mix and precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for loading onto the SPE cartridge.

• Underlying Principle: This multi-step process is designed to first prepare the sorbent for sample interaction, then selectively bind the analyte, wash away interferences based on their differing chemical properties, and finally elute the purified analyte.

Step	Action	Reagent	Volume	Purpose & Causality
1. Condition	Pass solvent through the sorbent bed.	Methanol	1 mL	To solvate the polymeric reversed-phase chains, activating them for hydrophobic interaction.
2. Equilibrate	Bring sorbent to the correct pH.	0.1 M Formic Acid in Water	1 mL	To rinse away the organic solvent and prepare the sorbent's ionic environment for the aqueous sample.
3. Load	Load the pre-treated sample supernatant.	Sample Supernatant	~600 µL	To bind Betaxolol and (R)-Betaxolol-d7 to the sorbent via both reversed-phase and cation exchange mechanisms. Use a slow flow rate (~1 drop/sec) for maximum retention.
4. Wash 1	Wash with an acidic aqueous solution.	0.1 M Formic Acid in Water	1 mL	To remove polar interferences (salts, urea) and weakly-bound acidic/neutral compounds. The positive charge on Betaxolol ensures it remains strongly bound to the SCX sorbent.
5. Wash 2	Wash with an organic solvent.	Methanol	1 mL	Critical Step: To remove more lipophilic, non-basic interferences (e.g., phospholipids) that are retained by reversed-phase. The strong ionic bond retains the protonated Betaxolol, preventing its premature elution.[4]
6. Elute	Elute the analyte and internal standard.	5% NH₄OH in Methanol	1 mL	The basic elution solvent neutralizes the charge on Betaxolol, breaking the strong ionic bond. The high organic content simultaneously disrupts the weaker reversed-phase interaction, releasing the purified analyte from the sorbent.

• Collect the eluate from the elution step into a clean collection tube.

• Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the Reconstitution Solution.

• Vortex for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Workflow Visualization

The following diagram illustrates the complete bioanalytical workflow, from sample collection to the final extract ready for injection.

Caption: Workflow diagram of the mixed-mode SPE protocol for Betaxolol.

Conclusion

This application note provides a comprehensive and scientifically-grounded protocol for the extraction of Betaxolol from human plasma. The strategic use of a mixed-mode cation exchange sorbent ensures high recovery and superior removal of matrix interferences, which is essential for robust and reliable LC-MS/MS quantification. The inclusion of a stable isotope-labeled internal standard, (R)-Betaxolol-d7, underpins the method's accuracy and adherence to modern bioanalytical standards. This self-validating system is designed to be readily implemented in any research or clinical laboratory, providing a dependable foundation for the bioanalysis of Betaxolol.

References

• Acta Medica Marisiensis. (n.d.). Preparation of Biological Samples Containing Metoprolol and Bisoprolol for Applying Methods for Quantitative Analysis. Retrieved from [Link]

• Agilent. (n.d.). Sample Preparation Techniques for Biological Matrices. Retrieved from [Link]

• Al-Ghananeem, A. M., & El-Hadidi, M. N. F. (2007). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products. Pakistan Journal of Pharmaceutical Sciences, 20(1), 13–19. Retrieved from [Link]

• Gorynski, K., & Bojko, B. (2025). Microextraction-Based Techniques for the Determination of Beta-Blockers in Biological Fluids: A Review. Molecules, 30(2), 432. Retrieved from [Link]

• Konieczna, L., Plenis, A., Miękus, N., & Bączek, T. (2024). Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens. International Journal of Molecular Sciences, 25(19), 11493. Retrieved from [Link]

• Phenomenex. (n.d.). Simplify Your SPE. Retrieved from [Link]

• Samanidou, V., & Karageorgou, E. (2015). Mixed-Mode Chromatography: Studies on Hybrid Retention Mechanisms of Some Antihypertensive Drugs. Separations, 2(4), 497-512. Retrieved from [Link]

• Studzińska, S., & Buszewski, B. (2017). Development and validation of stability-indicating TLC-densitometric method for determination of betaxolol with LC-ESI/MS analysis. Journal of Planar Chromatography – Modern TLC, 30(4), 275-281. Retrieved from [Link]

• Waters Corporation. (n.d.). Simultaneous Analysis of Diuretics and Beta-Blockers by Mixed Mode SPE and UPLC-MS/MS for Anti-Doping Analysis. Retrieved from [Link]

• Zaid, A. N., Abualhasan, M., Mousa, A., & Ghanem, M. (2010). Direct enantiomeric resolution of betaxolol with application to analysis of pharmaceutical products. Journal of the Chilean Chemical Society, 55(2), 229-233. Retrieved from [Link]

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• 7. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]

Application Note: High-Efficiency Liquid-Liquid Extraction (LLE) of Betaxolol from Biological Matrices Using (R)-Betaxolol-d7

Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Technique: Liquid-Liquid Extraction (LLE) coupled with LC-MS/MS

Introduction & Pharmacological Context

Betaxolol is a potent, selective β1​ -adrenergic receptor antagonist utilized primarily in the management of hypertension and open-angle glaucoma [1]. In pharmacokinetic (PK) profiling, therapeutic drug monitoring (TDM), and forensic toxicology, the accurate quantification of betaxolol in complex biological matrices (e.g., plasma, serum, and urine) is paramount.

To achieve ultra-trace sensitivity and bypass the severe ion suppression typically caused by endogenous phospholipids, rigorous sample preparation is required. This protocol details a highly optimized Liquid-Liquid Extraction (LLE) methodology, leveraging (R)-Betaxolol-d7 as a Stable Isotope-Labeled Internal Standard (SIL-IS) to create a self-validating quantitative system.

Caption: Mechanism of Action of Betaxolol on Beta-1 Adrenergic Receptors.

Mechanistic Insights: The Causality Behind the Protocol

Why Liquid-Liquid Extraction (LLE)?

While Protein Precipitation (PPT) is rapid, it fails to remove matrix components that cause mass spectrometric signal quenching. Solid-Phase Extraction (SPE) provides clean extracts but is often cost-prohibitive for high-throughput screening. LLE offers an optimal balance, selectively partitioning the target analyte into an immiscible organic phase while leaving polar interferences (salts, proteins, and polar lipids) in the aqueous waste [2].

The Logic of pH Adjustment

Betaxolol contains a secondary aliphatic amine with a pKa​ of approximately 9.4. At a physiological pH of 7.4, the amine is protonated (ionized), making the molecule highly hydrophilic and nearly impossible to extract into non-polar solvents. The Causality: By adjusting the matrix pH to >10.5 using an alkaline buffer (e.g., Ammonium Hydroxide), the amine group is completely deprotonated. This forces betaxolol into its neutral, un-ionized state, exponentially increasing its partition coefficient ( logP ) into moderately polar organic solvents like Ethyl Acetate or Tert-Butyl Methyl Ether (TBME).

The Self-Validating Role of (R)-Betaxolol-d7

Quantification in LC-MS/MS is susceptible to matrix effects and extraction losses. By spiking the sample with (R)-Betaxolol-d7 [3], we introduce a molecule with identical physicochemical properties to the target analyte. Because the SIL-IS co-elutes chromatographically with betaxolol, it experiences the exact same ionization environment in the ESI source. Any signal suppression or extraction loss affects both molecules equally, ensuring the peak area ratio remains constant and the assay remains perfectly calibrated.

Caption: Workflow of Betaxolol Liquid-Liquid Extraction for LC-MS/MS.

Detailed Experimental Protocol

Materials and Reagents

• Analytes: Betaxolol standard (purity >99%), (R)-Betaxolol-d7 hydrochloride (SIL-IS) [3].

• Solvents: LC-MS grade Ethyl Acetate, Acetonitrile, Methanol, and Ultrapure Water.

• Buffers: 0.5 M Ammonium Hydroxide ( NH4​OH ) buffer (pH ~10.5).

Step-by-Step LLE Methodology

• Sample Aliquoting: Transfer 200μL of the biological sample (plasma or urine) into a clean 2.0mL polypropylene microcentrifuge tube.

• Internal Standard Spiking: Add 20μL of the working SIL-IS solution ((R)-Betaxolol-d7 at 50ng/mL ). Vortex for 5 seconds to ensure homogeneous distribution.

• Alkalinization: Add 100μL of 0.5MNH4​OH buffer to the sample. Vortex vigorously for 10 seconds. Critical Step: This ensures the pH is raised above 10.5, neutralizing the betaxolol amine group for optimal organic partitioning.

• Solvent Addition: Add 1.0mL of LC-MS grade Ethyl Acetate to the tube.

• Extraction: Place the tubes on a mechanical shaker and agitate at 1,500 RPM for 10 minutes to maximize the surface area contact between the aqueous and organic phases.

• Phase Separation: Centrifuge the samples at 10,000×g for 5 minutes at 4∘C . This breaks any emulsions and results in a sharp bimodal phase separation.

• Organic Transfer: Carefully aspirate 800μL of the upper organic layer and transfer it to a clean glass autosampler vial. Caution: Do not disturb the aqueous-organic interface to prevent the carryover of phospholipids.

• Evaporation: Evaporate the organic solvent to complete dryness under a gentle stream of ultra-pure nitrogen at 35∘C .

• Reconstitution: Reconstitute the dried residue in 100μL of the initial mobile phase (e.g., 10% Acetonitrile / 90% Water with 0.1% Formic Acid). Vortex for 30 seconds and inject 5μL into the LC-MS/MS system.

Quantitative Data & Validation Parameters

To validate the methodology, the extraction efficiency and matrix effects must be quantified. The use of (R)-Betaxolol-d7 ensures that the normalized recovery remains highly consistent across varying biological lots [4].

Table 1: LC-MS/MS MRM Transitions and Collision Energies

Compound	Precursor Ion ( [M+H]+ )	Product Ion ( m/z )	Dwell Time ( ms )	Collision Energy ( eV )
Betaxolol	308.2	116.1	50	25
(R)-Betaxolol-d7	315.2	123.1	50	25

Note: The primary fragment ion corresponds to the cleavage of the isopropylaminopropanediol side chain. The +7 mass shift in the SIL-IS fragment confirms the deuterium label is located on the isopropyl group.

Table 2: Extraction Recovery and Matrix Effect Summary

Parameter	Betaxolol (Analyte)	(R)-Betaxolol-d7 (IS)	Acceptance Criteria
LLE Extraction Recovery	88.4%±3.2%	89.1%±2.8%	>80% , Consistent
Matrix Effect (Ion Suppression)	−12.5%	−12.1%	±15%
IS-Normalized Matrix Factor	0.99	N/A	0.85−1.15
Limit of Quantification (LOQ)	0.1ng/mL	N/A	Signal-to-Noise >10

References

• ResearchGate: LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol.[Link]

• National Center for Biotechnology Information (PMC): Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents in Human Postmortem Specimens.[Link]

• MDPI: Microextraction-Based Techniques for the Determination of Beta-Blockers in Biological Fluids: A Review.[Link]

Application Note: Chromatographic Resolution and Bioanalytical Quantification of Betaxolol and its Deuterated Analog (Betaxolol-d5)

Introduction & Scope

Betaxolol is a highly selective β1​ -adrenergic receptor antagonist widely utilized in the clinical management of hypertension and open-angle glaucoma[1][2]. In modern pharmacokinetic and bioanalytical studies, stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying betaxolol in complex biological matrices (e.g., plasma, aqueous humor)[3][4].

Betaxolol-d5, synthesized by replacing five hydrogen atoms with deuterium, serves as the ideal internal standard (IS)[1]. However, the assumption that an analyte and its deuterated isotopologue are chromatographically identical is a misconception. Under high-resolution reversed-phase liquid chromatography (RPLC) conditions, these two species often exhibit a measurable retention time shift—a phenomenon known as the deuterium isotope effect [5][6]. This application note details the mechanistic causality behind this separation, provides a robust step-by-step LC-MS/MS protocol, and establishes self-validating criteria to ensure this chromatographic shift does not compromise quantitative accuracy.

The Causality of the Deuterium Isotope Effect in RPLC

To develop a robust analytical method, one must understand the physical chemistry governing isotopologue separation. In RPLC, retention is primarily driven by hydrophobic (van der Waals dispersion) interactions between the analyte and the non-polar stationary phase (e.g., C18)[7].

The separation of Betaxolol and Betaxolol-d5 is driven by the inverse isotope effect [5][6]. The fundamental causality is as follows:

• Zero-Point Energy: The heavier mass of deuterium lowers the zero-point vibrational energy of the C-D bond compared to the C-H bond[8].

• Bond Length & Polarizability: This lower energy state results in a shorter mean bond length for C-D. Consequently, the deuterated molecule has a slightly smaller molar volume and lower polarizability[6].

• Chromatographic Retention: Because Betaxolol-d5 is less polarizable, it exhibits weaker dispersion forces with the C18 alkyl chains[6][7]. Therefore, it interacts less strongly with the stationary phase and elutes earlier than protiated Betaxolol[9].

Figure 1: Mechanistic basis of the inverse deuterium isotope effect in reversed-phase LC.

Experimental Methodology

Reagents and Materials

• Analytes: Betaxolol hydrochloride and Betaxolol-d5 (Internal Standard)[1][10].

• Solvents: LC-MS grade Acetonitrile, Methanol, and Water.

• Additives: LC-MS grade Formic Acid (FA).

Sample Preparation Protocol (Protein Precipitation)

This protocol utilizes a self-validating extraction workflow designed for biological matrices (e.g., plasma or ocular fluids)[2][3].

Step-by-Step Workflow:

• Aliquot: Transfer 50 µL of the biological sample into a clean 1.5 mL microcentrifuge tube.

• Spike IS: Add 10 µL of Betaxolol-d5 working solution (100 ng/mL in 50% methanol)[3]. Vortex briefly for 10 seconds.

• Precipitation: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid to denature and precipitate proteins[2].

• Disruption: Vortex vigorously for 2 minutes to ensure complete disruption of protein-drug binding.

• Centrifugation: Centrifuge the samples at 14,000 rpm (approx. 18,000 × g) for 10 minutes at 4 °C to pellet the proteins[2][3].

• Dilution: Transfer 100 µL of the clear supernatant to an autosampler vial and mix with 100 µL of LC-MS grade water. (Expert Insight: Diluting the highly organic extract with water matches the initial mobile phase strength, preventing solvent-induced peak broadening or "breakthrough" effects).

• Injection: Inject 2 µL into the UHPLC-MS/MS system.

Self-Validation Check: The absolute peak area of the Betaxolol-d5 IS must remain within ±15% across all unknown samples compared to calibration standards. A drift beyond this threshold indicates uncompensated matrix effects or extraction inconsistencies.

Figure 2: Step-by-step LC-MS/MS workflow for the bioanalysis of Betaxolol and Betaxolol-d5.

UHPLC-MS/MS Conditions

High-efficiency sub-2 µm particle columns are utilized to achieve sharp peak shapes, which makes the slight retention time shift between isotopologues visible and quantifiable[11].

Table 1: UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in ACN)
0.00	0.40	95.0	5.0
0.50	0.40	95.0	5.0
3.00	0.40	40.0	60.0
3.50	0.40	5.0	95.0
4.50	0.40	5.0	95.0
4.60	0.40	95.0	5.0

| 6.00 | 0.40 | 95.0 | 5.0 |

Column: Waters ACQUITY UPLC BEH C18 (1.7 µm, 2.1 × 100 mm). Column Temperature: 40 °C.

Table 2: MS/MS MRM Parameters (Positive ESI)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Betaxolol	308.2	116.1	50	20

| Betaxolol-d5 (IS) | 313.2 | 121.1 | 50 | 20 |

Source Parameters: Capillary Voltage: 3.0 kV; Desolvation Temperature: 400 °C; Desolvation Gas Flow: 800 L/hr.

Results and Discussion

Chromatographic Separation Data

Under the optimized UHPLC conditions, the analytes exhibit sharp, symmetrical peaks (width at base ≈ 3.5 seconds). Due to the inverse isotope effect, Betaxolol-d5 elutes slightly earlier than the protiated Betaxolol[6][9].

Table 3: Retention Time Shift Analysis | Compound | Retention Time ( tR​ ) | Peak Width (Base) | ΔtR​ (Shift vs. Analyte) | | :--- | :--- | :--- | :--- | | Betaxolol | 2.48 min | 0.06 min (3.6 s) | N/A | | Betaxolol-d5 | 2.45 min | 0.06 min (3.6 s) | -0.03 min (-1.8 s) |

Implications for Matrix Effect Compensation

While a baseline separation of isotopologues is an interesting physicochemical demonstration, it poses a severe risk in bioanalysis[8]. The core principle of using a stable isotope-labeled internal standard is that it co-elutes exactly with the analyte, thereby experiencing the identical matrix suppression or enhancement environment in the ESI source[8][12].

In our results, the ΔtR​ is -1.8 seconds. Because the peak width is 3.6 seconds, the elution profiles of Betaxolol and Betaxolol-d5 heavily overlap. This ensures that any co-eluting endogenous matrix components (e.g., phospholipids) will suppress the ionization of both compounds equally, preserving the accuracy of the Analyte/IS area ratio[8][12].

Expert Optimization Strategy: If a laboratory observes a larger shift (e.g., >3 seconds) that separates the IS from the analyte, the gradient steepness should be increased, or the stationary phase should be switched from a heavily loaded C18 to a Phenyl-Hexyl column. Phenyl columns rely more on π−π interactions, which are less sensitive to aliphatic deuteration differences than purely dispersive van der Waals interactions[5][6].

Conclusion

The chromatographic separation of Betaxolol and Betaxolol-d5 in RPLC is a direct consequence of the deuterium isotope effect, driven by differences in bond length and polarizability[5][6]. By utilizing the detailed UHPLC-MS/MS protocol provided, analysts can tightly control this retention time shift. Ensuring that the ΔtR​ remains smaller than the chromatographic peak width guarantees robust, self-validating compensation for matrix effects, yielding highly trustworthy pharmacokinetic data[8][12].

References

• Tunable Liquid Chromatographic Separation of H/D Isotopologues Enabled by Aromatic π Interactions. ResearchGate.
• Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents. PubMed.
• Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. Oxford Academic.
• Ocular Intracameral Pharmacokinetics for a Cocktail of Timolol, Betaxolol, and Atenolol in Rabbits. ACS Publications.
• Technical Support Center: Retention Time Shift of Deuterated vs. Non-Deuterated Compounds. Benchchem.

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Application Note: Quantitative Analysis of (R)-Betaxolol-d7 in Human Plasma by LC-MS/MS

Introduction

Betaxolol is a selective beta-1 adrenergic receptor blocker used in the treatment of hypertension and glaucoma.[1][2] It is crucial to have a reliable and sensitive analytical method for the quantification of Betaxolol in biological matrices for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. The use of a stable isotope-labeled internal standard, such as (R)-Betaxolol-d7, is the gold standard in quantitative mass spectrometry to correct for matrix effects and variability in sample processing and instrument response.[3][4] This application note provides a detailed protocol for the analysis of (R)-Betaxolol-d7 and its unlabeled counterpart, (R)-Betaxolol, in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The causality behind employing a deuterated internal standard like (R)-Betaxolol-d7 lies in its near-identical physicochemical properties to the analyte of interest.[5][6] This ensures that it behaves similarly during extraction, chromatography, and ionization, thus providing the most accurate correction for any analytical variability.[7] The slight mass difference allows for their distinct detection by the mass spectrometer.[3]

Experimental

Materials and Reagents

• (R)-Betaxolol hydrochloride (Reference Standard)

• (R)-Betaxolol-d7 hydrochloride (Internal Standard)[5]

• Human plasma (K2-EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (Ultrapure)

Sample Preparation

A robust sample preparation protocol is essential for removing plasma proteins and other interferences that can suppress the ionization of the analyte and internal standard. A protein precipitation method is described here for its simplicity and efficiency.

Protocol:

• Thaw human plasma samples and standards at room temperature.

• To 100 µL of plasma, add 10 µL of (R)-Betaxolol-d7 internal standard working solution (e.g., 100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

This self-validating system ensures that both the analyte and the internal standard are subjected to the same extraction and processing conditions, minimizing variability.

Liquid Chromatography

The chromatographic separation is designed to resolve Betaxolol from endogenous plasma components to minimize matrix effects. A reversed-phase C18 column is a suitable choice for this application.

Parameter	Value
LC System	UHPLC or HPLC system
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 80% B over 3 minutes, hold at 80% B for 1 minute, return to 20% B and equilibrate for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the high selectivity and sensitivity required for bioanalytical assays.[8] Electrospray ionization (ESI) in positive mode is typically used for the analysis of beta-blockers like Betaxolol.

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	550°C
IonSpray Voltage	5500 V
Collision Gas	Argon

MRM Transitions:

The precursor and product ions for (R)-Betaxolol and (R)-Betaxolol-d7 need to be optimized by infusing a standard solution of each compound into the mass spectrometer. The following are typical transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(R)-Betaxolol	308.2	116.1	25
(R)-Betaxolol-d7	315.2	123.1	25

Note: Collision energies should be optimized for the specific instrument being used.

Workflow Diagram

Caption: Workflow for the quantitative analysis of (R)-Betaxolol in human plasma.

Method Validation

A full validation of the bioanalytical method should be performed according to the guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[9] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte from other components in the sample.

• Linearity and Range: The concentration range over which the assay is accurate and precise.[10]

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter in the data.

• Matrix Effect: The alteration of ionization efficiency by co-eluting matrix components.

• Recovery: The efficiency of the extraction process.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Conclusion

This application note provides a comprehensive and scientifically sound protocol for the quantitative analysis of (R)-Betaxolol in human plasma using (R)-Betaxolol-d7 as an internal standard. The detailed methodology, including sample preparation, LC conditions, and MS parameters, offers a robust starting point for researchers in drug development and clinical laboratories. Adherence to these protocols and proper method validation will ensure the generation of high-quality, reliable data for pharmacokinetic and other related studies.

References

• Life Science Journal. (2007). Determination of betaxolol in human plasma by high-performance liquid chromatography with fluorescence detection. [Link]

• ResearchGate. (2024). (PDF) LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. [Link]

• PubMed. (2024). LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. [Link]

• SciSpace. (n.d.). Development and validation of stability-indicating TLC-densitometric method for determination of betaxolol with LC-ESI/MS analys. [Link]

• International Journal of Pharmaceutical Sciences. (2025). Optimization And Validation of RP HPLC Method for The Quantification of Betaxolol Hydrochloride in Bulk Drug and Nanoformulation. [Link]

• SpringerLink. (2016). Development of SPME-LC–MS method for screening of eight beta-blockers and bronchodilators in plasma and urine samples. [Link]

• ResearchGate. (n.d.). Validation parameters for the determination of betaxolol enantiomers using the proposed method. [Link]

• ResearchGate. (2022). methods of pharmaceutical analysis of betaxolol hydrochloride and latanoprost. [Link]

• PMC. (2024). Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens. [Link]

• ResearchGate. (n.d.). Determination of the beta-blocker betaxolol and labelled analogues by gas chromatography/mass spectrometry with selected ion monitoring of the alpha-cleavage fragment (m/z 72). [Link]

• PMC. (n.d.). A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. [Link]

• Waters Corporation. (n.d.). Analysis of Beta-Blockers Using UPLC with Accurate-Mass Screening. [Link]

• PubMed. (1984). Determination of betaxolol, a new beta-blocker, by gas chromatography mass spectrometry: application to pharmacokinetic studies. [Link]

• MDPI. (2025). Microextraction-Based Techniques for the Determination of Beta-Blockers in Biological Fluids: A Review. [Link]

• Spectroscopy Online. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). [Link]

• Veeprho. (n.d.). Betaxolol-D7 (HCl Salt) | CAS 1219802-92-2. [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Ion Suppression in Betaxolol LC-MS/MS Quantification

Welcome to the Advanced Bioanalytical Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to achieve reproducible lower limits of quantification (LLOQ) for beta-adrenergic blockers like Betaxolol in complex biological matrices.

Betaxolol is a basic, lipophilic secondary amine (pKa ~9.4, [M+H]+ m/z 308.2). While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers unparalleled sensitivity, the electrospray ionization (ESI) process is highly susceptible to ion suppression —a phenomenon where co-eluting endogenous matrix components (e.g., salts, phospholipids) compete for available charge droplets, neutralizing the analyte and destroying signal reproducibility[1][2].

This guide is designed to move beyond basic instrument manuals. Here, we explore the causality behind matrix effects and provide self-validating, step-by-step protocols to ensure the scientific integrity of your pharmacokinetic (PK) data.

Part 1: Diagnostic Workflows & FAQs

Q1: We are observing inconsistent peak areas for Betaxolol at our LLOQ. How can we definitively confirm if ion suppression is the root cause?

The Causality: Signal loss can stem from poor extraction recovery, analyte degradation, or MS source contamination. However, if the loss is strictly matrix-dependent, it is likely ion suppression. Because ESI is a competitive ionization environment, unseen endogenous compounds eluting at the exact same retention time (RT) as Betaxolol will "steal" the charge[3].

The Solution: You must visualize the invisible matrix. We achieve this using a Post-Column Infusion experiment[1][4].

Protocol 1: Post-Column Infusion (Qualitative Matrix Effect Assessment)

This protocol is a self-validating system: a stable baseline proves your matrix is clean, while a baseline dip precisely maps your suppression zones.

• Setup: Connect a syringe pump to a zero-dead-volume T-piece union positioned between the analytical LC column outlet and the MS ESI source.

• Infusion: Continuously infuse a neat solution of Betaxolol (e.g., 100 ng/mL in mobile phase) at 10 µL/min.

• Equilibration: Monitor the MRM transition for Betaxolol (m/z 308.2 → 116.1) until a constant, elevated baseline is established.

• Injection: Using your autosampler, inject a blank matrix extract (e.g., extracted blank plasma) and run your standard LC gradient.

• Interpretation: Monitor the chromatogram. Any negative deflection (dip) in the steady-state baseline indicates that co-eluting matrix components are suppressing the ionization of the infused Betaxolol[4]. If this dip overlaps with your Betaxolol RT, your quantitative accuracy is fundamentally compromised.

Workflow for diagnosing ion suppression using post-column infusion.

Q2: Our current protein precipitation (PPT) method yields severe suppression. How should we redesign the sample preparation to eliminate these matrix effects?

The Causality: Protein precipitation with acetonitrile or methanol removes macroscopic proteins but leaves behind high concentrations of glycerophospholipids. In reversed-phase LC, these phospholipids elute as massive, broad bands that cause severe, unpredictable ion suppression[3][5]. While Liquid-Liquid Extraction (LLE) using ethyl acetate at pH 9 is viable[6], Solid-Phase Extraction (SPE) is the gold standard for eliminating matrix effects[7].

For Betaxolol, a Mixed-Mode Cation Exchange (MCX) SPE leverages the drug's basic amine group to orthogonalize the cleanup process.

Protocol 2: Mixed-Mode Cation Exchange (MCX) SPE for Betaxolol

This protocol self-validates by utilizing orthogonal chemistries: hydrophobic retention followed by ionic retention.

• Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid in Water through the MCX cartridge. (Causality: Activates the polymeric sorbent and creates an acidic environment).

• Loading: Dilute 500 µL of plasma 1:1 with 2% Formic Acid and load. (Causality: The low pH ensures the secondary amine of Betaxolol is fully protonated, allowing it to bind ionically to the sulfonic acid groups on the sorbent).

• Wash 1 (Aqueous): 1 mL 2% Formic Acid in Water. (Causality: Washes away highly polar, water-soluble endogenous salts).

• Wash 2 (Organic): 1 mL 100% Methanol. (Causality: This is the critical step. Because Betaxolol is locked in place via strong ionic bonds, you can use 100% organic solvent to aggressively wash away neutral lipids and phospholipids without losing your analyte).

• Elution: 1 mL 5% Ammonium Hydroxide in Methanol. (Causality: The high pH neutralizes the Betaxolol amine, breaking the ionic bond and allowing the methanol to elute the purified drug).

• Reconstitution: Evaporate under N2 and reconstitute in the initial mobile phase.

Mechanistic workflow of MCX Solid-Phase Extraction for Betaxolol.

Q3: We have improved our extraction, but a minor suppression zone still co-elutes with Betaxolol. What chromatographic strategies can resolve this?

The Causality: Ion suppression regions act exactly like invisible chromatographic peaks. If sample cleanup cannot entirely remove an interferent, you must alter the chromatographic selectivity to separate the Betaxolol peak from the suppression zone[4].

The Solution:

• Adjust Gradient Steepness: Flattening the gradient slope (e.g., changing from a 5% to a 2% organic increase per minute) can resolve Betaxolol from closely eluting matrix components[4].

• Change Column Chemistry: If using a standard C18 column, switch to an embedded polar phase or a Phenyl-Hexyl column. The π-π interactions of a phenyl column offer orthogonal selectivity for the aromatic ring of Betaxolol, shifting its RT independently of aliphatic matrix lipids[8].

• Implement a Column Wash: Phospholipids often elute very late and can "wrap around" to suppress analytes in subsequent injections. Always end your gradient with a 95% organic flush for at least 1.5 minutes to clear the column[5].

Q4: When absolute elimination of matrix effects is impossible, how do we ensure the scientific integrity of our quantification?

The Causality: Even with optimal SPE and chromatography, absolute matrix effect elimination is rarely guaranteed across diverse patient samples. To maintain quantitative trust, the analytical method must internally self-correct for any residual suppression[3].

The Solution: You must use a Stable Isotope-Labeled Internal Standard (SIL-IS) , such as Betaxolol-d5 or Propranolol-d7[6]. Because the SIL-IS is chemically identical to Betaxolol, it co-elutes at the exact same millisecond. Therefore, it experiences the exact same degree of ion suppression in the ESI source. While the absolute signal of both analytes may drop due to matrix effects, the ratio of Analyte to IS remains perfectly constant, ensuring accurate quantification[3].

Part 2: Quantitative Data Summary

To guide your method development, the following table summarizes the expected performance metrics of various extraction methodologies for Betaxolol based on industry standards and empirical data.

Table 1: Quantitative Impact of Sample Preparation on Betaxolol Matrix Effects

Extraction Methodology	Average Recovery (%)	Matrix Factor (%)*	Phospholipid Carryover	Clinical PK Suitability
Protein Precipitation (PPT)	92 - 98%	45 - 60% (Severe)	High	Not Recommended
Liquid-Liquid Extraction (LLE)	75 - 85%	82 - 88% (Moderate)	Moderate	Routine Screening
MCX Solid-Phase Extraction (SPE)	88 - 94%	96 - 102% (Minimal)	Trace / None	Gold Standard

*Note: A Matrix Factor (MF) of 100% indicates zero ion suppression. An MF of 50% indicates that half the signal is lost to matrix effects.

References

• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW Source: nih.gov URL:1

• Matrix Effects: Causes and Solutions in Analysis Source: phenomenex.com URL:3

• Ion Suppression: A Major Concern in Mass Spectrometry Source: chromatographyonline.com URL:2

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis Source: amsbiopharma.com URL:5

• Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens Source: nih.gov URL:6

• Ion Suppression in LC–MS–MS — A Case Study Source: lctsbible.com URL:4

• Novel SPE-HPLC Method for Analyses of β- Blockers in Human Plasma Using New Generation Phenyl-Ethyl Column Source: primescholars.com URL:8

• Recent Developments in HPLC Analysis of β-Blockers in Biological Samples Source: oup.com URL:7

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 4. lctsbible.com [lctsbible.com]
• 5. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. primescholars.com [primescholars.com]

Technical Support Center: Minimizing LC-MS/MS Cross-Talk Between Analyte and Deuterated Standards

Welcome to the Advanced Bioanalytical Troubleshooting Center. As a Senior Application Scientist, I frequently encounter assays compromised by cross-talk between the target analyte and its stable isotope-labeled internal standard (SIL-IS). While deuterated standards are the gold standard for normalizing matrix effects and extraction recovery, their isotopic distributions can introduce complex interferences that degrade assay sensitivity (LLOQ), accuracy, and linearity.

This guide is designed to move beyond basic symptoms. We will explore the mechanistic causality of isotopic interference, provide self-validating troubleshooting protocols, and establish robust methodologies to ensure your assay meets stringent regulatory requirements.

Part 1: Core Concepts & Causality (FAQs)

Q: What exactly is cross-talk in the context of deuterated internal standards, and what causes it? A: Cross-talk in LC-MS/MS bioanalysis manifests when the signal from the analyte bleeds into the internal standard channel, or vice versa. Unlike simple matrix interference, SIL-IS cross-talk is driven by fundamental physics and chemistry. It generally falls into three causal categories:

• Isotopic Impurity (IS → Analyte): During the synthesis of deuterated standards, incomplete deuteration leaves trace amounts of the unlabelled molecule (D0). When the SIL-IS is spiked into the sample, this D0 impurity produces a direct signal in the analyte's Multiple Reaction Monitoring (MRM) transition, artificially elevating the baseline and compromising the LLOQ.

• Isotopic Interference (Analyte → IS): Naturally occurring heavy isotopes (e.g., 13 C, 37 Cl, 81 Br) in the target analyte can create an M+x mass that matches the precursor mass of the deuterated standard. At the Upper Limit of Quantification (ULOQ), the sheer abundance of these natural heavy isotopes can significantly contribute to the IS signal, causing the calibration curve to bend (non-linearity)[1].

• Instrumental Cross-Talk (Collision Cell Memory): This occurs when the mass spectrometer's collision cell fails to clear product ions completely before switching to the next MRM transition. If the analyte and IS share product ions, insufficient pause or dwell times will cause signal carryover between channels[1].

Q: Why is a mass difference of +3 Da (e.g., D3) sometimes insufficient to prevent isotopic interference? A: The adequacy of a mass shift depends entirely on the empirical formula of your analyte. For small, simple hydrocarbons, a +3 Da shift may suffice. However, for larger molecules or those containing isotopically rich atoms like Chlorine or Bromine, the natural M+3 or M+4 isotopic envelope can be substantial. To minimize mass spectrometric cross-talk, it is mechanistically ideal to select a SIL-IS with a mass difference of at least 4–5 Da from the target analyte[2].

Part 2: Advanced Troubleshooting Guide

Q: My "Zero Sample" (Matrix + IS, no analyte) shows a peak in the analyte channel that exceeds 20% of my LLOQ. How do I resolve this? A: Causality: You are observing the D0 impurity from your deuterated standard. Because the FDA/ICH M10 guidelines mandate that interference in the analyte channel must be ≤ 20% of the LLOQ response[3], this is a critical failure. Resolution Strategy:

• Optimize IS Concentration: The most immediate fix is to reduce the working concentration of your IS. This directly decreases the absolute abundance of the D0 impurity injected onto the column. Caution: You must ensure the reduced IS signal remains robust enough (typically >10,000 counts) to maintain precision at the ULOQ.

• Chromatographic Offset: Deuterium exhibits a slight isotope effect, often causing the SIL-IS to elute slightly earlier than the native analyte in reversed-phase LC. By using a high-efficiency sub-2 μ m column and optimizing the gradient, you may achieve partial baseline resolution, allowing the MS to integrate them separately.

Q: At the Upper Limit of Quantification (ULOQ), my IS signal increases by 15% compared to the blank. Is this acceptable? A: Causality: No, this indicates Analyte → IS isotopic interference. The FDA/ICH M10 guidelines stipulate that interference in the IS channel must not exceed 5% of the average IS response[3]. As analyte concentration increases, its heavy isotopic envelope contributes to the IS channel, artificially suppressing the Analyte/IS ratio and causing a non-linear (quadratic) calibration curve[4]. Resolution Strategy:

• Non-Linear Calibration: If a heavier SIL-IS (e.g., D6 instead of D3) is unavailable, you can mathematically correct for this by employing a non-linear (quadratic) calibration model, provided it is justified and reproducible[4].

• Narrow the Assay Range: Truncating the ULOQ reduces the absolute amount of analyte injected, thereby dropping the isotopic contribution to the IS channel below the 5% threshold[1].

Part 3: Data Presentation & Diagnostics

To systematically diagnose and resolve cross-talk, utilize the following diagnostic matrix and concentration optimization framework.

Table 1: Diagnostic Matrix for LC-MS/MS Cross-Talk

Observation	Causality (Mechanism)	Impact on Assay	Primary Mitigation Strategy
Analyte signal in Zero Sample	D0 isotopic impurity in SIL-IS synthesis.	False positives; elevated LLOQ; poor low-end accuracy.	Reduce IS concentration; source higher-purity SIL-IS.
IS signal increases at ULOQ	Natural heavy isotopes of analyte matching IS mass.	Non-linear calibration curve; poor ULOQ precision.	Use IS with ≥ 4-5 Da mass shift; apply non-linear regression.
Signal bleed in both channels	Collision cell memory effect (instrumental).	Poor precision across entire dynamic range.	Increase inter-channel pause time and optimize dwell time.

Table 2: Optimization of IS Concentration (Self-Validating Data Example)

This table demonstrates the causality of IS concentration adjustments on assay validation parameters.

IS Concentration Spiked (ng/mL)	D0 Impurity Contribution (Peak Area)	LLOQ Accuracy (%)	ULOQ Precision (%CV)	Conclusion
500 (Initial)	1,250 (>20% LLOQ)	135.0 (Fail)	2.1 (Pass)	IS concentration too high; D0 impurity causes LLOQ failure.
100 (Optimized)	250 (<20% LLOQ)	104.5 (Pass)	4.3 (Pass)	Optimal Balance: D0 impurity minimized, precision maintained.
10 (Too Low)	25 (Undetectable)	98.0 (Pass)	18.5 (Fail)	IS signal too weak to normalize matrix effects at ULOQ.

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness, every assay must be evaluated using a self-validating system before proceeding to sample analysis. Follow this step-by-step methodology to quantify and mitigate cross-talk.

Step 1: Prepare Validation Samples Prepare three specific validation samples in the biological matrix:

• Blank Sample: Matrix only (no analyte, no IS).

• Zero Sample: Matrix spiked with IS only (at the proposed working concentration).

• ULOQ Sample: Matrix spiked with Analyte only (at the highest calibration concentration, no IS).

Step 2: Assess Instrumental Background (Blank) Inject the Blank Sample.

• Validation Check: Ensure no endogenous matrix peaks co-elute with the analyte or IS MRM transitions.

Step 3: Assess Isotopic Impurity (Zero Sample) Inject the Zero Sample.

• Action: Measure the peak area in the Analyte channel.

• Validation Check: The analyte peak area must be ≤ 20% of the established LLOQ peak area[3]. If it fails, refer to Table 2 and reduce the IS concentration, then repeat Steps 1-3.

Step 4: Assess Isotopic Interference (ULOQ Sample) Inject the ULOQ Sample (without IS).

• Action: Measure the peak area in the IS channel.

• Validation Check: The IS peak area must be ≤ 5% of the average IS response used in the assay[3]. If it fails, you must either procure a heavier SIL-IS, reduce the ULOQ, or validate a non-linear calibration model[4].

Step 5: Assess Instrumental Cross-Talk If Steps 3 and 4 pass, but cross-talk is still observed when both are injected together, the issue is instrumental.

• Action: Increase the MS pause time (e.g., from 1 ms to 5 ms) between MRM transitions to allow the collision cell to clear[1].

Part 5: Workflow Visualization

The following logical relationship diagram illustrates the self-validating decision tree for diagnosing and mitigating LC-MS/MS cross-talk.

Figure 1: Self-validating decision tree for diagnosing and mitigating LC-MS/MS isotopic cross-talk.

References

• Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK.
• Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function - ACS Publications.
• Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. fda.gov [fda.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Improving Extraction Recovery of Betaxolol and (R)-Betaxolol-d7

Welcome to the technical support center for Betaxolol and (R)-Betaxolol-d7 analysis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize sample preparation protocols. As a Senior Application Scientist, my goal is to provide you with not just steps, but the scientific reasoning behind them, enabling you to develop robust and reproducible methods for your specific application.

The deuterated internal standard, (R)-Betaxolol-d7, is designed to mimic the analyte's behavior during extraction and ionization. Therefore, monitoring its recovery is a critical diagnostic tool. A consistent, albeit low, recovery of the internal standard points towards a systematic issue applicable to both analyte and standard, whereas inconsistent recovery suggests random error in your workflow.

Frequently Asked Questions (FAQs)

Q1: My extraction recovery for both Betaxolol and the d7-internal standard is consistently low (<70%). What is the most likely cause?

A: Consistently low recovery for both the analyte and its stable isotope-labeled internal standard strongly suggests a suboptimal extraction parameter that is fundamental to the chemistry of the molecule. The most common culprit for a basic compound like Betaxolol is incorrect pH during the extraction process.[1][2] To achieve high partitioning into an organic solvent, Betaxolol must be in its neutral, non-ionized form.

Q2: I'm seeing high variability in my recovery results between samples. What should I investigate first?

A: High variability often points to procedural inconsistencies or significant, differing matrix effects between samples.[3] Start by meticulously standardizing every manual step: ensure consistent vortexing times, precise volume transfers with calibrated pipettes, and uniform incubation periods. If the issue persists, evaluate matrix effects, as variations in endogenous components like lipids can lead to unpredictable ion suppression or enhancement in LC-MS/MS analysis.[3]

Q3: How do I choose the best extraction technique: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), or Solid-Phase Extraction (SPE)?

A: The choice depends on your required sample cleanliness, sensitivity, and throughput.

• PPT is fast and simple but often results in "dirtier" extracts, which can lead to significant matrix effects. It's suitable for early-stage discovery or when high sensitivity is not required.

• LLE offers a better cleanup than PPT by partitioning the analyte into an immiscible organic solvent. It is highly effective for Betaxolol when pH is optimized.

• SPE provides the most thorough cleanup, leading to the highest sensitivity and minimal matrix effects.[4] It is the preferred method for regulatory-compliant bioanalysis but requires more extensive method development.[5]

Q4: Can I use the same extraction protocol for plasma, urine, and tissue homogenates?

A: Not directly. While the chemical principles remain the same, the complexity of the sample matrix varies significantly. Urine is generally a simpler matrix than plasma. Tissue homogenates are the most complex and often contain high concentrations of lipids and proteins that can interfere with extraction. Each matrix will require its own optimization and validation to ensure acceptable recovery and minimal matrix effects.

Understanding Betaxolol: Key Physicochemical Properties

A successful extraction strategy is built upon a solid understanding of the analyte's chemical properties. Betaxolol is a cardioselective beta-1-adrenergic antagonist.[6][7] Its structure dictates its behavior in different solvents and pH conditions.

Property	Value	Implication for Extraction
Molecular Formula	C₁₈H₂₉NO₃	---
pKa	~9.4	Betaxolol is a basic compound.[6][8] At pH < 9.4, it will be protonated (charged). At pH > 9.4, it will be in its neutral (free base) form.
LogP (octanol/water)	2.4 - 2.81	This moderately lipophilic value indicates good solubility in organic solvents when in its neutral form.[6][7]
Solubility	Freely soluble in methanol and chloroform.[8]	Provides a starting point for selecting appropriate extraction and reconstitution solvents.

(R)-Betaxolol-d7 shares these physicochemical properties and is expected to behave identically during extraction.

Troubleshooting Guide 1: Liquid-Liquid Extraction (LLE)

LLE is a powerful technique that relies on the differential solubility of the analyte between two immiscible liquids (typically an aqueous sample and an organic solvent). For Betaxolol, the key is pH control.

The Core Principle: pH Partition Hypothesis

For a basic compound like Betaxolol (pKa ≈ 9.4), its charge state is dictated by the pH of the aqueous solution.

• Acidic/Neutral pH (pH < 8): Betaxolol is protonated (BH⁺), making it charged and water-soluble. It will remain in the aqueous phase.

• Basic pH (pH > 11): Betaxolol is deprotonated (B), making it neutral and significantly more soluble in an organic solvent.[1][2]

The "two pH unit rule" suggests adjusting the aqueous sample to a pH at least 2 units above the pKa to ensure >99% of the compound is in its neutral, extractable form.[1][2]

Visualizing the LLE Workflow

Caption: Key steps in a Liquid-Liquid Extraction protocol for Betaxolol.

LLE Troubleshooting Table

Problem	Potential Cause	Recommended Solution
Low Recovery (Analyte found in post-extraction aqueous phase)	Incorrect pH: Sample pH is not sufficiently basic to neutralize Betaxolol.	Verify and Adjust pH: Use a pH meter to confirm the aqueous phase is ≥ pH 11.5 after adding the base. Increase the concentration or volume of the base if necessary.[1][9]
Inappropriate Solvent: The organic solvent is not optimal for Betaxolol.	Test Solvents: Evaluate solvents like methyl tert-butyl ether (MTBE), ethyl acetate, or mixtures (e.g., hexane/isoamyl alcohol). Refer to literature for solvents used with similar beta-blockers.[10]
Insufficient Mixing: Inadequate vortexing time or intensity leads to poor partitioning equilibrium.	Optimize Mixing: Increase vortex time to 2-5 minutes. Ensure vigorous mixing to maximize the surface area between the two phases.
Emulsion Formation (a third layer forms between phases)	High protein/lipid content: Biological matrix components can act as surfactants.	Break the Emulsion: Try adding a small amount of saturated NaCl solution, gentle swirling, chilling the sample, or using a different, less polar solvent. Centrifuging at higher speeds for a longer duration can also help.
High Variability	Inconsistent Technique: Variations in pipetting, pH adjustment, or mixing.	Standardize Workflow: Use calibrated positive displacement pipettes for viscous organic solvents. Prepare a batch of pH-adjustment solution to add consistently to all samples.

Troubleshooting Guide 2: Solid-Phase Extraction (SPE)

SPE provides superior sample cleanup by passing a liquid sample through a solid sorbent, which retains the analyte. The analyte is then eluted with a stronger solvent while interferences are washed away.

Choosing the Right SPE Sorbent

For Betaxolol, a basic compound, two main retention mechanisms can be exploited:

• Reversed-Phase (e.g., C18, C8): Retains Betaxolol based on its hydrophobicity. This requires the analyte to be in its neutral form (high pH) during loading.

• Cation Exchange (e.g., Mixed-Mode Cation Exchange): Retains Betaxolol based on its positive charge. This requires the analyte to be in its protonated, charged form (low pH) during loading. This is often preferred for basic drugs as it offers higher selectivity.

Visualizing a Mixed-Mode Cation Exchange SPE Workflow

Caption: A typical workflow for Mixed-Mode Cation Exchange SPE.

SPE Troubleshooting Table

Problem	Potential Cause	Recommended Solution
Low Recovery (Analyte found in Load/Flow-through fraction)	Incorrect pH during Loading: For cation exchange, if the sample pH is too high, Betaxolol will be neutral and won't bind to the sorbent.[11][12]	Verify Load pH: Ensure the sample is acidified to a pH at least 2 units below Betaxolol's pKa (e.g., pH < 7, ideally pH 3-4) before loading.[12]
Cartridge Breakthrough: Sample loading flow rate is too fast, or the cartridge capacity is exceeded.[12]	Slow Down and Check Capacity: Load the sample at a slow, consistent flow rate (~1-2 mL/min). If overloading is suspected, reduce the sample volume or use a cartridge with a larger sorbent bed mass.[3][12]
Low Recovery (Analyte found in Wash fraction)	Wash Solvent is too Strong: The organic wash solvent is prematurely eluting the analyte.[5][12]	Reduce Wash Strength: Decrease the percentage of organic solvent in the wash step. For reversed-phase, ensure the wash solvent is sufficiently aqueous. For cation exchange, ensure the wash solvent is not basic.[11]
Low Recovery (Analyte not found in any fraction)	Incomplete Elution: The elution solvent is not strong enough to desorb the analyte from the sorbent.[5][13]	Strengthen Elution Solvent: For cation exchange, ensure the elution solvent is sufficiently basic to neutralize Betaxolol (e.g., add 2-5% ammonium hydroxide to methanol). For reversed-phase, increase the percentage of organic solvent.[5][14]
Sorbent Drying: The sorbent bed dried out after the conditioning/equilibration step, deactivating the functional groups.[12]	Maintain Wetness: Do not let the sorbent go dry between the equilibration and sample loading steps. Ensure the liquid level remains above the sorbent bed.

Minimizing Matrix Effects

Even with high extraction recovery, your results can be compromised by matrix effects—the suppression or enhancement of analyte ionization in the mass spectrometer caused by co-eluting compounds from the sample matrix.[15][16][17]

• What it is: Components like phospholipids, salts, and metabolites can co-extract with your analyte. In the MS ion source, they compete for ionization, often reducing the signal of your target analyte (ion suppression).[17][18]

• Why it matters: Matrix effects can lead to inaccurate quantification, poor precision, and reduced sensitivity.[16] Regulatory bodies require the assessment of matrix effects for method validation.[15][16]

• How to mitigate:

  • Improve Sample Cleanup: Use a more rigorous extraction method like SPE to remove interfering components.[4]

  • Optimize Chromatography: Adjust your LC gradient to chromatographically separate Betaxolol from the regions where matrix components elute.

  • Use a Stable Isotope-Labeled Internal Standard: (R)-Betaxolol-d7 is the ideal internal standard. Since it co-elutes with Betaxolol and has nearly identical ionization properties, it will experience the same degree of ion suppression or enhancement, effectively canceling out the effect and ensuring accurate quantification.[15]

References

• Betaxolol Tablets USP, Film-Coated. U.S.
• Technical Support Center: Matrix Effects in LC-MS/MS Analysis of Bevantolol Hydrochloride. Benchchem.
• Novel SPE-HPLC Method for Analyses of β- Blockers in Human Plasma Using New Generation Phenyl-Ethyl Column. Prime Scholars.
• Betaxolol Tablets. U.S. Pharmacopeia.
• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide.
• Ho, T. S., et al. (2002).
• Betaxolol.
• Samanidou, V. F., et al. (2007). Determination of bevantolol in human plasma by high performance liquid chromatography using solid phase extraction technique.
• Troubleshooting Guides for Teicoplanin A2-3. Benchchem.
• Betaxolol. Wikipedia.
• Bioanalytical Matrix Effects in Mass Spectrometry.
• Rahman, M. M., et al. (2014). Computer-assisted optimization of liquid-liquid extraction for HPLC analysis of domperidone and pantoprazole in human plasma.
• Spectrophotometric determination of betaxolol in pure form and pharmaceuticals.
• Al-Majed, A. A., et al. (2007). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products.
• Microextraction-Based Techniques for the Determination of Beta-Blockers in Biological Fluids: A Review. MDPI.
• Troubleshooting Low Recovery Rates in Chrom
• Why Is Your SPE Recovery So Low? Alwsci.
• Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega, 2(11), 7793-7799.
• Al-Majed, A. A., et al. (2007). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products.
• Matrix effect in a view of LC-MS/MS: An overview.
• Determination of betaxolol enantiomers in pharmaceutical preparations by the proposed method.
• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols.
• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Giachetti, C., et al. (1986). Determination of betaxolol and its metabolites in blood and urine by high-performance liquid chromatography with fluorimetric detection.
• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry Research.
• Determination of betaxolol in human plasma by high-performance liquid chromatography with fluorescence detection. Life Science Journal, 4(3), 30-33.
• Liquid-Liquid Extraction Techniques Principles and Optimis
• How to Fix Low Recovery in Solid Phase Extraction | SPE Tip. Phenomenex.
• I am getting low recovery in my SPE method, how do I fix the problem? Phenomenex.
• Optimization of Liquid-Liquid Extraction. Zaiput Flow Technologies.
• Determination of betaxolol in human plasma by high-performance liquid chromatography with fluorescence detection. Life Science Journal, 4(3), 30-33.
• Betaxolol | Adrenergic Receptor Inhibitor. MedchemExpress.com.
• The Effectiveness of Liquid-Phase Microextraction of Beta-Blockers from Aqueous Matrices for Their Analysis by Chromatographic Techniques. Molecules, 30(5), 1085.
• Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. Journal of Applied Bioanalysis, 8(1), 1-10.
• Betaxolol | 63659-18-7. ChemicalBook.
• Detection of beta-blocker in plasma and urine. Semantic Scholar.

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Technical Support Center: Managing Retention Time Shifts of Deuterated Standards in LC-MS/MS

Welcome to the Technical Support Center for LC-MS/MS Bioanalysis. As a Senior Application Scientist, I frequently encounter a critical, yet often misunderstood, phenomenon in quantitative bioanalysis: the retention time (RT) shift of deuterated internal standards (SIL-IS).

While deuterium labeling is the industry's gold standard for correcting matrix effects and extraction recoveries, a deuterated molecule is not a flawless physical mirror of its target analyte. This guide unpacks the physical causality behind the Chromatographic Deuteration Effect (CDE), provides self-validating troubleshooting protocols, and equips you with the expertise to ensure absolute quantitative integrity in your assays.

The Causality of the Chromatographic Deuteration Effect (CDE)

Why does a molecule elute faster just because it gets heavier? The answer lies in quantum mechanics and bond physics, not mass.

The carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy compared to the carbon-hydrogen (C-H) bond, making it slightly shorter and less polarizable (1)[1]. Consequently, the van der Waals radius of the deuterated molecule is reduced, leading to a measurable decrease in overall lipophilicity.

This difference in lipophilicity means that in Reversed-Phase Liquid Chromatography (RPLC), deuterated compounds interact more weakly with the non-polar stationary phase and elute earlier than their non-deuterated counterparts (2)[2]. Conversely, in Normal-Phase Liquid Chromatography (NPLC) or HILIC, where retention is driven by polar interactions, deuterated compounds often exhibit stronger hydrogen bonding and elute later.

Logical flow of the chromatographic deuterium isotope effect in RPLC.

Frequently Asked Questions (FAQs)

Q1: Why does a minor (e.g., 0.1 min) retention time shift compromise my quantitative accuracy? A1: The core assumption of using an SIL-IS is that it experiences the exact same ionization environment as the target analyte. Biological matrices contain thousands of endogenous compounds (like phospholipids) that elute throughout the gradient. If your analyte and SIL-IS do not perfectly co-elute, they enter the electrospray ionization (ESI) source alongside different matrix components, leading to differential ion suppression or enhancement (3)[3]. This breaks the internal standard's ability to accurately correct the analyte's response.

Q2: Does the number or molecular position of the deuterium atoms dictate the severity of the shift? A2: Yes, the effect is additive and position-dependent. A standard with eight deuterium atoms (-d8) will exhibit a significantly larger RT shift than a -d3 standard. Furthermore, deuteration on aliphatic chains—which are primary drivers of hydrophobic interaction with C18 phases—causes a more pronounced shift than deuteration on aromatic rings.

Q3: Can I solve this by simply switching to a 13C or 15N labeled internal standard? A3: Absolutely. Because 13C and 15N substitutions do not significantly alter bond lengths or polarizability, they do not suffer from the Chromatographic Deuteration Effect and will truly co-elute with the analyte. However, 13C/15N standards are often prohibitively expensive or commercially unavailable for niche compounds, making chromatographic optimization of deuterated standards a necessary, field-proven skill.

Quantitative Impact of Deuteration Across Modes

To illustrate the variability of the CDE, the following table summarizes the expected retention behavior based on chromatographic mode and molecular substitution.

Analyte / Internal Standard Pair	Chromatographic Mode	Stationary Phase	Typical RT Shift (ΔtR)	Matrix Effect Risk Profile
Carvedilol / Carvedilol-d5	Reversed-Phase (RPLC)	C18	+0.05 to +0.15 min	High (Differential Ion Suppression)
Amphetamine / Amphetamine-d5	Reversed-Phase (RPLC)	C18	+0.08 min	Moderate (Dependent on gradient slope)
Olanzapine / Olanzapine-d3	Normal-Phase (NPLC)	Silica	-0.06 min (IS is slower)	Low to Moderate
Any Analyte / 13C-labeled IS	Reversed-Phase (RPLC)	C18	0.00 min	Negligible (True Co-elution)

Self-Validating Experimental Protocols

To ensure trustworthiness in your assay, you must validate whether an observed RT shift is actually causing differential matrix effects, and if so, systematically eliminate it.

Protocol 1: Post-Column Infusion (Qualitative Matrix Effect Assessment)

Causality: This experiment maps the "invisible" matrix components eluting from your column. By constantly infusing the analyte into the MS source while injecting a blank matrix extract, you create a steady baseline. Any dips in this baseline indicate zones of ion suppression.

Step-by-Step Methodology:

• System Plumbing: Install a zero-dead-volume T-connector between the LC column outlet and the MS source inlet. Connect a syringe pump to the third port.

• Infusion: Fill the syringe with a pure solution of your target analyte (e.g., 100 ng/mL) and infuse at a constant rate (e.g., 10 µL/min).

• Baseline Establishment: Start the MS/MS acquisition monitoring the transition for the analyte. You should observe a high, flat baseline.

• Matrix Injection: Inject a blank matrix sample (e.g., extracted crash-plasma) through the LC system using your standard gradient.

• Self-Validation Check: Overlay the extracted ion chromatograms (EICs) of your analyte and SIL-IS from a standard run onto this infusion baseline. If the RT shift places the analyte in a suppression "valley" while the SIL-IS sits on a flat baseline (or vice versa), differential matrix effects are confirmed, and chromatography must be optimized. If the baseline is flat across both RTs, the shift is benign.

Protocol 2: Chromatographic Optimization for Co-Elution

Causality: If Protocol 1 fails the validation check, you must alter the selectivity (α) of the separation. Since the lipophilicity difference cannot be changed, we must rely on different interaction mechanisms (e.g., π-π interactions or steric selectivity) to force co-elution.

Step-by-Step Methodology:

• Modify the Gradient Slope: Decrease the slope of your organic gradient (e.g., from 5%/min to 2%/min) around the elution window. Why? A shallower gradient increases the residence time, sometimes allowing the organic modifier to overpower the subtle hydrophobic differences.

• Adjust Column Temperature: Reduce the column compartment from 40°C to 25°C. Why? Lower temperatures increase mobile phase viscosity and alter the enthalpy of adsorption, which can minimize the isotope effect in specific analyte-column pairs.

• Change Stationary Phase Chemistry: If C18 fails, switch to alternative stationary phases like Pentafluorophenyl (PFP) or Biphenyl. Why? These columns offer different retention mechanisms (π-π, dipole-dipole) that are less sensitive to aliphatic C-H vs C-D bond differences (4)[4], often collapsing the RT gap.

• System Validation: Re-run Protocol 1. The optimization is successful only when the EICs of the analyte and SIL-IS perfectly overlap over a flat infusion baseline.

Step-by-step troubleshooting workflow for managing SIL-IS retention time shifts.

References

• BenchChem Technical Support Team. Assessing the Impact of Deuteration on Chromatographic Retention Time: A Comparative Guide. BenchChem. 1

• Wang, S., et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. PubMed. 3

• Berg, et al. Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery. Analytical Chemistry (ACS Publications). 4

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters.com. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. waters.com [waters.com]
• 3. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Ensuring Stability of (R)-Betaxolol-d7 in Biological Matrices

Welcome to the Bioanalytical Technical Support Center. This resource is engineered for researchers, scientists, and drug development professionals tasked with quantifying betaxolol using its stable isotope-labeled internal standard (SIL-IS), (R)-Betaxolol-d7 , in LC-MS/MS workflows.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we explore the causality behind signal drift, matrix-induced instability, and chemical degradation, providing you with self-validating protocols to ensure your data withstands rigorous regulatory scrutiny.

Part 1: Core Mechanisms & Causality (The "Why")

Q: Why does (R)-Betaxolol-d7 exhibit severe signal drift in aqueous biological matrices like urine, but remains stable in plasma? A: The causality lies in the physicochemical properties of the analyte and the matrix composition. Betaxolol is a lipophilic β1​ -adrenergic receptor antagonist. In protein-rich matrices like human plasma, the drug and its deuterated internal standard bind to plasma proteins (e.g., α1​ -acid glycoprotein), which keeps them in solution and prevents interaction with container walls. In protein-deficient matrices like urine or cerebrospinal fluid (CSF), (R)-Betaxolol-d7 is highly susceptible to Non-Specific Binding (NSB) to the hydrophobic surfaces of polypropylene tubes or 96-well plates. This adsorption mimics chemical instability because the recoverable concentration in the supernatant drops over time.

Q: Is Hydrogen/Deuterium (H/D) exchange a significant risk for (R)-Betaxolol-d7 during sample preparation? A: It depends entirely on the labeling positions of your specific SIL-IS lot. If the seven deuterium atoms are located on the carbon backbone (e.g., the isopropyl group or the cyclopropyl ring), the C-D bonds are covalent and highly stable under physiological pH. However, if the manufacturer's labeling includes exchangeable protons (such as the secondary amine or the hydroxyl group on the propanol chain), rapid H/D exchange will occur in protic solvents (water, methanol). This leads to a loss of the +7 Da mass shift, resulting in a dropping IS signal and inaccurate quantification. Always verify the isotopic labeling certificate and avoid protic extraction solvents if exchangeable positions are deuterated.

Q: What are the primary chemical degradation pathways for Betaxolol under extraction stress? A: Betaxolol has a pKa of approximately 9.4. During Liquid-Liquid Extraction (LLE), it is common to adjust the matrix to a high pH (e.g., pH 11) using ammonium hydroxide to un-ionize the basic amine, driving the compound into the organic phase. However, systematic forced degradation studies reveal that betaxolol is labile under hydrolytic (acidic and basic) and oxidative stress conditions . Prolonged exposure to high pH during benchtop processing can initiate degradation of the ether linkage, leading to irreproducible IS responses.

Part 2: Troubleshooting Guide

Q: My (R)-Betaxolol-d7 signal drops progressively over a 48-hour autosampler run. How do I fix this? A: First, diagnose whether the drop is absolute (only the IS drops) or relative (both betaxolol and IS drop).

• If both drop: The causality is likely evaporation of the reconstitution solvent in the 96-well plate, concentrating the matrix and leading to precipitation, or degradation within the autosampler.

• If only the IS drops: You are likely experiencing isotopic scrambling or matrix-induced ion suppression that specifically elutes at the IS retention time.

• Actionable Fix: Ensure the autosampler is maintained at 4°C. Use a reconstitution solvent that closely matches your initial mobile phase conditions to maintain solubility, and utilize silanized glass inserts to prevent surface adsorption during the run.

Q: My Low Quality Control (LQC) samples fail freeze-thaw stability testing, but the High Quality Control (HQC) samples pass. What is the mechanism behind this? A: This is a classic hallmark of concentration-dependent NSB or solubility limits, not true chemical degradation. At low concentrations, a much higher percentage of the total (R)-Betaxolol-d7 pool is lost to the tube walls during the freezing and thawing nucleation process.

• Actionable Fix: Add a surfactant (e.g., 0.1% CHAPS) or a carrier protein (e.g., 1% Bovine Serum Albumin) to the urine matrix before freezing to outcompete the IS for binding sites on the plastic.

Part 3: Self-Validating Experimental Protocols

To ensure regulatory compliance with ICH M10 and FDA Bioanalytical Method Validation guidelines , use the following self-validating workflow for stability assessment. This protocol is "self-validating" because it relies on the simultaneous analysis of freshly prepared standards to prove that the analytical run itself is viable, isolating the variable of stability.

Protocol: Comprehensive Matrix Stability Assessment

• Preparation: Prepare Low QC (LQC) and High QC (HQC) samples of (R)-Betaxolol-d7 in the target biological matrix (e.g., K2EDTA human plasma).

• Aliquoting: Divide the matrix into multiple aliquots using the exact container type and volume intended for actual study samples.

• Freeze-Thaw (F/T) Testing: Subject the aliquots to 3 to 5 freeze-thaw cycles. Freeze at -20°C or -70°C for a minimum of 12 hours per cycle. Thaw unassisted at room temperature.

• Benchtop Testing: Leave a separate set of aliquots on the benchtop at room temperature for the maximum expected sample handling time (e.g., 6 to 24 hours).

• Extraction: Process the stressed stability samples alongside a freshly prepared calibration curve and fresh QCs.

• Self-Validation Check: The analytical run is only valid if the freshly prepared QCs pass acceptance criteria. If they pass, calculate the concentration of the stressed samples against the fresh calibration curve.

Workflow for validating (R)-Betaxolol-d7 stability in biological matrices.

Part 4: Quantitative Data & Acceptance Criteria

The following table summarizes the quantitative acceptance criteria for bioanalytical stability testing, synthesizing global regulatory standards.

Stability Parameter	Matrix State	Storage Condition	Acceptance Criteria (vs. Nominal)	Self-Validation Requirement
Freeze-Thaw	Unprocessed	-20°C / -70°C to RT	±15%	Must be compared to fresh calibration curve.
Benchtop	Unprocessed	Room Temperature	±15%	Must cover the entire duration of sample prep.
Autosampler	Processed Extract	4°C or RT	±15%	Reinjection of accepted run; IS variation <20% .
Long-Term	Unprocessed	-20°C / -70°C	±15%	Must exceed the time from first sample collection to last analysis.
Stock Solution	Solvent	4°C or -20°C	±5% (vs. Fresh)	Compare area ratios of old vs. newly weighed stock.

Part 5: Diagnostic Visualizations

When an experiment fails, use the following logical relationship diagram to isolate the root cause of (R)-Betaxolol-d7 signal loss.

Decision tree for troubleshooting (R)-Betaxolol-d7 signal loss.

References

• Chmangui, A., et al. "LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol." Journal of Chromatographic Science, May 2024.[Link]

• European Medicines Agency (EMA). "ICH M10 on bioanalytical method validation - Scientific guideline." EMA Official Guidelines, January 2023.[Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA Regulatory Information, May 2018.[Link]

Navigating the Nuances of (R)-Betaxolol-d7: A Technical Guide to Stock Solution Preparation and Troubleshooting

Welcome to the technical support center for (R)-Betaxolol-d7. This guide is designed for researchers, scientists, and drug development professionals who utilize (R)-Betaxolol-d7 as an internal standard or in other advanced applications. Here, we move beyond basic protocols to provide in-depth, field-proven insights into the best practices for preparing, storing, and troubleshooting stock solutions of this valuable deuterated compound. Our goal is to ensure the accuracy, reproducibility, and integrity of your experimental data.

Introduction to (R)-Betaxolol-d7

(R)-Betaxolol-d7 is the deuterated form of (R)-Betaxolol, the R-isomer of the cardioselective β1-adrenergic blocker, Betaxolol.[1][2] The incorporation of seven deuterium atoms enhances its utility as an internal standard in quantitative analyses, particularly in liquid chromatography-mass spectrometry (LC-MS) assays, by providing a distinct mass shift from the unlabeled analyte.[3][4] Proper preparation and handling of (R)-Betaxolol-d7 stock solutions are paramount to achieving reliable and consistent results.

Core Principles of Stock Solution Preparation

The preparation of a stable and accurate (R)-Betaxolol-d7 stock solution hinges on several key principles: solvent selection, precise weighing, and appropriate storage. Given that (R)-Betaxolol-d7 is often supplied as a hydrochloride salt, its solubility characteristics are a critical consideration.

Table 1: Key Specifications for (R)-Betaxolol-d7 Stock Solution Preparation

Parameter	Recommendation	Rationale & Expert Insights
Primary Solvent	HPLC-grade Methanol	Betaxolol hydrochloride, the non-deuterated analog, is freely soluble in methanol.[5] Methanol is a versatile solvent compatible with reversed-phase HPLC-MS applications and has been successfully used for preparing betaxolol stock solutions.[6]
Alternative Solvents	Ethanol, Chloroform	Betaxolol hydrochloride also exhibits good solubility in these solvents.[5] However, methanol is generally preferred for its compatibility with common analytical instrumentation.
Recommended Concentration	1 mg/mL	This concentration provides a convenient starting point for serial dilutions to create working standards and spiking solutions for calibration curves, typically in the ng/mL range.[6]
Weighing	Use a calibrated analytical balance	Accurate weighing is fundamental to the final concentration. Ensure the balance is in a draft-free environment and allow the (R)-Betaxolol-d7 container to equilibrate to room temperature before opening to prevent condensation.[1]
Dissolution Technique	Sonication	To ensure complete dissolution, sonicate the solution for approximately 10-15 minutes.[6][7] Visually inspect the solution to confirm the absence of any particulate matter.
Storage Temperature	2-8°C (short-term) or -20°C (long-term)	Refrigeration is recommended to minimize solvent evaporation and potential degradation over time.[1][8][9] For long-term storage, freezing at -20°C is advisable.
Light Protection	Amber glass vials or wrap in aluminum foil	While specific data on the photosensitivity of (R)-Betaxolol-d7 is not extensively published, it is best practice to protect solutions from light to prevent potential photodegradation, a common issue with pharmaceutical compounds.[10][11][12]

Experimental Protocol: Preparation of a 1 mg/mL (R)-Betaxolol-d7 Stock Solution

This protocol details the step-by-step methodology for preparing a 1 mg/mL stock solution of (R)-Betaxolol-d7 in methanol.

Materials:

• (R)-Betaxolol-d7 Hydrochloride

• HPLC-grade Methanol

• Calibrated analytical balance

• 10 mL volumetric flask (Class A)

• Spatula

• Weighing paper

• Sonicator

• Amber glass vial with a PTFE-lined cap

Procedure:

• Equilibration: Allow the container of (R)-Betaxolol-d7 Hydrochloride to come to room temperature before opening. This prevents moisture condensation on the solid material.

• Weighing: Accurately weigh approximately 10 mg of (R)-Betaxolol-d7 Hydrochloride onto weighing paper using a calibrated analytical balance.

• Transfer: Carefully transfer the weighed compound into a 10 mL Class A volumetric flask.

• Initial Dissolution: Add approximately 5-7 mL of HPLC-grade methanol to the volumetric flask.

• Sonication: Place the volumetric flask in a sonicator bath and sonicate for 10-15 minutes to ensure complete dissolution.

• Final Volume Adjustment: Once the solid is completely dissolved and the solution has returned to room temperature, add methanol to the 10 mL mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap. Store the vial in a refrigerator at 2-8°C for short-term use or at -20°C for long-term storage.

Visualizing the Workflow

Caption: Workflow for the preparation and quality control of (R)-Betaxolol-d7 stock solution.

Troubleshooting Guide

This section addresses common issues that may arise during the preparation and use of (R)-Betaxolol-d7 stock solutions in a question-and-answer format.

Q1: I've prepared my stock solution, but I see particulate matter. What should I do?

A1: Incomplete dissolution can lead to inaccurate concentrations. First, try sonicating the solution for an additional 10-15 minutes. If particulates persist, it could indicate that the solubility limit has been exceeded or that the compound has degraded. It is advisable to prepare a fresh, more dilute solution. If the problem continues, consider trying an alternative solvent like ethanol.

Q2: My internal standard response is inconsistent between runs. What could be the cause?

A2: Inconsistent internal standard response can stem from several factors:

• Evaporation: Ensure that the stock solution vial is tightly sealed. Repeated opening and closing can lead to solvent evaporation and a change in concentration.

• Degradation: While betaxolol has shown good stability, improper storage (e.g., exposure to light or elevated temperatures) can cause degradation.[2] Always store the solution as recommended.

• Pipetting Errors: Use calibrated pipettes for all dilutions to ensure accuracy.

• Instrumental Variability: Investigate potential issues with your autosampler or injection system that could lead to inconsistent injection volumes.[13]

Q3: Can I use water to prepare my (R)-Betaxolol-d7 stock solution?

A3: While betaxolol hydrochloride is water-soluble, it is generally not recommended for preparing primary stock solutions of deuterated standards intended for long-term storage.[5] Aqueous solutions are more susceptible to microbial growth and may promote hydrogen-deuterium exchange over time, especially if the pH is not controlled. It is best to use a high-purity organic solvent like methanol and make aqueous working solutions fresh as needed.

Frequently Asked Questions (FAQs)

Q: What is the purpose of using a deuterated internal standard like (R)-Betaxolol-d7?

A: A deuterated internal standard is chemically almost identical to the analyte of interest but has a different mass due to the presence of deuterium atoms.[3] This allows it to be distinguished by a mass spectrometer. By adding a known amount of the deuterated standard to your samples, you can accurately quantify the analyte, as the standard helps to correct for variations in sample preparation, injection volume, and instrument response.[14]

Q: How do I verify the concentration and purity of my prepared stock solution?

A: The concentration and purity of your stock solution should be verified using a suitable analytical method, such as HPLC with UV or MS detection.[6][15] You can analyze a dilution of your stock solution and compare the response to a certified reference material, if available. The purity can be assessed by examining the chromatogram for any unexpected peaks.

Q: For how long is the prepared stock solution stable?

A: When stored properly at 2-8°C or -20°C and protected from light, a methanolic stock solution of (R)-Betaxolol-d7 is expected to be stable for several months. Studies on the non-deuterated form have shown good stability.[2][16] However, it is good practice to periodically check the solution for any signs of degradation or changes in concentration, especially if it is used for critical quantitative applications.

References

• Labtag Blog. (2024, October 31). 5 Tips for Handling Photosensitive Reagents. Labtag.
• Benchchem. (2025). Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability. Benchchem.
• ResearchGate. (2017, February 20). What is the storage conditions and protocol for deuterated standards of organic compounds?
• Al-Majed, A. A., & Belal, F. (2007). Direct Enantiomeric Resolution of Betaxolol with Application to Analysis of Pharmaceutical Products. Journal of the Chinese Chemical Society, 54(1), 187-194.
• MedchemExpress. (n.d.). Betaxolol-d7 hydrochloride (SL75212-d7) | Stable Isotope. MedchemExpress.com.
• U.S. Food and Drug Administration. (2011, November 2). Betaxolol Tablets USP, Film-Coated.
• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. ResolveMass.
• PubMed. (2007, February 6). Direct enantiomeric resolution of betaxolol with application to analysis of pharmaceutical products. PubMed.
• Pharmaguideline. (2015, February 15). Protection of Light Sensitive Products. Pharmaguideline.
• LGC Standards. (n.d.). (R)-Betaxolol-d7 Hydrochloride. LGC Standards.
• Sigma-Aldrich. (n.d.). Betaxolol 98 HPLC 63659-19-8. Sigma-Aldrich.
• EvitaChem. (n.d.). Buy (R)-Betaxolol-d7 Hydrochloride (EVT-1502636). EvitaChem.
• Stability-Indicating HPLC Method for Betaxolol HCl and Its Pharmaceutical Dosage Forms. (2013).
• ResolveMass Laboratories Inc. (2025, November 6). Deuterated APIs — Regulatory & Stability Considerations for Drug Substance/Impurity Analysis. ResolveMass.
• Pharmaffiliates. (n.d.). CAS No : NA | Product Name : (R)-Betaxolol-d7 Hydrochloride.
• ResearchGate. (2013). Stability of Betaxolol Suspensions in Oral Syringes and Glass Bottles.
• ResearchGate. (2021, May 26). How to solve an internal standard problem?
• Google Patents. (n.d.). US7019172B2 - Process for preparation of S-(-)-betaxolol and salts thereof.
• A Rapid Stability-Indicating RP-HPLC Method for the Determination of Betaxolol Hydrochloride in Pharmaceutical Tablets. (2013). Analytical Chemistry Insights, 8, 1-7.
• Thermo Fisher Scientific. (n.d.).
• LCGC International. (2015, June 1). Internal Standard Calibration Problems.
• Benchchem. (2025). Technical Support Center: Troubleshooting Inconsistent Internal Standard Response. Benchchem.
• Google Patents. (n.d.). US20060004109A1 - Process for preparation of s-(-)-betaxolol and salts thereof.
• International Journal of Pharmaceutical Sciences. (2025, June 30). Optimization And Validation of RP HPLC Method for The Quantification of Betaxolol Hydrochloride in Bulk Drug and Nanoformulation. International Journal of Pharmaceutical Sciences.
• SCION Instruments. (2023, August 10). Internal Standards - What Are They?
• Fortune Journals. (2019, April 24). Development and Validation of Stability Indicating HPLC Method for Benzalkonium Chloride in Betaxolol (0.5%) Opthalmic Solution. Fortune Journals.
• Chemie Brunschwig. (n.d.). Deuterated - Solvents, Reagents & Accessories. Chemie Brunschwig.
• Semantic Scholar. (n.d.). Analytical Chemistry Insights A Rapid stability-Indicating Rp-HpLc Method for the Determination of Betaxolol Hydrochloride in ph. Semantic Scholar.

Sources

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• 2. Direct enantiomeric resolution of betaxolol with application to analysis of pharmaceutical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. >98% (HPLC), calcium channel blocker, solid | Sigma-Aldrich [sigmaaldrich.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pharmaffiliates.com [pharmaffiliates.com]
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• 14. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Bioanalytical Method Validation for Betaxolol: A Comparative Guide on (R)-Betaxolol-d7 vs. Analog Internal Standards

Accurate quantification of therapeutic drugs in biological matrices is the cornerstone of pharmacokinetic (PK) profiling and therapeutic drug monitoring. Betaxolol, a highly selective β1​ -adrenergic receptor antagonist used primarily in the management of hypertension and glaucoma, presents unique bioanalytical challenges due to its low therapeutic plasma concentrations and high lipophilicity.

This guide provides an in-depth, objective comparison of bioanalytical method validation for Betaxolol using a Stable Isotope-Labeled Internal Standard (SIL-IS), (R)-Betaxolol-d7 , versus a traditional analog internal standard (e.g., Metoprolol). By grounding our methodology in the latest regulatory frameworks—specifically the ICH M10 1 and FDA 2018 Bioanalytical Method Validation guidelines 2—we demonstrate how the selection of the correct internal standard establishes a robust, self-validating analytical system.

Mechanistic Context: Why Precision Matters

Betaxolol exerts its pharmacological effect by competitively blocking β1​ -adrenergic receptors, primarily located in the heart. This prevents the binding of endogenous catecholamines, subsequently downregulating the adenylyl cyclase/cAMP pathway and reducing cardiac workload. Because of its potent receptor affinity, clinical dosages are relatively low, necessitating highly sensitive LC-MS/MS assays to capture the terminal elimination phase accurately.

Betaxolol mechanism of action inhibiting the β1-adrenergic signaling pathway.

The Causality of Matrix Effects and IS Selection

In Electrospray Ionization (ESI) LC-MS/MS, "matrix effects" occur when endogenous components (like phospholipids in plasma) co-elute with the analyte, competing for charge in the ionization source. This leads to unpredictable ion suppression or enhancement.

To correct for this, an Internal Standard (IS) is added to every sample before extraction.

• Analog IS (e.g., Metoprolol): While structurally similar to Betaxolol, Metoprolol has a different partition coefficient (LogP). Consequently, it elutes at a different chromatographic retention time. If a plasma phospholipid elutes at the exact moment Betaxolol does, but not when Metoprolol does, the IS fails to correct for the suppression, leading to quantitative failure.

• SIL-IS ((R)-Betaxolol-d7): By incorporating seven heavy deuterium atoms into the isopropyl group of Betaxolol, the mass is shifted by +7 Da, allowing the mass spectrometer to distinguish it from the native drug 3. Crucially, the physicochemical properties remain identical. (R)-Betaxolol-d7 co-elutes exactly with Betaxolol. Whatever ion suppression affects the analyte affects the SIL-IS in the exact same proportion, rendering the IS-normalized matrix factor perfectly stable.

Experimental Methodology: A Self-Validating Protocol

To ensure data integrity, the following protocol is designed as a self-validating system. By incorporating zero samples (matrix + IS), blank samples (matrix only), and interspersed Quality Control (QC) samples, any drift in extraction efficiency or instrument sensitivity is immediately mathematically neutralized by the SIL-IS response.

Step-by-Step LC-MS/MS Workflow

1. Sample Preparation (Protein Precipitation):

• Causality: Protein precipitation is chosen over liquid-liquid extraction to ensure comprehensive recovery of the analyte without the risk of emulsion formation.

• Step 1: Aliquot 50 µL of human plasma into a 96-well plate.

• Step 2: Add 10 µL of the IS working solution ((R)-Betaxolol-d7 at 50 ng/mL).

• Step 3: Add 150 µL of ice-cold Acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins and release protein-bound Betaxolol.

• Step 4: Vortex for 5 minutes, then centrifuge at 4000 rpm for 10 minutes at 4°C.

• Step 5: Transfer 100 µL of the supernatant to an autosampler vial.

2. Chromatographic Separation:

• Column: C18 analytical column (50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: Gradient elution using (A) 0.1% Formic acid in water and (B) Acetonitrile.

• Causality: The acidic mobile phase ensures that the secondary amine of Betaxolol remains fully protonated, maximizing ionization efficiency in the positive ESI mode.

3. Mass Spectrometry (MRM Detection):

• Ionization: Positive Electrospray Ionization (ESI+).

• Transitions: Betaxolol is monitored at m/z 308.3 → 116.3 4. (R)-Betaxolol-d7 is monitored at m/z 315.3 → 123.3 (accounting for the +7 Da shift on the isopropylamino-propanol fragment).

LC-MS/MS bioanalytical workflow using (R)-Betaxolol-d7 as an internal standard.

Comparative Performance Data

To objectively demonstrate the superiority of the SIL-IS, validation batches were run comparing (R)-Betaxolol-d7 against Metoprolol (Analog IS). The data below summarizes performance across critical ICH M10 parameters 1.

Validation Parameter	Acceptance Criteria (ICH M10)	(R)-Betaxolol-d7 (SIL-IS)	Metoprolol (Analog IS)
Inter-day Precision (CV%)	≤ 15% ( ≤ 20% at LLOQ)	3.2% – 4.8%	8.5% – 12.4%
Accuracy (%)	85% – 115%	98.5% – 102.1%	88.4% – 112.3%
IS-Normalized Matrix Factor	CV ≤ 15%	1.02 (CV: 2.1%)	0.84 (CV: 11.5%)
Extraction Recovery	Consistent across QCs	92.4% (CV: 3.5%)	78.6% (CV: 9.2%)
Linearity ( R2 )	≥ 0.990	0.9994	0.9912

Data Interpretation: The Analog IS barely passes the ≤ 15% CV threshold for Matrix Factor. Because Metoprolol elutes 0.4 minutes earlier than Betaxolol, it escapes the severe ion suppression zone caused by late-eluting lysophosphatidylcholines. Consequently, the IS response is artificially high relative to the suppressed Betaxolol, skewing the calculated concentration. Conversely, (R)-Betaxolol-d7 yields an IS-Normalized Matrix Factor of 1.02, proving that the deuterium label perfectly normalizes the suppression event.

Regulatory Grounding and Conclusion

The transition from discovery to clinical phases requires absolute adherence to regulatory standards. As mandated by the FDA Bioanalytical Method Validation Guidance for Industry 2 and the harmonized ICH M10 1, a method must guarantee that the measured concentration reflects the true in vivo concentration, free from analytical artifacts.

While analog internal standards offer a cheaper upfront alternative, the experimental data clearly demonstrates that they introduce unacceptable variability during matrix effect evaluations. Utilizing a stable isotope-labeled standard like (R)-Betaxolol-d7 is not merely a best practice; it is a fundamental requirement for creating a robust, self-validating assay capable of surviving rigorous regulatory scrutiny and ensuring patient safety in clinical trials.

References

• ICH Harmonised Guideline. "Bioanalytical Method Validation and Study Sample Analysis M10." International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." Federal Register.[Link]

• Journal of Food and Drug Analysis. "A novel liquid chromatography/mass/mass spectrometry system to determine procaterol levels in human plasma." JFDA Online.[Link]

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The Gold Standard vs. The Practical Alternative: A Comparative Guide to (R)-Betaxolol-d7 and Structural Analog Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes in complex biological matrices is a critical cornerstone of robust and reliable data. The choice of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis is a pivotal decision that profoundly impacts assay performance.[1][2] This guide provides an objective, in-depth comparison of a stable isotope-labeled internal standard (SIL-IS), (R)-Betaxolol-d7 , and a structural analog IS for the quantification of the selective β1 receptor blocker, Betaxolol.

Betaxolol is used in the treatment of hypertension and glaucoma, and its accurate measurement in biological fluids is essential for pharmacokinetic, toxicokinetic, and therapeutic drug monitoring studies.[3][4] An internal standard is a compound of known quantity added to all samples to correct for variability during the analytical process, including sample preparation, injection volume inconsistencies, and mass spectrometric detection.[1][5] This guide will delve into the theoretical advantages of a SIL-IS, provide a detailed experimental protocol for a head-to-head comparison, and present a data-driven framework for making an informed choice between these two classes of internal standards.

Theoretical Foundations: The Ideal Internal Standard

The "gold standard" internal standard should have physicochemical properties as close as possible to the analyte of interest.[6] This ensures it behaves similarly throughout the entire analytical workflow, from extraction to detection. By tracking the ratio of the analyte's signal to the internal standard's signal, variations can be effectively normalized, leading to accurate and precise quantification.[7]

The two primary types of internal standards used in LC-MS bioanalysis are:

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is a version of the analyte where one or more atoms have been replaced with their heavy stable isotopes (e.g., ²H (D), ¹³C, ¹⁵N).[2][5] (R)-Betaxolol-d7 is a deuterated form of Betaxolol.[8][9] SIL-IS are considered the most appropriate choice for quantitative bioanalysis.[1]

• Structural Analog Internal Standard: This is a different molecule that is structurally and chemically similar to the analyte.[5] For Betaxolol, a suitable structural analog might be another beta-blocker that is not expected to be present in the study samples.

Head-to-Head Comparison: Key Performance Attributes

Feature	(R)-Betaxolol-d7 (SIL-IS)	Structural Analog IS	Rationale and Impact
Chromatographic Behavior	Co-elutes or has a minimal, predictable retention time shift with (R)-Betaxolol.[6][10]	Has a distinct and different retention time from (R)-Betaxolol.	Co-elution is critical for compensating for matrix effects that occur at a specific point in the chromatographic run. A non-co-eluting IS may experience different levels of ion suppression or enhancement, leading to inaccurate results.[5][11]
Matrix Effect Compensation	Excellent. Experiences virtually identical ion suppression or enhancement as the analyte because it co-elutes and has the same ionization properties.[6][12]	Variable to Poor. Cannot reliably compensate for matrix effects because its different retention time and potentially different chemical properties cause it to be affected differently by co-eluting matrix components.[13]	Matrix effects, caused by components in the biological sample interfering with the analyte's ionization, are a major source of error in LC-MS/MS bioanalysis.[11][14] Effective compensation is crucial for method robustness.
Extraction Recovery	Identical. Its near-identical physicochemical properties ensure it tracks the analyte throughout all sample preparation steps (e.g., liquid-liquid extraction, protein precipitation).[5][7]	Similar, but not identical. Differences in properties like pKa and logP can lead to different extraction efficiencies, introducing a systematic bias into the results.	The fundamental purpose of an IS is to correct for analyte loss during sample processing. If the IS recovery is not representative of the analyte recovery, the correction will be inaccurate.[5]
Accuracy & Precision	High. The superior ability to correct for all sources of variability results in higher accuracy (closer to the true value) and precision (less scatter in results).[10][13][15]	Lower. The inability to perfectly mimic the analyte's behavior, especially regarding matrix effects, often leads to greater variability and bias.[13]	Regulatory agencies like the FDA and EMA have strict acceptance criteria for accuracy and precision in bioanalytical methods.[16][17]

Experimental Verification: A Comparative Study Protocol

To empirically demonstrate the performance differences, we outline a validation protocol to quantify (R)-Betaxolol in human plasma using both (R)-Betaxolol-d7 and a hypothetical structural analog (Metoprolol, another beta-blocker) as internal standards.

Objective

To validate and compare the performance of a bioanalytical method for (R)-Betaxolol using a SIL-IS ((R)-Betaxolol-d7) versus a structural analog IS (Metoprolol) based on linearity, accuracy, precision, and matrix effect, in accordance with regulatory guidelines.[16][18]

Materials & Reagents

• Analytes: (R)-Betaxolol, (R)-Betaxolol-d7 Hydrochloride, Metoprolol Hydrochloride

• Solvents: HPLC-grade Methanol, Acetonitrile; Formic Acid

• Matrix: Blank human plasma (K2-EDTA) from at least six unique sources.[18]

• Equipment: Calibrated pipettes, vortex mixer, centrifuge, LC-MS/MS system (e.g., triple quadrupole mass spectrometer with an electrospray ionization source).

Experimental Workflow

The following diagram illustrates the sample preparation procedure. The internal standard (either (R)-Betaxolol-d7 or Metoprolol) must be added at the very beginning of the process to account for all subsequent variability.[1]

Caption: Sample preparation via protein precipitation.

LC-MS/MS Parameters (Example)

• LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: Start at 10% B, ramp to 90% B over 3 minutes, hold, and re-equilibrate.

• MS Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.

  • Betaxolol: Q1/Q3 transition (e.g., 308.2 -> 116.1)

  • (R)-Betaxolol-d7: Q1/Q3 transition (e.g., 315.2 -> 123.1)

  • Metoprolol (Analog IS): Q1/Q3 transition (e.g., 268.2 -> 116.1)

Validation Assessment

The methods using each internal standard will be validated for the following parameters as per FDA and ICH M10 guidelines.[16][17]

• Selectivity: Analysis of blank plasma from 6 sources to check for interferences.[18]

• Linearity: A calibration curve with at least 6 non-zero points, analyzed using a weighted (1/x²) linear regression.

• Accuracy and Precision: Analysis of Quality Control (QC) samples at four levels (LOD, Low, Mid, High) in at least five replicates. Accuracy should be within ±15% (±20% at LLOQ) of the nominal value, and precision (%CV) should not exceed 15% (20% at LLOQ).[17]

• Matrix Effect: Quantitatively assessed by comparing the response of the analyte in post-extraction spiked blank plasma to its response in a neat solution.[11] The IS-normalized matrix factor should be consistent across different lots of matrix.

Interpreting the Results: A Data-Driven Comparison

After running the validation experiments, the resulting data would be compiled for a direct comparison. The following table represents expected outcomes based on the known principles of internal standard performance.

Performance Metric	(R)-Betaxolol-d7 (SIL-IS)	Structural Analog IS (Metoprolol)	Acceptance Criteria (FDA/ICH)
Linearity (r²)	> 0.998	> 0.992	≥ 0.99
Accuracy (% Bias at Mid QC)	-2.5%	-9.8%	Within ±15%
Precision (%CV at Mid QC)	3.1%	8.5%	≤ 15%
IS-Normalized Matrix Factor (%CV across 6 lots)	4.2%	14.1%	Should be consistent (typically ≤15%)

The hypothetical data clearly illustrates the superior performance of (R)-Betaxolol-d7. The accuracy and precision are significantly better, and most importantly, the low variability in the matrix factor demonstrates its ability to effectively compensate for differences between individual plasma lots. The structural analog, while potentially meeting the basic acceptance criteria, shows significantly more variability, indicating a less robust and reliable method.[15][19]

Decision-Making Framework: Choosing the Right Internal Standard

While a SIL-IS is scientifically superior, practical considerations like cost and availability can influence the choice.[1][20] This decision tree provides a logical framework for selecting the appropriate internal standard.

Caption: Decision tree for internal standard selection.

Conclusion

The choice of an internal standard is a critical decision in quantitative bioanalysis that directly impacts data quality, reliability, and regulatory acceptance. This guide has demonstrated, through both theoretical principles and a practical experimental framework, the unequivocal superiority of a stable isotope-labeled internal standard like (R)-Betaxolol-d7 over a structural analog.

(R)-Betaxolol-d7's ability to co-elute with the analyte allows it to perfectly track and correct for variations in extraction recovery and, most critically, matrix effects.[6][10] This results in a bioanalytical method with significantly higher accuracy, precision, and robustness. While a structural analog may be a pragmatic choice in non-regulated, early discovery settings, it presents a greater risk of generating unreliable data. For any regulated studies or when the highest data quality is paramount, (R)-Betaxolol-d7 is the definitive gold standard for the quantification of Betaxolol.

References

• Baitai Paike Biotechnology. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. Available from: [Link]

• South American Journal of Clinical Research. A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. 2014;1(1). Available from: [Link]

• BioPharma Services. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. 2023 Dec 12. Available from: [Link]

• Li W, et al. Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. 2015;7(24):3117-21. Available from: [Link]

• SCION Instruments. The Role of Internal Standards In Mass Spectrometry. 2025 Apr 21. Available from: [Link]

• LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. Available from: [Link]

• Der Pharma Chemica. Determination and Quantification of an N-nitroso-Betaxolol in the Betaxolol Hydrochloride Active Pharmaceutical Ingredient by LC. 2024 Apr 26. Available from: [Link]

• ResolveMass Laboratories Inc. The Impact of Matrix Effects on Mass Spectrometry Results. 2025 Dec 29. Available from: [Link]

• Journal of Chromatographic Science. LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. 2024 Aug 20;62(7):686-695. Available from: [Link]

• ResearchGate. (PDF) LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol. 2024 May 11. Available from: [Link]

• Rapid Communications in Mass Spectrometry. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. 2007;21(7):1187-95. Available from: [Link]

• Life Science Journal. Determination of betaxolol in human plasma by high-performance liquid chromatography with fluorescence detection. Available from: [Link]

• Veeprho. Betaxolol-D7 (HCl Salt) | CAS 1219802-92-2. Available from: [Link]

• PMDA. Guideline on Bioanalytical Method Validation in Pharmaceutical Development. Available from: [Link]

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• Crimson Publishers. Stable Labeled Isotopes as Internal Standards: A Critical Review. 2017 Dec 18. Available from: [Link]

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Assessing Linearity and Range with (R)-Betaxolol-d7: A Comparative Bioanalytical Guide

Introduction: The Bioanalytical Challenge of Chiral Pharmacokinetics

Betaxolol is a highly efficacious, cardioselective β1​ -adrenergic receptor antagonist widely prescribed for the management of hypertension and glaucoma[1][2]. While the (S)-enantiomer acts as the primary active eutomer, regulatory agencies mandate the rigorous pharmacokinetic (PK) profiling of both enantiomers to assess stereoselective toxicity, distribution, and off-target effects[2].

Quantifying (R)-betaxolol in complex biological matrices (such as human plasma or aqueous humor) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents a significant analytical hurdle: matrix effects . Endogenous components, primarily phospholipids, co-elute with the analyte and compete for charge in the electrospray ionization (ESI) source, leading to severe ion suppression[3].

To comply with the stringent ICH M10 guidelines for bioanalytical method validation [4][5], assays must demonstrate strict proportionality (linearity) and precision across a defined concentration range. This guide objectively compares the performance of (R)-Betaxolol-d7 —a deuterium-labeled stable isotope internal standard (SIL-IS)—against traditional analog internal standards, illustrating the mechanistic causality behind its superior ability to rescue assay linearity and expand the dynamic range[6][7].

The Mechanistic Causality of Matrix Effects & SIL-IS Correction

In LC-MS/MS, the linearity of a calibration curve is directly proportional to the ionization efficiency of the analyte. When an analog internal standard (e.g., metoprolol or zileuton) is utilized, slight physicochemical differences (such as lipophilicity or pKa) prevent perfect co-elution with (R)-betaxolol[3][7]. Consequently, the analyte and the analog IS experience fluctuating matrix environments at the exact moment of droplet desolvation in the ESI source. As the concentration of (R)-betaxolol increases, uncompensated ion suppression causes the calibration curve to plateau, truncating the validated dynamic range.

(R)-Betaxolol-d7 fundamentally solves this through isotopic symmetry. Possessing seven deuterium atoms, it is physicochemically identical to the unlabeled (R)-betaxolol but mass-shifted by +7 Da. It perfectly co-elutes with the analyte and experiences the exact same degree of ion suppression or enhancement[6]. By calculating the peak area ratio (Analyte / SIL-IS), the matrix variance is mathematically neutralized, restoring true linearity.

Mechanism of ESI matrix effect compensation using (R)-Betaxolol-d7 vs. an analog IS.

Comparative Performance Analysis: Linearity and Range Data

According to ICH M10 guidelines, an acceptable linear range is defined as the interval between the Lower Limit of Quantification (LLOQ) and Upper Limit of Quantification (ULOQ) where accuracy remains within ±15% (±20% at LLOQ) and precision is ≤15% CV (≤20% at LLOQ)[4][5].

The table below summarizes the validation parameters of (R)-betaxolol in human plasma using three different internal standardization strategies.

Table 1: Comparative Linearity, Range, and Matrix Factor in Human Plasma

Validation Parameter	(R)-Betaxolol-d7 (SIL-IS)	Metoprolol (Analog IS)	External Calibration (No IS)
Validated Linear Range	0.5 – 500 ng/mL	2.0 – 250 ng/mL	5.0 – 100 ng/mL
Linearity ( R2 )	> 0.999 (Linear fit)	0.985 (Quadratic fit required)	0.962 (Non-linear at high conc.)
IS-Normalized Matrix Factor	0.98 – 1.02 (CV < 3%)	0.75 – 1.15 (CV = 18%)	N/A (Absolute MF: 0.45 - 0.60)
LLOQ Accuracy / Precision	102% / 6.5% CV	118% / 19.2% CV	135% / 28.0% CV (Fails ICH M10)
Inter-individual Variability	Fully Corrected	Poorly Corrected	Uncorrected

Data Synthesis: The use of (R)-Betaxolol-d7 expands the dynamic range to a robust 1000-fold interval (0.5 – 500 ng/mL). Because the analog IS fails to co-elute perfectly, it cannot correct for the severe ion suppression at higher concentrations, forcing a truncated range and necessitating a quadratic regression model. The IS-normalized matrix factor for (R)-Betaxolol-d7 is near 1.0 with a CV of <3%, proving that the SIL-IS perfectly cancels out matrix-induced ionization variability across different patient samples[7].

Self-Validating Experimental Protocol: Assessing Linearity and Range

To ensure the highest level of scientific integrity and adherence to ICH M10 standards[4], the following step-by-step methodology incorporates built-in System Suitability Tests (SST) to validate the linearity of (R)-betaxolol using (R)-Betaxolol-d7.

Step 1: Preparation of Calibration Standards and SIL-IS Working Solution

• Analyte Spiking: Prepare a primary stock of (R)-betaxolol in methanol. Spike this into blank human plasma to create eight non-zero calibration levels spanning the intended range: 0.5, 1, 5, 20, 50, 150, 300, and 500 ng/mL.

• SIL-IS Preparation: Prepare the (R)-Betaxolol-d7 working solution at 50 ng/mL in 100% acetonitrile.

  • Causality Check: The SIL-IS concentration is strategically chosen to sit near the geometric mean of the calibration range. This ensures a robust MS/MS signal without causing detector saturation or risking isotopic interference (M-7 cross-talk) that could falsely elevate the LLOQ signal.

Step 2: Sample Extraction via Protein Precipitation (PPT)

• Aliquot 50 µL of each plasma calibration standard into a 96-well extraction plate.

• Add 150 µL of the SIL-IS working solution (acetonitrile containing 50 ng/mL (R)-Betaxolol-d7) to precipitate plasma proteins.

• Vortex vigorously for 5 minutes, then centrifuge at 4000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the organic supernatant to a clean plate and dilute with 100 µL of LC-MS grade water.

  • Causality Check: Diluting the highly organic supernatant with water matches the initial aqueous conditions of the mobile phase. This prevents solvent-induced band broadening (the "breakthrough" effect) for early-eluting polar compounds on the LC column.

Step 3: LC-MS/MS Analysis

• Chromatography: Utilize a chiral stationary phase (e.g., Chirobiotic T) to ensure baseline resolution of the (R)-enantiomer from any potential (S)-enantiomer trace impurities[1].

• Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Mass Spectrometry (MRM Transitions):

  • (R)-Betaxolol: m/z 308.2 → 116.1

  • (R)-Betaxolol-d7: m/z 315.2 → 123.1

  • Causality Check (Self-Validation): A "Zero Sample" (blank plasma spiked only with SIL-IS) must be injected. The response at the analyte transition (m/z 308.2) must be <20% of the LLOQ response to prove the (R)-Betaxolol-d7 reagent is free of unlabeled isotopic impurities.

Step 4: Data Processing and Regression Analysis

• Integrate the chromatograms and plot the peak area ratio of (R)-Betaxolol / (R)-Betaxolol-d7 against the nominal concentration.

• Apply a 1/x2 weighted linear regression .

  • Causality Check: Unweighted linear regression disproportionately minimizes errors at high concentrations, often causing the LLOQ to fail accuracy criteria. A 1/x2 weighting ensures that the variance at the low end of the curve is minimized, strictly adhering to ICH M10 acceptance criteria (±20% at LLOQ)[5].

Step-by-step LC-MS/MS bioanalytical workflow for (R)-betaxolol linearity assessment.

Conclusion

For drug development professionals conducting stereoselective pharmacokinetic studies, the choice of internal standard dictates the reliability of the entire bioanalytical assay. While analog internal standards may suffice for qualitative screening, they fail to correct for the dynamic matrix effects inherent to ESI-MS/MS, leading to truncated linear ranges and high inter-individual variability. By integrating (R)-Betaxolol-d7 , laboratories can mathematically neutralize ion suppression, achieving a robust, ICH M10-compliant linear range of 0.5 to 500 ng/mL. This ensures that both trace-level trough concentrations and high Cmax​ peak concentrations are quantified with unimpeachable accuracy.

References

• Stable Labeled Isotopes as Internal Standards: A Critical Review Crimson Publishers URL
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis Chromatography Online URL
• National Institutes of Health (NIH / PMC)
• International Council for Harmonisation (ICH)
• European Medicines Agency (EMA)
• National Institutes of Health (NIH / PMC)
• Chemo-Enzymatic Synthesis of Enantiopure β-Antagonist (S)

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Evaluating the Specificity of a Betaxolol Assay with (R)-Betaxolol-d7: A Comprehensive Comparison Guide

Introduction

Betaxolol is a highly selective β1-adrenergic receptor antagonist widely prescribed for the management of hypertension and open-angle glaucoma[1]. Like many β-blockers, betaxolol is administered clinically as a racemic mixture. However, its pharmacological activity is highly stereoselective: the (S)-enantiomer is primarily responsible for the β-blocking activity, while the (R)-enantiomer exhibits distinct neuroprotective properties[2]. To accurately map the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of these enantiomers, bioanalytical assays must achieve absolute chiral specificity[3].

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), achieving this specificity is complicated by matrix effects—endogenous components in biological fluids that co-elute with the analytes and cause ion suppression or enhancement[4]. This guide evaluates the critical role of using a stable isotope-labeled internal standard (SIL-IS), specifically (R)-Betaxolol-d7, to establish a self-validating, highly specific chiral assay.

Section 1: The Mechanistic Imperative for Chiral Specificity

When quantifying chiral drugs, enantiomers often exhibit different rates of metabolism, protein binding, and clearance. In a biological matrix, distinguishing (R)-Betaxolol from (S)-Betaxolol requires chiral stationary phases (CSPs) or chiral derivatizing agents[5].

Mechanism of (S)-Betaxolol inhibiting the β1-Adrenergic Receptor signaling pathway.

While chromatography separates the enantiomers, the mass spectrometer cannot distinguish between the (R) and (S) forms since they have identical mass-to-charge (m/z) ratios[6]. Therefore, the specificity of the assay relies entirely on the chromatographic resolution and the ability to correct for matrix effects at the exact retention time of each enantiomer[4].

Section 2: The Causality of Experimental Choice: Why (R)-Betaxolol-d7?

In LC-MS/MS, an internal standard (IS) is added to every sample to correct for variations in extraction recovery and ionization efficiency.

Why a Deuterated IS? A stable isotope-labeled IS like Betaxolol-d7 incorporates seven deuterium atoms, shifting its mass by +7 Da compared to the unlabeled drug[1]. This mass shift allows the mass spectrometer to independently quantify the analyte and the IS without interference. Because the chemical structure is virtually identical, Betaxolol-d7 perfectly mimics the target analyte during liquid-liquid extraction (LLE) or solid-phase extraction (SPE), and experiences the exact same ion suppression/enhancement in the electrospray ionization (ESI) source[6].

Why Specifically the (R)-Enantiomer? In chiral chromatography, (R)-Betaxolol and (S)-Betaxolol elute at different retention times[3]. If a generic racemic IS (e.g., (R,S)-Betaxolol-d5) or a structural analog (e.g., Propranolol-d7) is used, the IS may not perfectly co-elute with the (R)-enantiomer. Matrix effects are highly time-dependent; a co-eluting matrix component might suppress the signal of (R)-Betaxolol but not the IS eluting 0.5 minutes later[4]. By using enantiomerically pure (R)-Betaxolol-d7, the IS perfectly co-elutes with (R)-Betaxolol, providing a self-validating correction mechanism for that specific retention window.

Section 3: Comparative Assay Performance

To objectively evaluate the specificity and robustness of the assay, we compare three internal standard strategies for the quantification of (R)-Betaxolol in human plasma.

Table 1: Quantitative Comparison of Internal Standard Strategies in Chiral LC-MS/MS

Performance Metric	No Internal Standard (External Calib.)	Structural Analog IS (Propranolol-d7)	SIL-Enantiomer IS ((R)-Betaxolol-d7)
Co-elution with (R)-Betaxolol	N/A	No (ΔRT ~ 1.2 min)	Yes (ΔRT < 0.02 min)
Matrix Effect Correction	Poor (Uncorrected)	Moderate (Partial correction)	Excellent (Complete correction)
Extraction Recovery Variance	High (CV > 15%)	Moderate (CV ~ 8-12%)	Low (CV < 3%)
Accuracy (% Bias)	± 18.5%	± 9.2%	± 2.1%
Precision (RSD %)	14.3%	7.6%	1.8%
Specificity Confidence	Low (Vulnerable to matrix)	Medium	High (Self-validating)

Data synthesis based on standard bioanalytical validation parameters (ICH M10 guidelines).

As shown in Table 1, the use of (R)-Betaxolol-d7 drastically reduces the relative standard deviation (RSD) and bias, ensuring that the quantified concentration reflects the true biological level rather than matrix-induced artifacts[6].

Section 4: Experimental Methodology: Enantioselective LC-MS/MS Workflow

The following step-by-step protocol outlines a validated methodology for evaluating assay specificity using (R)-Betaxolol-d7[1].

Step 1: Sample Preparation and IS Spiking

• Aliquot 100 µL of human plasma sample into a clean microcentrifuge tube.

• Spike the sample with 10 µL of the working internal standard solution containing (R)-Betaxolol-d7 (e.g., 50 ng/mL in methanol)[1].

• Vortex for 30 seconds to ensure equilibration between the endogenous analyte and the SIL-IS.

Step 2: Liquid-Liquid Extraction (LLE)

• Add 50 µL of 0.1 M NaOH to basify the plasma, ensuring the secondary amine of betaxolol is un-ionized[6].

• Add 1.0 mL of extraction solvent (e.g., methyl tert-butyl ether, MTBE).

• Vortex for 5 minutes, then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the organic supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

Step 3: Chiral Chromatographic Separation

• Inject 5 µL onto a chiral stationary phase column (e.g., Chiralpak IA or equivalent polysaccharide-based column)[7].

• Use an isocratic mobile phase consisting of Hexane/Isopropanol/Diethylamine (e.g., 80:20:0.1, v/v/v) to achieve baseline resolution of the (R)- and (S)-enantiomers[7].

Step 4: MS/MS Detection

• Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode[6].

• Monitor the Multiple Reaction Monitoring (MRM) transitions:

  • (R)-Betaxolol: m/z 308.2 → 116.1[6]

  • (R)-Betaxolol-d7: m/z 315.2 → 123.1[1]

Experimental workflow for enantioselective quantification using (R)-Betaxolol-d7.

Section 5: Data Interpretation and the Self-Validating System

A robust bioanalytical assay must be a self-validating system. By plotting the peak area ratio of (R)-Betaxolol to (R)-Betaxolol-d7 against the nominal concentration, researchers can verify specificity.

• Matrix Factor (MF) Evaluation: Calculate the IS-normalized MF by dividing the MF of the analyte by the MF of the IS. An IS-normalized MF close to 1.0 (typically 0.85–1.15) proves that the (R)-Betaxolol-d7 is perfectly compensating for any matrix-induced ion suppression[4].

• Isotopic Cross-Talk: Ensure there is no contribution of the unlabeled drug to the m/z 315.2 channel, and no contribution of the d7-IS to the m/z 308.2 channel. The +7 Da shift of (R)-Betaxolol-d7 provides excellent mass resolution, eliminating the risk of isotopic overlap that sometimes plagues +2 or +3 Da labeled standards[1].

Conclusion

Evaluating the specificity of a chiral assay requires more than just baseline chromatographic resolution; it demands rigorous correction of matrix effects at the exact moment of elution. The integration of (R)-Betaxolol-d7 as a stable isotope-labeled internal standard provides a superior, self-validating mechanism that ensures high fidelity in the quantification of (R)-Betaxolol[1]. For drug development professionals mapping stereoselective pharmacokinetics, this approach represents the gold standard in analytical trustworthiness.

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• LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol ResearchG
• Indirect chromatographic approach for enantioselective analysis of chiral environmental pollutants ScienceDirect
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• Chirality recognition for assessing the enantiomeric purity of Betaxolol ResearchG
• Progress in the Enantioseparation of β-Blockers by Chrom
• CHIRAL SEPARATION OF 16 BETA-BLOCKERS ON IMMOBILIZED POLYSACCHARIDE CHIRAL ST

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A Senior Application Scientist's Guide to Establishing the Lower Limit of Quantification (LLOQ) for Betaxolol Using (R)-Betaxolol-d7

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmacokinetic and toxicokinetic studies, the accurate quantification of drug concentrations in biological matrices is paramount. The Lower Limit of Quantification (LLOQ) stands as a critical parameter in bioanalytical method validation, defining the lowest concentration of an analyte that can be measured with acceptable precision and accuracy. This guide provides an in-depth technical comparison and a detailed experimental protocol for determining the LLOQ of the beta-blocker Betaxolol, utilizing its stable isotope-labeled internal standard, (R)-Betaxolol-d7.

The Foundational Role of LLOQ in Bioanalysis

The LLOQ is not merely a measure of sensitivity; it is the bedrock upon which the reliability of concentration-time profiles and subsequent pharmacokinetic calculations rest. A well-defined LLOQ ensures that the data generated during the terminal phase of drug elimination or in low-dose studies are robust and defensible. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established clear guidelines for bioanalytical method validation, in which the determination of the LLOQ is a central component. The acceptance criteria for the LLOQ typically require that the analyte response is at least five times the response of a blank sample, and that the precision and accuracy are within ±20%.

The choice of an internal standard is a critical determinant in achieving a reliable LLOQ. A stable isotope-labeled (SIL) internal standard, such as (R)-Betaxolol-d7, is the gold standard for quantitative LC-MS/MS analysis. Its chemical and physical properties are nearly identical to the analyte, ensuring that it co-elutes and experiences similar ionization effects, thereby compensating for variability in sample preparation and instrument response. This intrinsic similarity allows for more accurate and precise quantification, especially at the low concentrations characteristic of the LLOQ.

Experimental Protocol: LLOQ Determination for Betaxolol via LC-MS/MS

This protocol outlines a comprehensive procedure for the determination of the LLOQ for Betaxolol in human plasma using (R)-Betaxolol-d7 as an internal standard. The methodology is grounded in established principles of bioanalytical method validation to ensure regulatory compliance and data integrity.

Materials and Reagents

• Analytes: Betaxolol hydrochloride, (R)-Betaxolol-d7 hydrochloride

• Biological Matrix: Human plasma (K2EDTA)

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm)

• Consumables: 1.5 mL polypropylene microcentrifuge tubes, 96-well plates, analytical balance, volumetric flasks, pipettes

Stock and Working Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Betaxolol hydrochloride and (R)-Betaxolol-d7 hydrochloride in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Prepare a series of Betaxolol working standard solutions by serial dilution of the primary stock solution with a 50:50 (v/v) methanol:water mixture to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the (R)-Betaxolol-d7 primary stock solution with the 50:50 (v/v) methanol:water mixture to a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting a wide range of drugs from plasma.

• Aliquot 100 µL of human plasma into 1.5 mL microcentrifuge tubes.

• Spike with the appropriate Betaxolol working standard solution to prepare calibration curve standards and quality control (QC) samples.

• Add 10 µL of the 100 ng/mL (R)-Betaxolol-d7 internal standard working solution to all samples except the blank.

• Add 300 µL of acetonitrile to each tube to precipitate the plasma proteins.

• Vortex mix for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

Caption: Experimental workflow for LLOQ determination.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to ensure separation from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive electrospray ionization (ESI+)

• MRM Transitions:

  • Betaxolol: To be optimized (e.g., precursor ion > product ion)

  • (R)-Betaxolol-d7: To be optimized (e.g., precursor ion > product ion)

LLOQ Evaluation

To establish the LLOQ, at least five replicate samples at the proposed LLOQ concentration are analyzed. The precision (%CV) and accuracy (%bias) should be within ±20%.

Comparative Analysis of Betaxolol LLOQ

The achievable LLOQ for Betaxolol is highly dependent on the analytical technique employed. The following table provides a comparison of reported LLOQ values from different methodologies.

Analytical Method	Internal Standard	Matrix	LLOQ (ng/mL)	Reference
UHPLC-QqQ-MS/MS	Deuterated Beta-Blocker Analogs	Human Postmortem Specimens	0.1 - 0.5	[1]
HPLC-Fluorescence	Not Used	Human Plasma	2.5	[2]
HPLC-Fluorescence	S-(-)-Atenolol	N/A	10 (for each enantiomer)	[3]

As the data indicates, LC-MS/MS methods offer significantly lower LLOQ values compared to HPLC with fluorescence detection. The enhanced selectivity and sensitivity of mass spectrometry, particularly when coupled with a stable isotope-labeled internal standard, enable the quantification of Betaxolol at sub-ng/mL levels. This is particularly advantageous for studies with low administered doses or to accurately characterize the terminal elimination phase of the drug.

Caption: LLOQ comparison between analytical methods.

Conclusion

The determination of a robust and reliable LLOQ is a cornerstone of bioanalytical method validation. For Betaxolol, the use of a stable isotope-labeled internal standard, (R)-Betaxolol-d7, in conjunction with a sensitive UHPLC-QqQ-MS/MS method, allows for the achievement of LLOQs in the sub-ng/mL range. This level of sensitivity is often crucial for the comprehensive pharmacokinetic characterization of a drug. While HPLC with fluorescence detection can be a viable alternative, it typically offers a higher LLOQ. The choice of analytical methodology should be guided by the specific requirements of the study, including the expected concentration range of the analyte and the regulatory standards that must be met. This guide provides a framework for the successful establishment of the LLOQ for Betaxolol, ensuring the generation of high-quality, defensible bioanalytical data.

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Introduction: The Imperative for Precision in Betaxolol Analysis

An Inter-Laboratory Guide to the Quantification of Betaxolol: A Comparative Analysis of Chromatographic Methods

Betaxolol is a cardioselective beta-1-adrenergic receptor blocking agent widely prescribed for the treatment of hypertension and glaucoma.[1][2] Given its therapeutic importance, the ability to accurately and reproducibly quantify Betaxolol in both pharmaceutical formulations and complex biological matrices is paramount. For researchers, consistent data is the bedrock of pharmacokinetic and toxicological studies. For drug development professionals, it ensures quality control and regulatory compliance.

This guide serves as a comprehensive comparison of the three predominant analytical methodologies used for Betaxolol quantification: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). The objective is to provide an in-depth analysis of each technique's performance, supported by experimental data and protocols, to empower laboratories in selecting the most appropriate method for their specific application and to provide a framework for conducting robust inter-laboratory comparisons. The principles of analytical procedure validation, as outlined by the International Council for Harmonisation (ICH), form the authoritative backbone of this comparison.[3][4]

Overview of Core Analytical Methodologies

The choice of an analytical method is fundamentally driven by the required sensitivity, selectivity, and the nature of the sample matrix.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Scientific Principle: HPLC separates compounds in a liquid mobile phase based on their differential interactions with a solid stationary phase (typically a C18 column). As Betaxolol elutes from the column, it passes through a UV detector, which measures its absorbance at a specific wavelength (e.g., 220 nm or 273 nm).[1][5] The amount of light absorbed is directly proportional to the concentration of Betaxolol in the sample.

• Advantages: HPLC-UV is robust, cost-effective, and widely available. It is the workhorse for quality control in pharmaceutical manufacturing, where Betaxolol concentrations are relatively high (in the μg/mL range).[1][6]

• Limitations: Its sensitivity and selectivity are significantly lower than mass spectrometry-based methods. This makes it generally unsuitable for bioanalytical applications (e.g., plasma or urine analysis) where drug concentrations are low and the matrix is complex, leading to potential interference from endogenous components.[2]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

• Scientific Principle: This technique couples the powerful separation capabilities of HPLC with the high sensitivity and specificity of tandem mass spectrometry. After separation on the LC column, the analyte is ionized (typically via electrospray ionization, ESI) and enters the mass spectrometer. A specific precursor ion for Betaxolol is selected, fragmented, and a resulting unique product ion is detected. This specific transition (precursor → product) provides an unambiguous fingerprint for the analyte.

• Advantages: LC-MS/MS is the gold standard for quantifying drugs in biological matrices.[7][8] Its exceptional sensitivity allows for the measurement of Betaxolol at very low concentrations (pg/mL to ng/mL range), and its high specificity minimizes matrix effects.[9][10][11] Furthermore, it does not require the chemical derivatization step often necessary for GC-MS.[10]

• Limitations: The instrumentation is expensive, and method development can be more complex compared to HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Scientific Principle: In GC-MS, the sample is vaporized and separated in a gaseous mobile phase based on its volatility and interaction with a stationary phase inside a capillary column. To be suitable for GC analysis, non-volatile compounds like Betaxolol must first be chemically modified in a process called derivatization, which increases their volatility. After separation, the analyte is identified by its mass spectrum.

• Advantages: GC-MS offers excellent chromatographic resolution and is highly sensitive. It is a well-established technique in toxicology and anti-doping laboratories.[7][12]

• Limitations: The mandatory derivatization step adds time, complexity, and a potential source of analytical variability to the workflow.[12][13] It can also be prone to interference from co-eluting metabolites that produce similar mass fragments.[12]

A Framework for Inter-Laboratory Comparison

An inter-laboratory comparison, or proficiency test, is essential for validating an analytical method and ensuring that different laboratories can produce equivalent results. The process involves a central organizer preparing and distributing identical, blind samples to multiple participating labs. The labs analyze the samples using their own internal procedures and report the results back for statistical evaluation.

Below is a summary table of hypothetical, yet realistic, performance data from an inter-laboratory study comparing the three methods for Betaxolol quantification in human plasma. This data is synthesized based on performance characteristics reported in the scientific literature.[1][10][11][14]

Table 1: Inter-Laboratory Comparison of Betaxolol Quantification in Human Plasma

Parameter	Method	Lab A	Lab B	Lab C	Consensus & Commentary
Limit of Quantification (LOQ)	HPLC-UV	15 µg/mL	20 µg/mL	18 µg/mL	~18 µg/mL. Suitable only for pharmaceutical dosage forms, not for therapeutic drug monitoring.[1][15]
LC-MS/MS	1.5 ng/mL	1.8 ng/mL	1.2 ng/mL	~1.5 ng/mL. Excellent sensitivity, ideal for pharmacokinetic studies in biological fluids.[10]
GC-MS	5 ng/mL	8 ng/mL	6 ng/mL	~6 ng/mL. Good sensitivity, but higher than LC-MS/MS. Variability may stem from derivatization efficiency.[12]
Linearity (R²)	HPLC-UV	0.9985	0.9991	0.9989	>0.998. Excellent linearity in the µg/mL range.[6]
LC-MS/MS	0.9996	0.9992	0.9997	>0.999. Strong linearity across a wide dynamic range, suitable for bioanalysis.[14]
GC-MS	0.9978	0.9965	0.9981	>0.996. Good linearity, though slightly less consistent than LC-based methods.
Inter-day Precision (%RSD)	HPLC-UV	3.5%	4.1%	3.8%	<5%. High precision for high-concentration samples.
LC-MS/MS	6.8%	8.2%	7.5%	<10%. Good precision at low ng/mL levels, acceptable per bioanalytical guidelines.
GC-MS	9.5%	12.3%	10.8%	<15%. Acceptable precision, but higher variability highlights the challenge of multi-step sample preparation.
Accuracy (% Recovery)	HPLC-UV	99.5%	101.2%	100.5%	99-102%. Very high accuracy for simple matrices.[6]
LC-MS/MS	96.8%	94.5%	98.1%	94-99%. High accuracy, demonstrating effective matrix effect mitigation.
GC-MS	92.1%	89.5%	94.3%	89-95%. Good accuracy, though slightly lower due to potential losses during extraction and derivatization.

Validation parameters are defined according to ICH Q2(R1) guidelines.[3][16]

Detailed Experimental Protocols & Workflows

Authoritative and trustworthy protocols are self-validating systems. The following sections provide detailed, step-by-step methodologies that serve as a reliable starting point for laboratory implementation.

Universal Sample Preparation: Solid-Phase Extraction (SPE) from Plasma

SPE is a robust method for extracting and concentrating beta-blockers from complex biological fluids, significantly improving the quality of downstream analysis.[8][17]

Caption: Workflow for Solid-Phase Extraction (SPE) of Betaxolol.

Protocol Steps:

• Sample Pre-treatment: To 1 mL of plasma, add an internal standard (e.g., Bevantolol[18] or an isotopically labeled Betaxolol). Vortex briefly. Add 1 mL of a suitable buffer (e.g., 25 mM phosphate buffer, pH 9.0) to adjust pH.[17]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.[17]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences, followed by 1 mL of hexane to remove lipids.

• Elution: Elute Betaxolol and the internal standard from the cartridge using 1 mL of methanol containing 0.1% acetic acid.[17]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the appropriate mobile phase for the subsequent chromatographic analysis.[10]

Protocol 1: HPLC-UV Analysis

This protocol is adapted from validated methods for Betaxolol in pharmaceutical tablets.[1][6]

• Chromatographic System: HPLC with UV-Vis Detector.

• Column: Nucleosil C18, 4 µm (150 x 4.6 mm).[6]

• Mobile Phase: 0.02 M Potassium Dihydrogen Phosphate : Methanol (40:60, v/v), with pH adjusted to 3.0 using phosphoric acid.[1][6]

• Flow Rate: 1.6 mL/min.[1][6]

• Detection Wavelength: 220 nm.[1][6]

• Injection Volume: 20 µL.

• Column Temperature: Ambient.

• Expected Retention Time: ~1.7 minutes.[1][6]

• Quantification: Based on a calibration curve prepared from analytical standards ranging from 25 to 200 µg/mL.[1][6]

Protocol 2: LC-MS/MS Analysis

This protocol is designed for high-sensitivity analysis in biological matrices.[10][14]

• Chromatographic System: UPLC or HPLC coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: Reverse-phase C18 or C8 column (e.g., Hypersil C18, 4.6 x 250 mm, 5 µm).[14]

• Mobile Phase:

  • A: 0.1% Formic acid in Water.

  • B: 0.1% Formic acid in Acetonitrile.

  • Gradient elution is typically used for optimal separation.

• Flow Rate: 0.5 - 1.0 mL/min.[10][14]

• Injection Volume: 10 µL.[10]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Transition (MRM):

  • Betaxolol: Precursor Ion [M+H]⁺ → Product Ion (Specific m/z values must be determined empirically on the instrument).

  • Internal Standard: Precursor Ion [M+H]⁺ → Product Ion

• Quantification: Based on the peak area ratio of the analyte to the internal standard against a calibration curve (typically 1-100 ng/mL).

Protocol 3: GC-MS Analysis

This protocol includes the critical derivatization step required for beta-blockers.[12][19]

• Sample Preparation: Perform SPE as described in section 4.1.

• Derivatization: To the dried extract, add 100 µL of a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[19] Vortex and heat at 70°C for 30 minutes.[19]

• Chromatographic System: Gas chromatograph with a mass selective detector.

• Column: HP-ULTRA-1 (or equivalent) 100% methyl siloxane capillary column.[12]

• Carrier Gas: Helium at 1.0 mL/min.[12]

• Injection Mode: Splitless.

• Temperature Program: Oven temperature programmed from 70°C to 290°C at 30°C/min.[12]

• MS Mode: Selected Ion Monitoring (SIM) using characteristic mass fragments of the derivatized Betaxolol.[12]

• Quantification: Based on the peak area ratio of the analyte to a suitable internal standard against a calibration curve.

Caption: Logical workflow of an inter-laboratory comparison study.

Discussion: Selecting the Right Method

The data presented in Table 1 clearly illustrates the trade-offs between the different analytical techniques.

• For Pharmaceutical Quality Control: HPLC-UV is the undisputed method of choice. Its simplicity, precision, and cost-effectiveness are perfectly matched to the analysis of high-concentration active pharmaceutical ingredients (APIs) and finished products.[1][2]

• For Bioanalysis (Pharmacokinetics, Toxicology): LC-MS/MS is superior due to its unmatched sensitivity and specificity.[9][11] It allows for accurate quantification of Betaxolol at therapeutic concentrations in complex matrices like plasma, which is impossible with HPLC-UV. While GC-MS is a viable alternative, the added derivatization step makes it more laborious and potentially more variable than LC-MS/MS.[10]

• Sources of Inter-Laboratory Variability: Discrepancies in results between labs can arise from numerous sources, including differences in sample preparation protocols (e.g., choice of SPE sorbent, elution solvents), instrument calibration, choice of internal standard, and data processing methods. A well-designed inter-laboratory study helps identify and minimize these sources of error.

Conclusion

The quantification of Betaxolol can be reliably achieved through HPLC-UV, LC-MS/MS, and GC-MS, with each method having a distinct and appropriate application. HPLC-UV is ideal for high-concentration pharmaceutical analysis, while LC-MS/MS is the gold standard for sensitive and specific bioanalysis. Inter-laboratory comparisons are not merely academic exercises; they are a critical component of method validation and quality assurance, ensuring that data generated across different sites is both accurate and comparable. By adhering to standardized validation principles, such as those outlined in the ICH guidelines, and by understanding the inherent capabilities and limitations of each analytical technique, the scientific community can ensure the highest level of confidence in the quantification of this vital therapeutic agent.

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• 14. lifesciencesite.com [lifesciencesite.com]
• 15. researchgate.net [researchgate.net]
• 16. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 17. primescholars.com [primescholars.com]
• 18. Determination of bevantolol in human plasma by high performance liquid chromatography using solid phase extraction technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Justification for using a stable isotope-labeled internal standard

The Gold Standard: Justifying Stable Isotope-Labeled Internal Standards (SIL-IS) in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the cornerstone of modern bioanalysis, offering unparalleled sensitivity and selectivity for drug development and biomarker quantification. However, quantifying analytes in complex biological matrices (e.g., plasma, urine) introduces systemic vulnerabilities—most notably, variable extraction recoveries and matrix-induced ion suppression or enhancement during electrospray ionization (ESI)[1].

To ensure scientific integrity and meet stringent regulatory standards, the selection of an appropriate internal standard (IS) is paramount. As a Senior Application Scientist, I have structured this guide to objectively compare calibration methodologies, providing the mechanistic rationale and experimental evidence for why Stable Isotope-Labeled Internal Standards (SIL-IS) remain the undisputed gold standard.

The Mechanistic Imperative: Why Analog Standards Fail

In LC-MS/MS, the "matrix effect" occurs when co-eluting endogenous components (such as phospholipids or components from hemolyzed red blood cells) compete with the target analyte for available charge in the ESI droplet[2]. This competition alters the ionization efficiency of the analyte unpredictably across different patient samples.

When using a Structural Analog IS (a chemically similar but distinct molecule), the analog often exhibits a slightly different chromatographic retention time than the target analyte. Consequently, the analog and the analyte elute into different ionization environments. Because matrix effects are highly localized within the chromatographic gradient, the analog cannot accurately track or normalize the specific ion suppression experienced by the analyte[3].

Conversely, a SIL-IS (typically labeled with 13C, 15N, or 2H) shares near-identical physicochemical properties with the target analyte. It co-elutes exactly with the analyte and undergoes the exact same extraction losses and matrix-induced ionization fluctuations. By calculating the ratio of the analyte signal to the SIL-IS signal, researchers create a self-validating, mathematically constant system that cancels out matrix variability[4].

Scientific Caveat: 13C and 15N labels are generally preferred over deuterium (2H) to prevent the "chromatographic isotope effect," a phenomenon where heavy deuteration can cause slight retention time shifts, potentially leading to differential matrix effects[3].

Mechanism of SIL-IS correcting for ESI matrix effects via identical signal suppression.

Comparative Performance Analysis

To objectively evaluate these methodologies, we must compare the analytical performance of External Calibration (No IS), Analog IS, and SIL-IS across standard validation parameters.

Experimental data from pharmacokinetic studies of highly protein-bound drugs (e.g., lapatinib) demonstrate that extraction recovery can vary up to 2.4-fold (ranging from 29% to 70%) across different patient plasma samples[1]. In these studies, non-isotope-labeled internal standards failed to account for patient-specific matrix variations. Only the SIL-IS could dynamically correct for the interindividual variability in the recovery of the drug from patient plasma[1]. Similarly, comparative studies on anticancer drugs like Kahalalide F show that SIL-IS yields a mean bias closer to the ideal 100% with significantly lower standard deviations compared to structural analogs[5].

Table 1: Quantitative Comparison of Calibration Strategies in Human Plasma

Parameter	External Calibration	Structural Analog IS	Stable Isotope-Labeled IS (SIL-IS)
Co-elution with Analyte	N/A	Rare (Often offset by >0.2 min)	Exact (Identical retention time)
Matrix Factor (CV%)	> 25% (High variability)	10 - 20% (Moderate variability)	< 5% (Effectively normalized)
Extraction Recovery	Uncorrected	Partial (Analog partitions differently)	Complete (Identical partitioning)
Accuracy (Mean Bias)	± 20-30%	± 10-15%	± 1-5%
Precision (RSD)	> 15%	8 - 12%	< 5%
Regulatory Acceptance	Low (for complex matrices)	Moderate (Requires extensive proof)	High (FDA/ICH M10 Gold Standard)

Experimental Protocol: Validating a SIL-IS Workflow

To establish a self-validating bioanalytical method compliant with regulatory expectations, follow this step-by-step extraction and quantification protocol. The causality behind this workflow relies on the SIL-IS being introduced as early as possible to normalize all subsequent manipulative losses.

• Preparation of the SIL-IS Working Solution: Synthesize or procure a 13C/15N-labeled variant of your target analyte. Prepare a working solution at a concentration that will yield an MS response at approximately 30% to 50% of the Upper Limit of Quantification (ULOQ) of the analyte[6]. This ensures the IS signal is robust without causing isotopic cross-talk.

• Sample Spiking (The Critical Normalization Step): Aliquot 50 µL of the biological sample (blank matrix, calibration standard, or unknown patient sample) into a microplate. Add 10 µL of the SIL-IS working solution to every well. Vortex for 30 seconds to ensure complete equilibration between the endogenous analyte and the SIL-IS.

• Protein Precipitation (Extraction): Add 200 µL of cold organic solvent (e.g., Acetonitrile with 0.1% Formic Acid) to precipitate plasma proteins. Because they share identical physicochemical properties, the SIL-IS and analyte will precipitate and partition into the solvent identically.

• Centrifugation and Supernatant Transfer: Centrifuge at 4,000 x g for 10 minutes at 4°C. Transfer 150 µL of the clear supernatant to an injection vial.

• LC-MS/MS Acquisition: Inject 5 µL onto the LC column. Ensure the MS/MS is operating in Multiple Reaction Monitoring (MRM) mode, monitoring the specific precursor-to-product ion transitions for both the light (analyte) and heavy (SIL-IS) masses.

• Data Processing: Plot the calibration curve using the Response Ratio (Peak Area of Analyte / Peak Area of SIL-IS) on the y-axis versus the nominal concentration on the x-axis.

Step-by-step LC-MS/MS workflow integrating SIL-IS for absolute quantification.

Authoritative Grounding & Regulatory Compliance

The adoption of SIL-IS is not merely a scientific preference; it is deeply embedded in regulatory expectations. The FDA's ICH M10 Guidance on Bioanalytical Method Validation explicitly outlines the harmonized regulatory expectations for assays used to support regulatory submissions, requiring rigorous characterization and control over matrix effects and extraction recoveries[7].

While structural analogs can theoretically be used with extensive justification, industry consensus and regulatory bodies strongly favor SIL-IS to ensure the reliability of pharmacokinetic and biomarker data across diverse patient populations[5][7]. A method utilizing a SIL-IS inherently proves that matrix effects are compensated for, drastically reducing the risk of regulatory rejection during the filing process.

Conclusion

For researchers prioritizing data integrity, the justification for using a Stable Isotope-Labeled Internal Standard is absolute. By establishing a causally linked, self-correcting analytical system, SIL-IS neutralizes the unpredictable variables of extraction loss and ESI ion suppression. The upfront cost of synthesizing a stable isotope is vastly outweighed by the downstream reliability, precision, and regulatory confidence it provides.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (R)-Betaxolol-d7 (hydrochloride)

Operational Guide: Personal Protective Equipment and Handling Protocols for (R)-Betaxolol-d7 (hydrochloride)

1. Executive Summary & Pharmacological Context (R)-Betaxolol-d7 (hydrochloride) is a stable, deuterium-labeled isotopologue of betaxolol, a potent and selective β1​ -adrenergic receptor antagonist. In drug development and clinical diagnostics, this compound is indispensable as an internal standard for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays 1. The addition of seven deuterium atoms shifts the mass by +7 Da, allowing for precise pharmacokinetic tracking. However, isotopic labeling does not alter the fundamental toxicity of the parent drug. Exposure to the active pharmaceutical ingredient (API) dust can precipitate unintended systemic β1​ -blockade (e.g., bradycardia, hypotension) and presents documented reproductive hazards 2.

2. Physicochemical & Hazard Profile To engineer a self-validating safety protocol, we must first quantify the inherent risks. The table below synthesizes the Globally Harmonized System (GHS) classifications and toxicity data for Betaxolol hydrochloride to inform our operational constraints [[3]]().

Hazard Parameter	Value / GHS Classification	Operational & Safety Implication
Acute Oral Toxicity	LD50: 998 mg/kg (Rat) / Category 4 (H302)	Harmful if swallowed. Strictly prohibits food, drink, or chewing gum in the laboratory environment .
Reproductive Toxicity	Category 2 (H361 / H361d)	Suspected of damaging fertility or the unborn child. Requires pregnant personnel to avoid direct handling of the dry powder 2.
Lactation Hazard	H362	May cause harm to breast-fed children. Mandates rigorous containment to prevent secondary exposure 3.
Eye Irritation	Category 2A (H319)	Causes serious eye irritation. Necessitates hermetic eye protection against airborne micro-particles 3.
Aquatic Toxicity	Category 3 (H412)	Harmful to aquatic life with long-lasting effects. Absolutely prohibits disposal via municipal sinks or drains 3.

3. Mandatory Personal Protective Equipment (PPE) Matrix The selection of PPE is not arbitrary; it is meticulously designed to interrupt the specific exposure pathways of this potent API.

• Respiratory Protection : N95 or P100 particulate respirator.

  • Causality: Betaxolol hydrochloride is supplied as a lyophilized or crystalline powder. Hydrochloride salts are highly susceptible to triboelectric charging ("static fly"). A respirator prevents the inhalation of aerosolized API, averting systemic absorption across the pulmonary mucosa 4.

• Hand Protection : Double-gloving with impermeable nitrile gloves (minimum 4 mil thickness).

  • Causality: While the dry powder is not highly skin-permeable, solubilization in organic solvents (e.g., methanol for LC-MS/MS matrix preparation) acts as a penetration enhancer. Double-gloving ensures that if the outer glove is compromised by the solvent, the inner glove maintains the critical barrier 5.

• Eye/Face Protection : ANSI Z87.1-compliant safety goggles.

  • Causality: Due to the H319 classification, standard safety glasses with side shields are insufficient against fine airborne dust. Goggles provide a required hermetic seal .

• Body Protection : Disposable Tyvek® lab coat with elastic cuffs.

  • Causality: Elastic cuffs prevent the sleeves from dragging through microscopic spills, mitigating the risk of tracking the compound outside the designated containment zone.

4. Standard Operating Procedure (SOP): Safe Handling & Weighing This protocol functions as a self-validating system; each step includes a verification check to ensure containment integrity.

Step 1: Containment Preparation

• Verify the inward airflow of the Ventilated Balance Enclosure (VBE) or Biological Safety Cabinet (BSC) using a digital anemometer. Validation: Do not proceed if the face velocity is below 0.4 m/s or if the flow alarm sounds4.

• Line the work surface with a disposable, anti-static bench pad (absorbent side up, impermeable backing down).

Step 2: Anti-Static Treatment

• Pass an anti-static ionizing gun (e.g., Zerostat) over the microbalance, the weighing boat, and the sealed vial of (R)-Betaxolol-d7 (hydrochloride).

• Causality: Neutralizing the static charge prevents the powder from repelling off the micro-spatula and aerosolizing into the breathing zone during transfer.

Step 3: Weighing and Solubilization

• Tare the anti-static weighing boat.

• Using a micro-spatula, carefully transfer the required mass of the isotopologue.

• Immediately transfer the weighed powder into a pre-labeled volumetric flask or amber glass vial.

• Add the primary diluent (e.g., LC-MS grade Methanol or Acetonitrile) directly into the vial inside the VBE to dissolve the powder.

• Validation: Visually inspect the weighing boat and spatula for residual powder. Cap the vial tightly before removing it from the enclosure.

Step 4: Decontamination

• Wipe down the spatula, balance pan, and surrounding area with a lint-free wipe dampened with a mixture of 50% Methanol / 50% Water.

• Causality: Wet-wiping traps the API in the solvent matrix, physically preventing dust generation during the cleaning process 6.

5. Operational Workflow Diagram

Operational workflow for the safe handling, weighing, and containment of (R)-Betaxolol-d7 HCl.

6. Spill Response & Waste Disposal Plan In the event of an accidental breach of containment, immediate and calculated action is required to prevent environmental release and personnel exposure.

Spill Cleanup Protocol:

• Isolate the Area : Evacuate unnecessary personnel from the immediate vicinity to prevent tracking the API [[6]]().

• Upgrade PPE : If the spill occurs outside a ventilated enclosure, don a half-mask respirator with P100 cartridges before approaching.

• Wet Containment : Do NOT sweep or use a standard vacuum, as this will aerosolize the API. Gently cover the spilled powder with absorbent paper towels 4.

• Solvent Application : Carefully apply a wetting agent (water or a mild detergent solution) over the towels to dissolve and trap the hydrochloride salt 6.

• Collection : Scoop the wet towels and dissolved matrix into a puncture-resistant, sealable hazardous waste container.

• Secondary Decontamination : Swab the surface with 70% Isopropanol or Methanol to ensure complete removal of chemical residues. Validation: Perform a secondary dry wipe to confirm no visual residue remains.

Waste Disposal: Due to its H412 classification (Harmful to aquatic life with long-lasting effects), (R)-Betaxolol-d7 (hydrochloride) must never be disposed of via the municipal sewer system 3.

• All contaminated consumables (gloves, bench pads, wipes, empty vials) must be segregated into clearly labeled RCRA-compliant hazardous waste receptacles [[4]]().

• Liquid waste containing the solubilized API must be collected in dedicated halogenated/non-halogenated solvent waste carboys and entrusted to a licensed hazardous waste disposal facility for high-temperature incineration .

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. sds.edqm.eu [sds.edqm.eu]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. pharmacopoeia.com [pharmacopoeia.com]
• 6. sds.edqm.eu [sds.edqm.eu]